5-trans U-46619

Core Science & Biosynthesis

An In-depth Technical Guide on the Mechanism of Action of 5-trans U-46619 and its Isomer U-46619

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the mechanism of action of the potent thromboxane (B8750289) A2 (TP) receptor agonist, U-46619, and its lesser-studied geometric isomer, 5-trans U-46619. This document details their interaction with the TP receptor, subsequent downstream signaling cascades, and the resulting physiological effects, with a primary focus on platelet aggregation and smooth muscle contraction. All quantitative data are presented in structured tables for comparative analysis, and detailed experimental protocols for key assays are provided. Signaling pathways and experimental workflows are visualized using DOT language diagrams to facilitate a deeper understanding of the molecular mechanisms. While U-46619 is extensively characterized, this guide also collates the limited available information on 5-trans U-46619, highlighting its distinct activity as a microsomal prostaglandin (B15479496) E2 synthase inhibitor and the current gaps in knowledge regarding its direct effects on the thromboxane receptor.

Introduction to U-46619 and 5-trans U-46619

U-46619 is a stable synthetic analog of the prostaglandin endoperoxide PGH2, first synthesized in 1975.[1] It is a potent and selective agonist of the thromboxane A2 (TP) receptor, mimicking the physiological effects of thromboxane A2, a key mediator in thrombosis and hemostasis.[1] These effects primarily include the induction of platelet aggregation and the contraction of vascular smooth muscle.[1]

5-trans U-46619 is the geometric isomer of U-46619, differing in the configuration of the double bond at the 5th carbon position. It is often present as a minor impurity (2-5%) in commercially available preparations of U-46619.[2] While the biological activity of U-46619 is extensively documented, 5-trans U-46619 is less characterized. The primary reported activity of 5-trans U-46619 is the inhibition of microsomal prostaglandin E2 synthase-1 (mPGES-1).[3][4]

Core Mechanism of Action of U-46619

Receptor Binding and Affinity

U-46619 exerts its effects by binding to the thromboxane A2 (TP) receptor, a G-protein coupled receptor (GPCR).[5] Radioligand binding assays using [3H]-U-46619 have been instrumental in characterizing this interaction.[5]

Downstream Signaling Pathways

Upon binding to the TP receptor, U-46619 initiates a cascade of intracellular signaling events. The TP receptor primarily couples to the Gq alpha subunit, leading to the activation of Phospholipase C (PLC).[5] PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[5]

IP3 diffuses through the cytoplasm and binds to its receptor on the endoplasmic reticulum, triggering the release of stored intracellular calcium ([Ca2+]i). The elevation of cytosolic calcium is a critical event that initiates cellular responses. DAG, in conjunction with the increased [Ca2+]i, activates Protein Kinase C (PKC), which phosphorylates a variety of downstream targets, further contributing to the cellular response.

In addition to the Gq pathway, the TP receptor can also couple to G12/13 proteins, leading to the activation of the small GTPase RhoA and its downstream effector, Rho-associated kinase (ROCK).[6] The RhoA/ROCK pathway is particularly important in smooth muscle contraction, where it increases the calcium sensitivity of the contractile machinery by inhibiting myosin light chain phosphatase.

Furthermore, U-46619 has been shown to activate members of the mitogen-activated protein kinase (MAPK) family, including p38 MAPK and ERK1/2.[6] This activation can contribute to cellular processes such as inflammation and cell proliferation.

U-46619 signaling pathway in platelets and smooth muscle cells.

Quantitative Data Summary

The following tables summarize the potency of U-46619 in various in vitro functional assays.

Table 1: Potency of U-46619 in Platelet Function Assays

Parameter	Species	EC50	Reference
Platelet Aggregation	Human	0.58 µM - 1.31 µM	[7][8]
Rat	145 nM	[9]
Rabbit	65 nM	[9]
Platelet Shape Change	Human	4.8 nM - 35 nM	[9][10][11]
Rat	6.0 nM	[9]
Rabbit	7.3 nM	[9]
Serotonin Release	Human	0.536 µM	[8]
Fibrinogen Receptor Binding	Human	0.53 µM	[8]
Myosin Light Chain Phosphorylation	Human	0.057 µM	[8]

Table 2: Potency of U-46619 in Smooth Muscle Contraction Assays

Tissue	Species	EC50	Reference
Human Subcutaneous Resistance Arteries	Human	16 nM	[2]
Not Specified	Not Specified	35 nM	[2]

Detailed Experimental Protocols

Radioligand Binding Assay

This assay is used to determine the affinity (Kd) and density (Bmax) of U-46619 for the TP receptor.[5]

• Membrane Preparation:

  • Isolate platelets from whole blood by differential centrifugation or prepare microsomes from smooth muscle tissue by homogenization and ultracentrifugation.

  • Resuspend the final membrane pellet in a suitable buffer (e.g., Tris-HCl with MgCl2).

  • Determine the protein concentration of the membrane preparation using a standard method (e.g., Bradford assay).

• Binding Assay:

  • In a series of tubes, add a fixed amount of membrane protein (e.g., 50-100 µg).

  • Add increasing concentrations of [3H]-U-46619.

  • For determination of non-specific binding, add a high concentration of unlabeled U-46619 (e.g., 10 µM) to a parallel set of tubes.

  • Incubate at a defined temperature (e.g., 30°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).

• Separation and Quantification:

  • Terminate the binding reaction by rapid vacuum filtration through glass fiber filters (e.g., Whatman GF/C).

  • Wash the filters rapidly with ice-cold buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Subtract non-specific binding from total binding to obtain specific binding.

  • Plot specific binding versus the concentration of [3H]-U-46619.

  • Analyze the data using non-linear regression to determine the Kd and Bmax values.

Workflow for a radioligand binding assay with [3H]-U-46619.

In Vitro Platelet Aggregation Assay

This protocol describes the use of U-46619 to induce platelet aggregation in human platelet-rich plasma (PRP), measured by light transmission aggregometry.[12]

• PRP Preparation:

  • Collect human whole blood into tubes containing 3.2% sodium citrate.

  • Centrifuge the blood at 150-200 x g for 15-20 minutes at room temperature to obtain platelet-rich plasma (PRP).

  • Prepare platelet-poor plasma (PPP) by centrifuging the remaining blood at 1500-2000 x g for 15 minutes.

• Aggregation Measurement:

  • Adjust the platelet count in the PRP to a standardized concentration using PPP.

  • Pipette PRP into an aggregometer cuvette with a stir bar and equilibrate at 37°C.

  • Set the baseline (0% aggregation) with PRP and 100% aggregation with PPP.

  • Add U-46619 solution to the PRP to initiate aggregation.

  • Record the change in light transmission over time.

• Data Analysis:

  • Determine the maximum percentage of aggregation.

  • Generate a concentration-response curve and calculate the EC50 value.

Vascular Smooth Muscle Contraction Assay (Wire Myography)

This ex vivo assay assesses the contractile effect of U-46619 on isolated blood vessels.[13]

• Tissue Preparation:

  • Dissect arteries (e.g., thoracic aorta, mesenteric arteries) in cold Krebs-Henseleit solution.

  • Cut the artery into rings of 2-4 mm in length.

  • Mount the arterial rings on a wire myograph in an organ bath containing Krebs-Henseleit solution at 37°C and aerated with 95% O2/5% CO2.

• Experimental Procedure:

  • Allow the tissues to equilibrate under a resting tension.

  • Assess tissue viability by inducing a contraction with a high concentration of potassium chloride (e.g., 60-80 mM).

  • After washout and return to baseline, add U-46619 to the organ bath in a cumulative manner, increasing the concentration in logarithmic steps.

  • Record the contractile force continuously.

• Data Analysis:

  • Express the contractile response as a percentage of the maximal contraction induced by KCl.

  • Plot the concentration-response curve and calculate the EC50 value using non-linear regression.

Intracellular Calcium Mobilization Assay

This assay measures the increase in cytosolic free calcium in response to TP receptor activation by U-46619.[12]

• Cell Preparation:

  • Plate cells expressing TP receptors (e.g., HEK293-TPα) in 96-well plates.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) in a physiological salt solution at 37°C.

  • Wash the cells to remove extracellular dye.

• Measurement of Calcium Response:

  • Place the plate in a fluorometric plate reader.

  • Establish a stable baseline fluorescence reading.

  • Inject U-46619 at various concentrations into the wells.

  • Measure the change in fluorescence intensity over time.

• Data Analysis:

  • Quantify the peak fluorescence response relative to the baseline.

  • Generate a concentration-response curve and calculate the EC50 value.

The Isomer: 5-trans U-46619

Information regarding the specific mechanism of action of 5-trans U-46619 is limited. Its primary characterized activity is the inhibition of microsomal prostaglandin E2 synthase-1 (mPGES-1), a key enzyme in the inflammatory cascade that converts PGH2 to PGE2.[3] One study suggests that 5-trans U-46619 is approximately half as potent as the 5-cis isomer (U-46619) at inhibiting this enzyme.[2]

There is a notable lack of quantitative data in the scientific literature detailing the vasoconstrictive potency or the direct agonistic or antagonistic activity of 5-trans U-46619 at the TP receptor.[2]

Prostaglandin E2 synthesis pathway and mPGES-1 inhibition by 5-trans U-46619.

Conclusion

U-46619 is a well-established and potent thromboxane A2 receptor agonist that serves as an invaluable tool for investigating the roles of the TP receptor in health and disease. Its mechanism of action involves binding to the TP receptor, leading to the activation of Gq-PLC-IP3/DAG signaling, an increase in intracellular calcium, and the activation of the RhoA/Rho-kinase pathway. These signaling events culminate in robust platelet aggregation and smooth muscle contraction.

In contrast, its isomer, 5-trans U-46619, is less studied, with its primary known activity being the inhibition of microsomal prostaglandin E2 synthase. The presence of this isomer as an impurity in U-46619 preparations could potentially confound experimental results, particularly in studies related to prostaglandin synthesis. Further research is warranted to fully elucidate the pharmacological profile of 5-trans U-46619, including its affinity for the TP receptor and its effects on TP receptor-mediated signaling and physiological responses. This will be crucial for a more complete understanding of the structure-activity relationships of prostaglandin analogs and for the interpretation of data obtained using commercial preparations of U-46619.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. apexbt.com [apexbt.com]
• 9. biodatacorp.com [biodatacorp.com]
• 10. rndsystems.com [rndsystems.com]
• 11. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

5-trans U-46619 signaling pathway

An In-depth Technical Guide on the Signaling Pathways of U-46619 and its 5-trans Isomer

For Researchers, Scientists, and Drug Development Professionals

Introduction

U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2.[1][2] It is a potent and selective agonist of the thromboxane (B8750289) A2 (TP) receptor, making it an invaluable tool for investigating the roles of this receptor in physiological and pathological processes.[3] Its primary effects include the induction of platelet aggregation and the contraction of vascular smooth muscle.[2][3] 5-trans U-46619 is the geometric isomer of U-46619 and is often present as a minor impurity (2-5%) in commercially available preparations of U-46619.[3][4] While the biological activity of U-46619 is extensively documented, 5-trans U-46619 is less characterized.[3] Notably, beyond its presumed activity at the TP receptor, its primary reported activity is the inhibition of microsomal prostaglandin E2 synthase-1 (mPGES-1).[5][6] This guide provides a comprehensive overview of the distinct signaling pathways of both isomers.

Core Signaling Pathway of U-46619 (cis-isomer): TP Receptor Agonism

U-46619 exerts its well-characterized effects by binding to the thromboxane A2 (TP) receptor, a G-protein coupled receptor (GPCR).[3] The TP receptor primarily couples to the Gq alpha subunit, initiating a cascade of intracellular events that lead to platelet aggregation and smooth muscle contraction.[3]

The canonical signaling pathway proceeds as follows:

• Receptor Binding and G-Protein Activation: U-46619 binds to the TP receptor, inducing a conformational change that activates the associated Gq protein.

• Phospholipase C (PLC) Activation: The activated Gq alpha subunit stimulates Phospholipase C (PLC).[3]

• Second Messenger Generation: PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[3]

• Intracellular Calcium Mobilization: IP3 binds to its receptors on the sarcoplasmic/endoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytoplasm.[7]

• Protein Kinase C (PKC) Activation: The combination of increased intracellular calcium and DAG activates Protein Kinase C (PKC).[7][8][9]

• RhoA/Rho-Kinase Pathway Activation: U-46619-mediated TP receptor activation also stimulates the RhoA/Rho-kinase signaling pathway, which contributes to the sensitization of the contractile apparatus to Ca2+ in smooth muscle cells.[7]

• MAPK Pathway Involvement: The activation of mitogen-activated protein kinases (MAPKs) such as ERK1/2 and p38 has also been reported as a downstream consequence of TP receptor stimulation by U-46619.[7][10]

These signaling events culminate in robust physiological responses, primarily platelet aggregation and smooth muscle contraction.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]

The Thromboxane A2 Analog 5-trans U-46619: A Technical Guide to its Effects on Platelet Aggregation

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-trans U-46619 is a stable, synthetic analog of the potent, but highly unstable, endogenous prostanoid, prostaglandin (B15479496) H2 (PGH2). It is a highly selective and potent agonist of the thromboxane (B8750289) A2 (TXA2) receptor, also known as the TP receptor.[1][2] Due to its stability and specific mode of action, U-46619 serves as an invaluable pharmacological tool in the study of platelet physiology, thrombosis, and hemostasis. This technical guide provides an in-depth overview of the effects of 5-trans U-46619 on platelet aggregation, including quantitative data, detailed experimental protocols, and a visual representation of the key signaling pathways involved.

Quantitative Data on U-46619-Induced Platelet Response

The potency of U-46619 in inducing platelet activation is typically quantified by its half-maximal effective concentration (EC50). These values can vary depending on the species and the specific platelet response being measured (e.g., shape change versus aggregation).

Table 1: EC50 Values of U-46619 in Platelets

Species	Platelet Response	EC50 (nM)	Reference(s)
Human	Shape Change	4.8	[3]
Human	Aggregation	82	[3]
Human	Aggregation	1310	[4]
Human	Fibrinogen Receptor Binding	530	[4]
Human	Serotonin Release	536	[4]
Rabbit	Shape Change	7.3	[3]
Rabbit	Aggregation	65	[3]
Rat	Shape Change	6.0	[3]
Rat	Aggregation	145	[3]

Table 2: Dose-Response of U-46619 on Maximal Platelet Aggregation in Washed Mouse Platelets

U-46619 Concentration (µM)	Maximal Aggregation (%) (Mean ± SEM)
0.3	~20%
0.6	~60%
1.0	~85%
3.0	~90%

Data adapted from a graphical representation in a cited study.[5]

Experimental Protocols

Precise and reproducible experimental protocols are critical for studying the effects of U-46619 on platelet aggregation. Below are detailed methodologies for the preparation of platelets and the execution of aggregation assays.

Preparation of Washed Human Platelets

Washed platelets are often preferred for in vitro studies to eliminate the influence of plasma components.

Materials:

• Whole human blood collected in acid-citrate-dextrose (ACD) anticoagulant.

• Modified Tyrode's buffer (containing glucose, albumin, apyrase, and prostacyclin [PGI2]).

• Centrifuge.

Procedure:

• Collect whole blood into tubes containing ACD.

• Centrifuge the blood at a low speed (e.g., 200 x g) for 15-20 minutes at room temperature to obtain platelet-rich plasma (PRP).

• Carefully aspirate the PRP layer, avoiding contamination with red and white blood cells.

• To prevent platelet activation during subsequent steps, add a platelet inhibitor such as prostacyclin (PGI2) to the PRP.

• Centrifuge the PRP at a higher speed (e.g., 1000 x g) for 10 minutes to pellet the platelets.

• Discard the supernatant and gently resuspend the platelet pellet in a modified Tyrode's buffer.

• Repeat the centrifugation and resuspension steps to wash the platelets.

• After the final wash, resuspend the platelets in the appropriate buffer and determine the platelet count using a hematology analyzer. Adjust the concentration as needed for the specific assay.

Platelet Aggregation Assay using Light Transmission Aggregometry (LTA)

LTA is the gold-standard method for measuring platelet aggregation in vitro.

Materials:

• Washed platelets or platelet-rich plasma (PRP).

• Platelet-poor plasma (PPP) or appropriate buffer for blanking.

• 5-trans U-46619 stock solution.

• Light Transmission Aggregometer with cuvettes and stir bars.

Procedure:

• Pre-warm the platelet suspension (PRP or washed platelets) to 37°C.

• Pipette a defined volume of the platelet suspension into an aggregometer cuvette containing a magnetic stir bar.

• Place the cuvette in the heating block of the aggregometer and allow it to equilibrate for a few minutes.

• Set the baseline (0% aggregation) using the platelet suspension and the 100% aggregation level using PPP or the suspension buffer.

• Add the desired concentration of U-46619 to the cuvette to initiate aggregation.

• Record the change in light transmission over time as the platelets aggregate. The extent of aggregation is proportional to the increase in light transmission.

Lumi-Aggregometry for Simultaneous Measurement of Aggregation and ATP Secretion

Lumi-aggregometry allows for the simultaneous measurement of platelet aggregation and the release of ATP from dense granules, providing a more comprehensive assessment of platelet activation.

Materials:

• All materials for the standard LTA assay.

• Luciferin-luciferase reagent.

• ATP standard.

Procedure:

• Follow the initial steps of the LTA protocol for preparing and equilibrating the platelet suspension.

• Prior to adding the U-46619 agonist, add the luciferin-luciferase reagent to the platelet suspension in the cuvette.

• Initiate the reaction by adding U-46619.

• The aggregometer will simultaneously record the change in light transmission (aggregation) and the luminescence generated by the reaction of secreted ATP with the luciferin-luciferase reagent (secretion).[6][7]

Signaling Pathways of U-46619 in Platelets

U-46619 initiates a cascade of intracellular signaling events upon binding to the TP receptor, a G-protein coupled receptor (GPCR). The primary signaling pathways involved are the Gq and G12/13 pathways, leading to platelet shape change, granule secretion, and ultimately, aggregation. The released ADP plays a crucial role in amplifying this response through P2Y12 receptor signaling.

U-46619-Induced Gq Signaling Pathway

Caption: U-46619 activates the Gq signaling pathway.

Upon binding of U-46619 to the TP receptor, the associated Gq protein activates phospholipase C (PLC).[8] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, leading to the release of stored calcium ions (Ca²⁺) into the cytoplasm. The rise in intracellular Ca²⁺, along with DAG, activates protein kinase C (PKC). These events trigger platelet shape change and the secretion of dense granules containing ADP.

ADP-Mediated Amplification and PI3K/Akt Signaling

The ADP released from dense granules acts as a secondary agonist, binding to P2Y1 and P2Y12 receptors on the platelet surface. The P2Y12 receptor, coupled to Gi, plays a critical role in amplifying and sustaining the aggregation response. This "outside-in" signaling also involves the activation of the phosphoinositide 3-kinase (PI3K)/Akt pathway, which is crucial for the second wave of secretion and irreversible aggregation.[9][10][11]

Caption: ADP amplifies the signal via PI3K/Akt.

Experimental Workflow for U-46619-Induced Platelet Aggregation Studies

Caption: Workflow for platelet aggregation studies.

Conclusion

5-trans U-46619 is a critical tool for investigating the intricacies of platelet activation and aggregation. Its stability and potent agonism of the TP receptor allow for controlled and reproducible in vitro and in vivo studies. A thorough understanding of its effects, the underlying signaling pathways, and the appropriate experimental methodologies is essential for researchers in the fields of hematology, thrombosis, and the development of novel antiplatelet therapies. This guide provides a foundational resource for professionals working with this important compound.

References

• 1. researchgate.net [researchgate.net]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. biodatacorp.com [biodatacorp.com]
• 4. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Analysis of Platelet Aggregation by Light Transmission Aggregometry - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Gq Signaling Pathway Mnemonic for USMLE [pixorize.com]
• 9. Akt signaling in platelets and thrombosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Wnt5a potentiates U46619-induced platelet aggregation via the PI3K/Akt pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Central role of the P2Y12 receptor in platelet activation - PMC [pmc.ncbi.nlm.nih.gov]

A Tale of Two Isomers: An In-depth Technical Guide to the Function of U-46619 and its 5-trans Stereoisomer

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the functional characteristics of the potent thromboxane (B8750289) A2 (TP) receptor agonist, U-46619, and its lesser-known stereoisomer, 5-trans U-46619. While structurally similar, these two compounds exhibit distinct pharmacological profiles, a critical consideration for researchers in cardiovascular and inflammatory disease. This document will delve into their respective mechanisms of action, downstream signaling pathways, and quantitative functional data, supported by detailed experimental protocols and visual diagrams.

Core Functional Distinction: A Potent Agonist vs. a Modest Inhibitor

The primary functional difference between the two isomers lies in their principal molecular targets and subsequent physiological effects. U-46619 is a stable synthetic analog of the endoperoxide prostaglandin (B15479496) PGH2 and a potent agonist of the thromboxane A2 (TP) receptor.[1] Its activation of the TP receptor triggers a cascade of intracellular events leading to robust physiological responses, most notably platelet aggregation and smooth muscle contraction.[1]

In stark contrast, the available scientific literature on 5-trans U-46619 identifies its primary role as an inhibitor of microsomal prostaglandin E2 synthase (mPGES-1).[2] mPGES-1 is a key enzyme in the inflammatory cascade, responsible for the conversion of prostaglandin H2 (PGH2) to prostaglandin E2 (PGE2).[3] The inhibitory activity of 5-trans U-46619 is modest, and it is often considered an impurity in commercial preparations of U-46619.[3]

U-46619: A Deep Dive into Thromboxane A2 Receptor Agonism

As a widely used research tool, the mechanism of action for U-46619 has been extensively characterized. Its high affinity for the TP receptor, a G-protein coupled receptor (GPCR), initiates a well-defined signaling cascade.

Signaling Pathways Activated by U-46619

Upon binding to the TP receptor, U-46619 predominantly activates the Gq alpha subunit, leading to the stimulation of Phospholipase C (PLC). PLC subsequently hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).

• IP3-Mediated Calcium Mobilization: IP3 binds to its receptors on the endoplasmic/sarcoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytoplasm. This elevation in intracellular calcium is a pivotal event in both platelet activation and smooth muscle contraction.

• DAG-PKC and RhoA/Rho-Kinase Pathways: DAG, in concert with the increased intracellular Ca2+, activates Protein Kinase C (PKC). Furthermore, TP receptor activation by U-46619 stimulates the RhoA/Rho-kinase signaling pathway. This pathway is crucial for sensitizing the contractile machinery in smooth muscle cells to Ca2+, leading to vasoconstriction.

• MAPK Activation: Downstream of these initial events, U-46619 has been shown to activate mitogen-activated protein kinases (MAPKs), including ERK1/2 and p38.[4] These kinases are involved in a variety of cellular processes, including cell growth, differentiation, and inflammation.

U-46619 Signaling Pathway

Quantitative Data: Functional Potency of U-46619

The following table summarizes the half-maximal effective concentrations (EC50) of U-46619 in various functional assays.

Parameter	Species/System	EC50 (nM)	Reference
Platelet Shape Change	Human	4.8	[5]
Rat	6.0	[5]
Rabbit	7.3	[5]
Platelet Aggregation	Human	82	[5]
Rat	145	[5]
Rabbit	65	[5]
General TP Receptor Agonism	-	35	[4]

5-trans U-46619: An Inhibitor of Prostaglandin E2 Synthesis

The biological activity of 5-trans U-46619 is less well-documented. Its primary reported function is the inhibition of mPGES-1.[2] This enzyme is a critical component of the inflammatory response, and its inhibition is a therapeutic target for anti-inflammatory drug development.

Mechanism of mPGES-1 Inhibition

The synthesis of PGE2 begins with the liberation of arachidonic acid from the cell membrane, which is then converted to PGH2 by cyclooxygenase (COX) enzymes. mPGES-1 then catalyzes the final step, the isomerization of PGH2 to PGE2. 5-trans U-46619 exerts its inhibitory effect at this final stage.

mPGES-1 Inhibition by 5-trans U-46619

Quantitative Data: Inhibitory Potency of U-46619 Isomers

Quantitative data on the inhibitory potency of 5-trans U-46619 is limited. One study suggests it is approximately half as potent as its 5-cis isomer in inhibiting prostaglandin E synthase.[3]

Compound	Target Enzyme	IC50 (µM)	Reference
5-cis U-46619	Prostaglandin E Synthase	~15 (estimated)	[3]
5-trans U-46619	Prostaglandin E Synthase	~30 (estimated)	[3]

Experimental Protocols

Platelet Aggregation Assay (for U-46619)

This assay measures the ability of U-46619 to induce the aggregation of platelets in vitro.

Workflow:

Workflow for Platelet Aggregation Assay

Methodology:

• Preparation of Platelet-Rich Plasma (PRP):

  • Draw whole blood into tubes containing an anticoagulant (e.g., 3.2% sodium citrate).

  • Centrifuge the blood at a low speed (e.g., 200 x g) for 15-20 minutes at room temperature to obtain PRP.

  • Prepare platelet-poor plasma (PPP) by centrifuging a separate aliquot of blood at a high speed (e.g., 2000 x g) for 10 minutes.

• Aggregation Measurement:

  • Use a light transmission aggregometer.

  • Calibrate the instrument by setting 0% aggregation with PRP and 100% aggregation with PPP.

  • Add a known volume of PRP to a cuvette with a stir bar and place it in the aggregometer.

  • Add varying concentrations of U-46619 to the PRP and record the change in light transmission over time.

• Data Analysis:

  • The increase in light transmission corresponds to platelet aggregation.

  • Construct a dose-response curve by plotting the percentage of aggregation against the concentration of U-46619.

  • Calculate the EC50 value from the dose-response curve.

mPGES-1 Enzymatic Inhibition Assay (for 5-trans U-46619)

This assay determines the inhibitory effect of 5-trans U-46619 on the enzymatic activity of mPGES-1.

Workflow:

Workflow for mPGES-1 Inhibition Assay

Methodology:

• Reagent Preparation:

  • Prepare a source of mPGES-1 (e.g., recombinant human mPGES-1 or microsomes from cells overexpressing the enzyme).

  • Prepare a stock solution of the substrate, PGH2.

  • Prepare serial dilutions of 5-trans U-46619.

• Enzymatic Reaction:

  • In a reaction vessel, combine the mPGES-1 enzyme preparation with the reaction buffer.

  • Add varying concentrations of 5-trans U-46619 or a vehicle control and pre-incubate.

  • Initiate the reaction by adding PGH2.

  • Allow the reaction to proceed for a specific time at a controlled temperature.

  • Terminate the reaction using a stop solution.

• Quantification of PGE2:

  • Measure the amount of PGE2 produced in each reaction using a suitable method, such as an enzyme-linked immunosorbent assay (ELISA) or liquid chromatography-mass spectrometry (LC-MS/MS).

• Data Analysis:

  • Calculate the percentage of mPGES-1 inhibition for each concentration of 5-trans U-46619.

  • Construct a dose-response curve and determine the IC50 value.

Conclusion

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. caymanchem.com [caymanchem.com]
• 3. benchchem.com [benchchem.com]
• 4. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 5. biodatacorp.com [biodatacorp.com]

5-trans U-46619 as a PGH2 Analog: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-trans U-46619 in the context of its role as a prostaglandin (B15479496) H2 (PGH2) analog. Due to the limited specific research on 5-trans U-46619, this document focuses extensively on its well-characterized geometric isomer, U-46619, a potent and stable thromboxane (B8750289) A2 (TP) receptor agonist. The guide details the mechanism of action, signaling pathways, and physiological effects of U-46619, while contextualizing the known information about its 5-trans isomer. This whitepaper aims to serve as a crucial resource for researchers investigating thrombosis, hemostasis, and vascular smooth muscle physiology, providing detailed experimental protocols and quantitative data to facilitate further research and drug development.

Introduction: The Landscape of PGH2 Analogs

Prostaglandin H2 (PGH2) is a pivotal intermediate in the biosynthesis of prostaglandins (B1171923) and thromboxanes, playing a critical role in a myriad of physiological and pathological processes. However, its inherent instability makes it challenging to study directly. Consequently, stable synthetic analogs are invaluable tools for elucidating the pharmacology of its downstream effectors. Among these, U-46619 has emerged as a cornerstone for investigating the thromboxane A2 (TP) receptor.

U-46619 is a stable synthetic analog of the endoperoxide PGH2, first synthesized in 1975. It is a potent and selective agonist of the TP receptor, effectively mimicking the physiological actions of thromboxane A2, a key mediator in thrombosis and hemostasis.[1] These effects primarily manifest as the induction of platelet aggregation and the contraction of vascular smooth muscle.[1]

The subject of this guide, 5-trans U-46619, is the geometric isomer of U-46619, distinguished by the configuration of the double bond at the 5th carbon position. It is frequently present as a minor impurity, constituting 2-5% of commercially available U-46619 preparations.[2] While the biological activity of U-46619 is extensively documented, 5-trans U-46619 is significantly less characterized. Its primary reported activity is the inhibition of microsomal prostaglandin E2 synthase, suggesting a pharmacological profile that may differ from that of U-46619.[1] This guide will synthesize the extensive knowledge of U-46619 as a PGH2 analog and present the current, albeit limited, understanding of its 5-trans isomer.

Chemical and Physical Properties

Property	U-46619	5-trans U-46619
IUPAC Name	(5Z)-7-{(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2-oxabicyclo[2.2.1]heptan-5-yl}hept-5-enoic acid	9,11-dideoxy-9α,11α-methanoepoxy-prosta-5E,13E-dien-1-oic acid[3]
Synonyms	9,11-Dideoxy-9α,11α-methanoepoxy prostaglandin F2α	5,6-trans U-46619[3]
CAS Number	56985-40-1	330796-58-2[3]
Molecular Formula	C21H34O4	C21H34O4[3]
Molecular Weight	350.49 g/mol	350.5 g/mol [3]
Appearance	Typically supplied as a solution in methyl acetate	Typically supplied as a solution in methyl acetate
Purity	≥98% (often contains 2-5% of the 5-trans isomer)[2]	Information not widely available
Solubility	Soluble in methyl acetate, DMSO, and ethanol[3]	Soluble in methyl acetate, DMF, DMSO, and ethanol[3]
Storage	Store at -20°C	Store at -20°C[3]

Pharmacological Profile as a PGH2 Analog

Mechanism of Action of U-46619

U-46619 exerts its potent biological effects by acting as a selective agonist at the thromboxane A2 (TP) receptor, a G-protein coupled receptor (GPCR).[1] Upon binding, it initiates a cascade of intracellular signaling events that lead to its characteristic physiological responses.

Signaling Pathways Activated by U-46619

The TP receptor primarily couples to two distinct G-protein families: Gq/11 and G12/13.[4]

• Gq/11 Pathway: Activation of Gq leads to the stimulation of phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+). The elevated cytosolic Ca2+ and DAG synergistically activate protein kinase C (PKC).[1] This cascade is central to platelet activation and smooth muscle contraction.

• G12/13 Pathway: Coupling to G12/13 activates the small GTPase RhoA. RhoA, in turn, activates Rho-associated kinase (ROCK). ROCK phosphorylates and inactivates myosin light chain phosphatase, leading to an increase in the phosphorylation of myosin light chains. This "calcium sensitization" enhances the contractile force of smooth muscle at a given intracellular Ca2+ concentration.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Discovery and Synthesis of 5-trans U-46619

For Researchers, Scientists, and Drug Development Professionals

Introduction

U-46619, a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2, was first synthesized in 1975.[1] It is a potent and selective agonist of the thromboxane (B8750289) A2 (TP) receptor, mimicking the physiological effects of the highly unstable thromboxane A2.[1] These effects primarily include the induction of platelet aggregation and contraction of vascular smooth muscle.[1] The 5-trans isomer of U-46619, while often present as a minor impurity in commercial preparations of U-46619, is less characterized.[2][3] Its most documented activity, aside from its presumed interaction with the TP receptor, is the inhibition of microsomal prostaglandin E2 synthase-1 (mPGES-1).[3][4] This guide provides a comprehensive overview of the synthesis of 5-trans U-46619, its biological activities with a comparative focus on the well-studied 5-cis isomer (U-46619), and detailed experimental protocols.

Chemical Synthesis

The synthesis of 5-trans U-46619 is a multi-step process that typically starts from the well-known Corey lactone diol. The key step to establishing the 5-trans geometry is the Horner-Wadsworth-Emmons (HWE) reaction, which is known for its high E-selectivity, leading to the desired trans double bond.

A general synthetic workflow is outlined below:

A general synthetic workflow for 5-trans U-46619.

Experimental Protocols: Synthesis

Step 1: Corey Aldehyde Formation

• Protection of Secondary Alcohol: The secondary hydroxyl group of the Corey lactone diol is selectively protected, for example, as a silyl (B83357) ether using tert-butyldimethylsilyl chloride (TBDMSCl) and imidazole (B134444) in dimethylformamide (DMF).

• Oxidation of Primary Alcohol: The primary alcohol is then oxidized to the corresponding aldehyde. Common methods include Swern oxidation (oxalyl chloride, DMSO, triethylamine) or using Dess-Martin periodinane (DMP) in dichloromethane (B109758) (DCM).

Step 2: α-Chain Installation (Horner-Wadsworth-Emmons Reaction)

• Ylide Formation: A phosphonate (B1237965) ester, such as dimethyl (2-oxoheptyl)phosphonate, is deprotonated with a strong base like sodium hydride (NaH) in an anhydrous aprotic solvent like tetrahydrofuran (B95107) (THF) at 0 °C to form the ylide.

• Olefination: The Corey aldehyde, dissolved in THF, is added dropwise to the ylide solution. The reaction is typically allowed to warm to room temperature and stirred until completion. This reaction predominantly forms the E-alkene, establishing the 5-trans geometry.

Step 3: ω-Chain Installation (Wittig Reaction)

• Ylide Formation: A suitable phosphonium (B103445) salt for the ω-chain is treated with a strong base to form the corresponding ylide.

• Olefination: The intermediate from the HWE reaction is then reacted with the Wittig reagent to install the final side chain.

Step 4: Deprotection

• The protecting groups (e.g., silyl ether and ester) are removed under appropriate conditions to yield the final 5-trans U-46619.

Purification: Purification at each step is typically achieved by silica (B1680970) gel column chromatography. The separation of 5-trans and 5-cis isomers can be challenging but is often feasible with careful optimization of the solvent system for chromatography.

Biological Activity and Signaling Pathways

U-46619 is a potent agonist of the thromboxane A2 (TP) receptor, a G-protein coupled receptor (GPCR). The 5-trans isomer is presumed to have a similar, though less potent, activity at this receptor. The primary off-target effect reported for 5-trans U-46619 is the inhibition of microsomal prostaglandin E2 synthase-1 (mPGES-1).[3][4]

Signaling Pathways

Activation of the TP receptor by U-46619 initiates two primary signaling cascades:

• Gq Pathway: The TP receptor couples to the Gq alpha subunit, activating Phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, leading to the release of intracellular calcium ([Ca2+]i). DAG, along with the increased [Ca2+]i, activates Protein Kinase C (PKC).

• G12/13 Pathway: The TP receptor can also couple to G12/13 proteins, which activate the small GTPase RhoA. RhoA, in turn, activates Rho-associated kinase (ROCK), which phosphorylates and inactivates myosin light chain phosphatase, leading to an increase in myosin light chain phosphorylation and subsequent smooth muscle contraction.

U-46619 signaling pathway in platelets and smooth muscle cells.

Quantitative Data

Quantitative data for the biological activity of 5-trans U-46619 is scarce. It is reported to be approximately half as potent as its 5-cis isomer in inhibiting mPGES-1.[3] For comparative purposes, the following table summarizes the key quantitative data for U-46619 (5-cis isomer).

Parameter	Value (EC50/IC50/Kd)	Assay/System
TP Receptor Agonism	35 nM (EC50)	General
Platelet Shape Change	4.8 nM (EC50)	Human Platelets
Platelet Aggregation	82 nM (EC50)	Human Platelets
Platelet Aggregation	1.31 µM (EC50)	Human Platelets
Serotonin Release	0.536 µM (EC50)	Human Platelets
Fibrinogen Receptor Binding	0.53 µM (EC50)	Human Platelets
mPGES-1 Inhibition (5-cis)	~15 µM (IC50)	Enzymatic Assay
mPGES-1 Inhibition (5-trans)	~30 µM (IC50, estimated)	Enzymatic Assay
TP Receptor Binding	37 ± 10 nM (Kd)	Human Platelets

Experimental Protocols: Biological Assays

Platelet Aggregation Assay

This assay measures the ability of U-46619 and its analogs to induce platelet aggregation in vitro using light transmission aggregometry.

Workflow for a platelet aggregation assay.

Protocol:

• Blood Collection: Draw venous blood from healthy, consenting donors into tubes containing 3.2% sodium citrate.

• Platelet-Rich Plasma (PRP) Preparation: Centrifuge the blood at a low speed (e.g., 200 x g) for 15-20 minutes at room temperature to obtain PRP.

• Platelet-Poor Plasma (PPP) Preparation: Centrifuge the remaining blood at a high speed (e.g., 2000 x g) for 10 minutes to obtain PPP, which serves as a blank (100% aggregation).

• Platelet Adjustment: Adjust the platelet count in the PRP to a standardized concentration (e.g., 2.5 x 10^8 platelets/mL) using PPP.

• Aggregation Measurement:

  • Pipette a known volume of PRP into an aggregometer cuvette with a magnetic stir bar.

  • Incubate the cuvette at 37°C with stirring.

  • Add the test compound (e.g., 5-trans U-46619) at various concentrations.

  • Record the change in light transmission over time.

• Data Analysis: Determine the maximal percentage of aggregation for each concentration and calculate the EC50 value.

Intracellular Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration in response to TP receptor activation using a fluorescent calcium indicator.

Protocol:

• Cell Culture: Culture cells expressing the TP receptor (e.g., HEK293 cells) in appropriate media.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) in a suitable buffer.

• Assay:

  • Place the plate containing the dye-loaded cells into a fluorescence plate reader.

  • Measure the baseline fluorescence.

  • Inject the test compound at various concentrations.

  • Record the change in fluorescence intensity over time.

• Data Analysis: The increase in fluorescence corresponds to a rise in intracellular calcium. Calculate the EC50 from the concentration-response curve.

Microsomal Prostaglandin E Synthase-1 (mPGES-1) Inhibition Assay

This enzymatic assay determines the inhibitory activity of compounds against mPGES-1.

Protocol:

• Enzyme Preparation: Use a source of mPGES-1, such as recombinant human mPGES-1 or microsomes from cells overexpressing the enzyme.

• Incubation: Pre-incubate the enzyme with various concentrations of the test inhibitor (e.g., 5-trans U-46619) in a reaction buffer containing glutathione.

• Reaction Initiation: Start the reaction by adding the substrate, PGH2.

• Reaction Termination: Stop the reaction after a defined time.

• PGE2 Quantification: Measure the amount of PGE2 produced using a suitable method, such as an enzyme immunoassay (EIA) or liquid chromatography-mass spectrometry (LC-MS/MS).

• Data Analysis: Calculate the percentage of inhibition for each inhibitor concentration and determine the IC50 value.[5]

Conclusion

5-trans U-46619 is a geometric isomer of the potent thromboxane A2 receptor agonist, U-46619. While its synthesis can be achieved with high stereoselectivity using the Horner-Wadsworth-Emmons reaction, its biological characterization is limited compared to its well-studied 5-cis counterpart. The primary reported activity of 5-trans U-46619, apart from its presumed interaction with the TP receptor, is the inhibition of mPGES-1. Further research is needed to fully elucidate the pharmacological profile of 5-trans U-46619 and its potential as a research tool or therapeutic agent. This guide provides a foundational understanding of its synthesis, known biological activities, and the experimental methods used for its characterization.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

The Ambiguous Agonist: An In-Depth Technical Guide to the Cellular Signaling of 5-trans U-46619

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-trans U-46619 is the geometric isomer of the potent and widely studied thromboxane (B8750289) A2 (TP) receptor agonist, U-46619. While U-46619, the 5-cis isomer, is a cornerstone tool for investigating TP receptor-mediated signaling in processes like platelet aggregation and smooth muscle contraction, its 5-trans counterpart is significantly less characterized.[1] Commercial preparations of U-46619 often contain 2-5% of the 5-trans isomer as an impurity.[1] This guide provides a comprehensive overview of the known cellular signaling pathways associated with U-46619, which are presumed to be the primary mode of action for TP receptor agonists. It is important to note that while 5-trans U-46619 is expected to interact with the TP receptor, its specific signaling properties may differ, and the available data is limited. A primary reported activity of 5-trans U-46619 is the inhibition of microsomal prostaglandin (B15479496) E2 synthase, suggesting a pharmacological profile that may be distinct from its cis-isomer.[1]

Core Signaling Pathways of U-46619 (5-cis isomer)

U-46619 exerts its physiological effects by binding to and activating the thromboxane A2 (TP) receptor, a G-protein coupled receptor (GPCR). This activation initiates a cascade of intracellular signaling events primarily through two major G-protein pathways: Gαq and Gα12/13.

Gαq - Phospholipase C (PLC) Pathway

Upon activation by U-46619, the TP receptor couples to the Gαq subunit, which in turn activates phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[1]

• IP3 and Calcium Mobilization: IP3 diffuses through the cytoplasm and binds to IP3 receptors on the membrane of the sarcoplasmic reticulum (SR) or endoplasmic reticulum (ER). This binding triggers the release of stored calcium ions (Ca2+) into the cytosol, leading to a rapid increase in intracellular calcium concentration ([Ca2+]i).[1] This rise in [Ca2+]i is a critical event in both platelet aggregation and smooth muscle contraction.[2]

• DAG and Protein Kinase C (PKC) Activation: DAG remains in the cell membrane and, in conjunction with the elevated [Ca2+]i, activates protein kinase C (PKC). Activated PKC phosphorylates a variety of downstream target proteins, contributing to the cellular response. In vascular smooth muscle, PKC activation is involved in the contractile response.[3][4]

Gαq-PLC Signaling Pathway Activated by U-46619.

Gα12/13 - RhoA/Rho-Kinase (ROCK) Pathway

The TP receptor also couples to Gα12/13 proteins, which activate the small GTPase RhoA. RhoA, in its active GTP-bound state, stimulates Rho-kinase (ROCK).[5] The RhoA/ROCK pathway plays a crucial role in Ca2+ sensitization of the contractile apparatus in smooth muscle cells.

• Myosin Light Chain Phosphatase (MLCP) Inhibition: ROCK phosphorylates and inhibits myosin light chain phosphatase (MLCP). MLCP is responsible for dephosphorylating the myosin light chain (MLC), leading to muscle relaxation. By inhibiting MLCP, ROCK increases the phosphorylation state of MLC for a given [Ca2+]i, thereby enhancing the force of contraction.

• CPI-17 Phosphorylation: ROCK can also phosphorylate CPI-17, a protein that, when phosphorylated, becomes a potent inhibitor of MLCP, further contributing to the increase in MLC phosphorylation and smooth muscle contraction.[6]

Gα12/13-RhoA/ROCK Signaling Pathway Activated by U-46619.

Mitogen-Activated Protein Kinase (MAPK) Activation

U-46619 has been shown to activate members of the mitogen-activated protein kinase (MAPK) family, including ERK1/2 and p38 MAPK.[7][8] This activation can contribute to longer-term cellular effects such as cell proliferation and differentiation. The precise mechanisms linking TP receptor activation to MAPK pathways are complex and can involve cross-talk from the Gq/PLC and RhoA/ROCK pathways.

Quantitative Data for U-46619

The following table summarizes key quantitative data for the biological activity of U-46619 from various in vitro studies. Data specifically for 5-trans U-46619 is not widely available.

Parameter	Species	Tissue/Cell Type	EC50	Reference(s)
Platelet Shape Change	Human	Platelets	4.8 nM	[8]
Rat	Platelets	6.0 nM	[8]
Rabbit	Platelets	7.3 nM	[8]
Platelet Aggregation	Human	Platelets	82 nM	[8]
Rat	Platelets	145 nM	[8]
Rabbit	Platelets	65 nM	[8]
Serotonin Release	Human	Platelets	536 nM	[9]
Fibrinogen Receptor Binding	Human	Platelets	530 nM	[9]
General TP Receptor Agonism	-	-	35 nM	[7]
MLCP Phosphorylation	Human	Platelets	57 nM	[9]

Known Activity of 5-trans U-46619

The primary reported activity that distinguishes 5-trans U-46619 from its cis-isomer is the inhibition of microsomal prostaglandin E2 synthase (mPGES-1).[4][10] This suggests that 5-trans U-46619 may modulate the inflammatory response through mechanisms independent of TP receptor agonism. Further research is needed to fully elucidate the impact of this inhibitory activity on cellular signaling.

Experimental Protocols

Detailed methodologies are crucial for the accurate investigation of 5-trans U-46619's cellular effects. The following are standard protocols used for studying TP receptor agonists like U-46619.

Platelet Aggregation Assay (Light Transmission Aggregometry)

This assay measures the ability of a compound to induce platelet aggregation in platelet-rich plasma (PRP).

• Blood Collection and PRP Preparation:

  • Draw venous blood from healthy, consenting donors into tubes containing an anticoagulant (e.g., 3.2% sodium citrate).

  • Centrifuge the whole blood at a low speed (e.g., 200 x g) for 15-20 minutes at room temperature to separate the PRP.

  • Prepare platelet-poor plasma (PPP) by centrifuging the remaining blood at a higher speed (e.g., 2000 x g) for 10-15 minutes. PPP is used to set the 100% aggregation baseline.

• Assay Procedure:

  • Pre-warm PRP and PPP to 37°C.

  • Calibrate the aggregometer using PRP for 0% aggregation and PPP for 100% aggregation.

  • Add a specific volume of PRP to a cuvette with a magnetic stir bar and place it in the aggregometer.

  • Add the test compound (e.g., 5-trans U-46619) at various concentrations to the PRP.

  • Record the change in light transmission over time as platelets aggregate.

• Data Analysis:

  • The maximum percentage of aggregation is determined for each concentration of the test compound.

  • An EC50 value can be calculated from the dose-response curve.

References

• 1. benchchem.com [benchchem.com]
• 2. Effects of U46619 on intracellular Ca++ concentration and tension in human umbilical artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 4. caymanchem.com [caymanchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. biodatacorp.com [biodatacorp.com]
• 9. apexbt.com [apexbt.com]
• 10. 5-trans U-46619 | CAS 330796-58-2 | Cayman Chemical | Biomol.com [biomol.com]

Preliminary Studies on 5-trans U-46619: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the current understanding of 5-trans U-46619, a geometric isomer of the potent thromboxane (B8750289) A2 (TP) receptor agonist, U-46619. It is critical to note that research on 5-trans U-46619 is limited. The primary characterized activity of this isomer is the inhibition of microsomal prostaglandin (B15479496) E2 synthase-1 (mPGES-1). Due to the scarcity of data, this document also presents an in-depth analysis of the well-studied cis-isomer, U-46619, as its pharmacological profile is presumed to be similar, though this remains largely unconfirmed. This guide summarizes all available quantitative data, provides detailed experimental protocols, and visualizes key pathways and workflows to support further research and drug development efforts.

Introduction to 5-trans U-46619

U-46619 is a stable synthetic analog of the prostaglandin endoperoxide PGH2 and is a potent, selective agonist of the thromboxane A2 (TP) receptor.[1][2] Its activity, including the induction of platelet aggregation and contraction of vascular smooth muscle, is extensively documented.[1] 5-trans U-46619 is the geometric isomer of U-46619, differing in the configuration of the double bond at the 5th carbon position.[1] It is often present as a minor impurity, typically ranging from 2-5%, in commercially available preparations of U-46619.[1][3] While its isomeric relationship to a potent TP receptor agonist suggests a similar pharmacological profile, 5-trans U-46619 is significantly less characterized.[4] The most definitively reported biological activity for 5-trans U-46619 is its inhibitory effect on microsomal prostaglandin E2 synthase (mPGES-1).[3][5]

Known Biological Activity of 5-trans U-46619: mPGES-1 Inhibition

The primary and most studied activity of 5-trans U-46619 is the inhibition of microsomal prostaglandin E2 synthase-1 (mPGES-1), an enzyme responsible for the conversion of prostaglandin H2 (PGH2) to prostaglandin E2 (PGE2).[3] This makes its presence as an impurity in U-46619 preparations a potential confounding factor in studies related to prostaglandin synthesis.[3]

Quantitative Data: Inhibitory Potency

The available quantitative data on the inhibitory activity of U-46619 isomers is sparse. The 5-trans isomer has been reported to be approximately half as potent as the 5-cis isomer at inhibiting mPGES-1.[3][6]

Compound	Target Enzyme	IC50 (µM)	Source
5-cis U-46619	Prostaglandin E Synthase	~15 (Potency estimated)	[3]
5-trans U-46619	Microsomal Prostaglandin E Synthase-1 (mPGES-1)	Inhibits at 10 µM; Approx. half as potent as 5-cis isomer	[3][5][6]

Signaling Pathway: Prostaglandin E2 Synthesis and Inhibition

The synthesis of PGE2 is a critical pathway in inflammation. 5-trans U-46619 acts as an inhibitor of mPGES-1, a key enzyme in this cascade.

Caption: Prostaglandin E2 synthesis pathway showing inhibition of mPGES-1 by 5-trans U-46619.

Experimental Protocol: mPGES-1 Enzymatic Inhibition Assay

This protocol outlines the methodology to assess the inhibitory effect of 5-trans U-46619 on mPGES-1 activity.[3][6]

Objective: To determine the IC50 value of 5-trans U-46619 for the inhibition of mPGES-1.

Materials:

• Recombinant human mPGES-1 or microsomes from cells overexpressing the enzyme.

• Prostaglandin H2 (PGH2) substrate.

• 5-trans U-46619.

• Reaction buffer (e.g., potassium phosphate (B84403) buffer).

• Glutathione (GSH) as a cofactor.

• Stop solution (e.g., containing stannous chloride or other reducing agent).

• Microtiter plates.

• PGE2 enzyme immunoassay (EIA) kit or LC-MS/MS for detection.

Methodology:

• Enzyme and Compound Preparation: Prepare dilutions of recombinant mPGES-1 enzyme in the reaction buffer. Prepare a range of concentrations of 5-trans U-46619 (and vehicle control, e.g., DMSO).

• Compound Incubation: In a microtiter plate, add the reaction buffer, GSH, and the various concentrations of 5-trans U-46619 or vehicle. Pre-incubate this mixture with the diluted mPGES-1 enzyme for a specified time (e.g., 15 minutes) at a controlled temperature (e.g., 4°C).

• Reaction Initiation: Initiate the enzymatic reaction by adding the PGH2 substrate to each well.

• Reaction Incubation: Allow the reaction to proceed for a short, defined duration (e.g., 60 seconds) at a controlled temperature (e.g., 25°C).

• Reaction Termination: Stop the reaction by adding the stop solution.

• Quantification: Measure the amount of PGE2 produced using a suitable method such as a competitive EIA or LC-MS/MS.

• Data Analysis: Plot the percentage of mPGES-1 inhibition against the logarithm of the inhibitor concentration to construct a dose-response curve. Calculate the IC50 value, which represents the concentration of 5-trans U-46619 required to inhibit PGE2 production by 50%.

Caption: General workflow for an mPGES-1 enzymatic inhibition assay.[3]

Pharmacology of U-46619 (5-cis Isomer): A Proxy for On-Target Effects

Given the lack of specific data for 5-trans U-46619's on-target effects, the well-documented pharmacology of its cis-isomer, U-46619, is presented here as a presumptive model. U-46619 is a potent TP receptor agonist that mimics the physiological effects of thromboxane A2.[1][2]

Quantitative Data: Potency of U-46619 in Functional Assays

U-46619's potency has been quantified in various biological systems.

Assay Type	Species/System	Parameter	Value (nM)
Platelet Shape Change	Human	EC50	4.8
Rat	EC50	6.0
Rabbit	EC50	7.3
Platelet Aggregation	Human	EC50	82
Rat	EC50	145
Rabbit	EC50	65
General TP Receptor Agonism	Not Specified	EC50	35
Serotonin Release	Human Platelets	EC50	536
Fibrinogen Receptor Binding	Human Platelets	EC50	530

(Data compiled from multiple sources)[7][8][9]

Signaling Pathway of U-46619

U-46619 binding to the TP receptor, a G-protein coupled receptor (GPCR), initiates a signaling cascade primarily through Gq and G12/13 proteins.[1][4]

• Gq Pathway: Activation of Gq stimulates Phospholipase C (PLC), which hydrolyzes PIP2 into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), and DAG activates Protein Kinase C (PKC).[1][4]

• G12/13 Pathway: Activation of G12/13 stimulates the small GTPase RhoA and its downstream effector, Rho-associated kinase (ROCK).[1][10]

These pathways converge to cause physiological responses like platelet aggregation and smooth muscle contraction.[1]

Caption: U-46619 signaling cascade via the TP receptor.[1]

Experimental Protocols for TP Receptor Activity

Objective: To measure the ability of a compound to induce platelet aggregation.

Methodology:

• PRP Preparation: Prepare platelet-rich plasma (PRP) from whole blood by centrifugation.

• Baseline Measurement: Place a sample of PRP in an aggregometer cuvette with a stir bar. Record the baseline light transmittance.

• Compound Addition: Add varying concentrations of U-46619 (or 5-trans U-46619) to the PRP.

• Monitoring Aggregation: As platelets aggregate, the light transmittance through the sample increases. Record this change over time until a maximal response is achieved.

• Data Analysis: Express the results as a percentage of maximal aggregation compared to a known agonist. Construct a concentration-response curve to determine the EC50 value.[4]

Objective: To measure the contractile response of vascular smooth muscle to a compound.

Methodology:

• Tissue Preparation: Isolate vascular rings (e.g., from rat or rabbit aorta) and mount them in an organ bath containing a physiological salt solution, gassed with 95% O2/5% CO2.[1]

• Equilibration: Connect one end of the tissue to a force-displacement transducer to record isometric tension. Apply a resting tension and allow the tissue to equilibrate for 60-90 minutes.[1]

• Viability Check: Induce a reference contraction with a depolarizing agent like KCl to ensure tissue viability. Wash the tissue and allow it to return to baseline.[1]

• Compound Addition: Add cumulative concentrations of U-46619 (or 5-trans U-46619) to the organ bath and record the contractile response.

• Data Analysis: Express the contractile responses as a percentage of the maximal contraction induced by KCl. Construct a concentration-response curve to calculate the EC50 value.[1]

Conclusion and Future Directions

5-trans U-46619 is a sparsely characterized compound, primarily known as an impurity in U-46619 preparations and as a weak inhibitor of microsomal prostaglandin E2 synthase-1.[1][3] While it is presumed to act as a thromboxane A2 receptor agonist similar to its well-studied cis-isomer, there is a significant lack of direct evidence and quantitative data to support this.

For researchers and drug development professionals, this presents both a challenge and an opportunity. The potential for confounding off-target effects in studies using U-46619 preparations containing the 5-trans isomer must be considered. Conversely, the distinct activity of 5-trans U-46619 as an mPGES-1 inhibitor suggests its structure could serve as a scaffold for the development of novel anti-inflammatory agents.

Further research is imperative to fully elucidate the pharmacological profile of 5-trans U-46619. Key areas for future investigation include:

• TP Receptor Binding Affinity: Determining the Kd of 5-trans U-46619 for the TP receptor.

• Functional On-Target Activity: Quantifying the EC50 values for platelet aggregation and smooth muscle contraction.

• Selectivity Profiling: Assessing its activity on other prostanoid receptors.

• In Vivo Studies: Evaluating its physiological effects in animal models.

A thorough characterization of 5-trans U-46619 will clarify its role as both a potential therapeutic agent and a critical experimental control.

References

• 1. benchchem.com [benchchem.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. benchchem.com [benchchem.com]
• 7. biodatacorp.com [biodatacorp.com]
• 8. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 9. apexbt.com [apexbt.com]
• 10. medchemexpress.com [medchemexpress.com]

A Technical Guide on the Off-Target Inhibition of Microsomal Prostaglandin E Synthase-1 by 5-trans U-46619

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The primary mechanism of action for U-46619 and its isomers is as a potent thromboxane (B8750289) A₂ (TP) receptor agonist. The information presented herein regarding its inhibitory effect on microsomal prostaglandin (B15479496) E synthase-1 (mPGES-1) is based on technical information from commercial suppliers and has not been independently validated in peer-reviewed literature. This activity is considered an off-target effect.

Executive Summary

U-46619 is a stable synthetic analog of the prostaglandin endoperoxide PGH₂ and is widely utilized in research as a potent and selective thromboxane A₂ (TP) receptor agonist[1][2][3]. Its primary, well-characterized function is to mimic the effects of thromboxane A₂, inducing platelet aggregation and smooth muscle contraction[3][4]. However, commercial preparations of U-46619 contain its geometric isomer, 5-trans U-46619, as a minor impurity[5]. This isomer has been reported to exhibit a distinct, off-target inhibitory activity against microsomal prostaglandin E synthase-1 (mPGES-1), the terminal enzyme responsible for prostaglandin E₂ (PGE₂) synthesis during inflammation[5][6][7].

This guide provides a detailed overview of this off-target effect, presenting the available quantitative data, a representative experimental protocol for its characterization, and diagrams illustrating the relevant biochemical pathways. This information is critical for researchers using U-46619, as the presence of the 5-trans isomer could confound experimental results related to prostaglandin synthesis[5].

Mechanism of Action

Primary On-Target Activity: TP Receptor Agonism

The canonical function of U-46619 (both cis and trans isomers) is the activation of the TP receptor, a G-protein coupled receptor. This activation initiates downstream signaling cascades, primarily through Gαq and Gα12/13 proteins, leading to increased intracellular calcium, activation of Rho kinase, and subsequent physiological responses like vasoconstriction and platelet aggregation[6][8].

Off-Target Activity: mPGES-1 Inhibition

Separate from its TP receptor activity, 5-trans U-46619 has been identified as a direct inhibitor of mPGES-1[6][7]. This enzyme is a key player in the inflammatory cascade, specifically catalyzing the conversion of PGH₂ (the product of cyclooxygenase enzymes, COX-1 and COX-2) to PGE₂[9][10]. By inhibiting mPGES-1, 5-trans U-46619 can selectively reduce the production of PGE₂ without affecting the synthesis of other prostanoids, such as prostacyclin (PGI₂) or thromboxane A₂ (TXA₂) itself[7]. This mode of action is distinct from that of NSAIDs, which block the upstream COX enzymes[10][11].

Quantitative Data: Inhibitory Potency

The inhibitory activity of 5-trans U-46619 against prostaglandin E synthase is modest, especially when compared to dedicated mPGES-1 inhibitors which typically have IC₅₀ values in the nanomolar range[5][10]. The available data, which directly compares the 5-cis and 5-trans isomers, is summarized below. It is noted that 5-trans U-46619 is a minor impurity, often comprising 2-5% of commercial U-46619 preparations[5].

Compound	Target Enzyme	IC₅₀ (µM)	Source
5-cis U-46619	Prostaglandin E Synthase	~15 (Potency estimated)	[5]
5-trans U-46619	Prostaglandin E Synthase	~30 (Estimated to be half as potent as the 5-cis isomer)	[5][6]

Visualized Signaling Pathways and Workflows

The Arachidonic Acid Cascade

The following diagram illustrates the synthesis pathway for key prostanoids from arachidonic acid, highlighting the enzymatic steps catalyzed by COX, mPGES-1, and Thromboxane Synthase.

Caption: Prostanoid synthesis pathway showing the central role of PGH₂ and the inhibitory action of 5-trans U-46619 on mPGES-1.

Experimental Workflow for mPGES-1 Inhibition Assay

This diagram outlines a typical workflow for an in vitro enzymatic assay to determine the inhibitory potential of a compound against mPGES-1.

Caption: A generalized workflow for determining the IC₅₀ of an inhibitor against mPGES-1 in a cell-free enzymatic assay.

Experimental Protocols

The following is a representative, detailed methodology for a cell-free enzymatic assay to determine the inhibitory activity of 5-trans U-46619 against mPGES-1. This protocol is based on standard methodologies described for mPGES-1 inhibitors[5][12].

Objective

To quantify the in vitro inhibition of recombinant human mPGES-1 by 5-trans U-46619 and determine its IC₅₀ value.

Materials and Reagents

• Recombinant human mPGES-1

• 5-trans U-46619 (Test Inhibitor)

• Prostaglandin H₂ (PGH₂, Substrate)

• Glutathione (GSH, Cofactor)

• Reaction Buffer (e.g., 0.1 M Potassium Phosphate, pH 7.4)

• Stop Solution (e.g., 1 M HCl or a solution containing a reducing agent like stannous chloride)

• Vehicle (e.g., DMSO)

• PGE₂ ELISA Kit or LC-MS/MS for quantification

• Microtiter plates (96-well)

Assay Procedure

• Enzyme Preparation:

  • On the day of the assay, dilute the stock of recombinant human mPGES-1 to the desired working concentration in ice-cold reaction buffer. The final concentration should be determined empirically to ensure the reaction is within the linear range.

• Compound Preparation:

  • Prepare a stock solution of 5-trans U-46619 in the vehicle (DMSO).

  • Perform serial dilutions to create a range of concentrations for the dose-response curve (e.g., from 0.1 µM to 100 µM). Include a vehicle-only control.

• Reaction Setup and Pre-incubation:

  • In a 96-well microtiter plate on ice, add the following to each well:

    • Reaction Buffer

    • GSH (to a final concentration of ~2.5 mM)

    • Diluted 5-trans U-46619 solution or vehicle control.

  • Add the diluted mPGES-1 enzyme solution to each well.

  • Pre-incubate the plate for 15 minutes at 4°C to allow the inhibitor to bind to the enzyme.

• Initiation and Incubation of Reaction:

  • Prepare the PGH₂ substrate solution in an appropriate solvent immediately before use.

  • To initiate the enzymatic reaction, add the PGH₂ substrate to each well (e.g., to a final concentration of 5-10 µM).

  • Immediately transfer the plate to a controlled temperature environment (e.g., a 25°C water bath) and incubate for a short, defined period (e.g., 60 seconds).

• Reaction Termination:

  • Stop the reaction by adding the Stop Solution to each well. This will denature the enzyme and stabilize the PGE₂ product.

• Quantification of PGE₂:

  • Measure the concentration of PGE₂ in each well using a validated method such as a competitive ELISA kit or by LC-MS/MS.

• Data Analysis:

  • Calculate the percent inhibition for each concentration of 5-trans U-46619 relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC₅₀ value by fitting the data to a four-parameter logistic equation.

Conclusion and Implications

While 5-trans U-46619 is primarily known as an impurity in preparations of the TP receptor agonist U-46619, it demonstrates inhibitory activity against mPGES-1[5]. Its potency is modest compared to its 5-cis isomer and significantly lower than dedicated mPGES-1 inhibitors[5][10]. Nevertheless, this off-target activity is noteworthy for researchers working with U-46619, as the presence of this isomer could lead to an underestimation of PGE₂ production or confound results in studies related to inflammation and prostaglandin synthesis. For professionals in drug development, the structure of U-46619 isomers could serve as a potential, albeit low-potency, starting point for designing novel mPGES-1 inhibitors. It is recommended to use a selective TP receptor antagonist (e.g., SQ29548) to differentiate between on-target TP-mediated effects and off-target effects when using commercial preparations of U-46619[6].

References

• 1. benchchem.com [benchchem.com]
• 2. Regulatory role of prostaglandin E2 in induction of cyclo-oxygenase-2 by a thromboxane A2 analogue (U46619) and basic fibroblast growth factor in porcine aortic smooth-muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. U46619 - Wikipedia [en.wikipedia.org]
• 4. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Thromboxane A2 analogue (U-46619) stimulates vascular PGI2 synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. biodatacorp.com [biodatacorp.com]
• 9. Identification and development of mPGES-1 inhibitors: where we are at? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Targeting microsomal prostaglandin E synthase 1 to develop drugs treating the inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A review on mPGES-1 inhibitors: From preclinical studies to clinical applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Inhibition of Microsomal Prostaglandin E2 Synthase 1 (mPGES-1) in a Cell-Free Assay [bio-protocol.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Thromboxane A₂ Receptor Agonist U-46619

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of U-46619, a potent and stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH₂, in experimental settings. It is important to note that while the topic specifies "5-trans U-46619," this compound is a minor isomer and impurity in most commercial preparations.[1] The predominant and well-characterized compound used as a selective thromboxane (B8750289) A₂ (TXA₂) receptor (TP receptor) agonist in research is the 5-cis isomer, U-46619.[1][2] Therefore, these notes will focus on the application of U-46619 as the standard tool for investigating TXA₂-mediated physiological and pathological processes.

U-46619 is an invaluable tool for studying processes such as hemostasis, thrombosis, and cardiovascular diseases due to its stability in aqueous solutions compared to the highly unstable endogenous ligand TXA₂.[2] It potently stimulates TP receptor-mediated responses, including platelet aggregation and smooth muscle contraction.[1]

Signaling Pathways of U-46619

U-46619 mediates its effects primarily through the G-protein coupled thromboxane A₂ receptor (TP receptor).[3] Activation of the TP receptor initiates several downstream signaling cascades. The primary pathways involve coupling to Gq and G13 proteins.[1]

• Gq Pathway: Activation of Gq leads to the stimulation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium (Ca²⁺) from the endoplasmic reticulum, a key event in many cellular responses.[1][3]

• G12/13 Pathway: Coupling to G12/13 proteins leads to the activation of the small GTPase RhoA and its downstream effector Rho-associated kinase (ROCK). This pathway is crucial for processes like smooth muscle contraction.[3]

• MAPK Pathway: U-46619 has also been shown to activate members of the mitogen-activated protein kinase (MAPK) family, such as p38 and ERK1/2, which are involved in cellular proliferation and inflammation.[3]

Caption: U-46619 Signaling Pathways. Max Width: 760px.

Quantitative Data Summary

The following table summarizes key quantitative data for U-46619 from various in vitro assays.

Parameter	Value	System / Assay	Reference
EC₅₀	0.035 µM (35 nM)	TP Receptor Agonism / Platelet Shape Change (Human)
~0.016 µM (16 nM)	Vasoconstriction (Human Resistance Arteries)	[4]
0.58 µM	Platelet Aggregation (Rabbit)	[1]
1.31 µM	Platelet Aggregation (Human)	[5][6]
6.2 ± 2.2 nM	Contraction (Human Penile Resistance Arteries)	[7]
8.3 ± 2.8 nM	Contraction (Human Corpus Cavernosum)	[7]
~10 nM	Contraction (Rat Small Mesenteric Arteries)	[7]
~50 nM	Contraction (Rat Aorta)	[7]
6.9 nM	Bronchoconstriction (Rat Small Airways)	[8]
66 nM	Bronchoconstriction (Rat Large Airways)	[8]
Concentration Range	0.1 - 1 µM	Increased Intracellular Ca²⁺ (Rat Cardiomyocytes)	[1]
1 nM - 10 µM	Platelet Aggregation (General)	[1]

Experimental Protocols

Detailed methodologies for key experiments using U-46619 are provided below.

Protocol 1: In Vitro Platelet Aggregation Assay

This assay measures the ability of U-46619 to induce platelet aggregation in vitro, a key function mediated by TP receptors. Aggregation is typically monitored by light transmission aggregometry.[1]

Caption: Workflow for a Platelet Aggregation Assay. Max Width: 760px.

Materials:

• Human whole blood from healthy, consenting donors

• 3.2% sodium citrate anticoagulant

• U-46619

• Phosphate-buffered saline (PBS) or other suitable buffer

• Light transmission aggregometer and cuvettes with stir bars

Procedure:

• PRP Preparation:

  • Collect human whole blood into tubes containing 3.2% sodium citrate (9:1 blood to anticoagulant ratio).[9]

  • Centrifuge the blood at 150-200 x g for 15-20 minutes at room temperature to obtain platelet-rich plasma (PRP).[9]

  • Carefully transfer the upper PRP layer to a new tube.

  • Centrifuge the remaining blood at 1500-2000 x g for 15 minutes to obtain platelet-poor plasma (PPP), which will serve as a blank.[9]

• U-46619 Preparation:

  • Prepare a stock solution of U-46619 in a suitable solvent like DMSO or ethanol.[9]

  • Perform serial dilutions of the stock solution in PBS to achieve the desired final concentrations (e.g., ranging from 1 nM to 10 µM).[9]

• Platelet Aggregation Measurement:

  • Pipette 450 µL of PRP into an aggregometer cuvette containing a stir bar.[1]

  • Place the cuvette in the heating block of the aggregometer at 37°C and allow it to equilibrate for at least 5 minutes.[9]

  • Set the baseline (0% aggregation) with PRP and 100% aggregation with PPP.[9]

  • Add 50 µL of the U-46619 dilution to the PRP to initiate aggregation.[9]

  • Record the change in light transmission for 5-10 minutes.[1]

• Data Analysis:

  • Determine the maximum percentage of aggregation for each concentration and construct a concentration-response curve to calculate the EC₅₀ value.[1]

Protocol 2: Vasoconstriction Assay (Wire Myography)

This ex vivo assay assesses the contractile effect of U-46619 on isolated blood vessels, providing insights into its role in regulating vascular tone.[1]

Caption: Workflow for a Vasoconstriction Assay. Max Width: 760px.

Materials:

• Isolated resistance arteries (e.g., human subcutaneous, rat mesenteric)

• Krebs-Henseleit solution

• Carbogen gas (95% O₂ / 5% CO₂)

• Isolated tissue organ bath system with force transducers

• U-46619

• Potassium chloride (KCl)

Procedure:

• Tissue Preparation:

  • Dissect the desired artery in ice-cold Krebs-Henseleit solution.[7]

  • Gently clean the artery of adhering connective tissue and cut it into rings of 2-4 mm in length.[7]

• Mounting and Equilibration:

  • Suspend each arterial ring between two stainless steel hooks or wires in an organ bath chamber filled with Krebs-Henseleit solution, maintained at 37°C and continuously bubbled with carbogen gas.[7]

  • Allow the tissues to equilibrate for 60-90 minutes under a standardized resting tension.[1][7]

• Viability Check:

  • Assess tissue viability by inducing a contraction with a high concentration of KCl (e.g., 60-80 mM).[7]

  • After a stable contraction is achieved, wash the tissue with fresh Krebs-Henseleit solution to return to baseline tension.[7]

• Concentration-Response Curve:

  • Add U-46619 to the organ bath in a cumulative manner, increasing the concentration stepwise (e.g., from 1 nM to 1 µM).[1]

  • Allow the contractile response to stabilize at each concentration before adding the next.

• Data Recording and Analysis:

  • Continuously record the isometric tension.

  • Normalize the contraction data to the maximum response induced by KCl and plot the concentration-response curve to determine the EC₅₀ and maximum effect (Emax).[1]

Protocol 3: Intracellular Calcium Mobilization Assay

This assay measures the increase in cytosolic free calcium ([Ca²⁺]i) in response to TP receptor activation by U-46619, a key event in the Gq signaling pathway.[1]

Materials:

• Cells expressing TP receptors (e.g., HEK293 cells transfected with the TP receptor, vascular smooth muscle cells)

• Cell culture medium

• Black-walled, clear-bottom 96-well plates

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM)

• Physiological salt solution (e.g., Hanks' Balanced Salt Solution - HBSS)

• U-46619

• Fluorescence plate reader with an automated injection system

Procedure:

• Cell Culture:

  • Plate cells expressing TP receptors onto black-walled, clear-bottom 96-well plates.[1]

• Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive fluorescent dye in a physiological salt solution.

  • Remove the culture medium, wash the cells once, and add the dye-loading buffer.

  • Incubate the plate at 37°C for 45-60 minutes to allow the dye to enter the cells.[1]

• Wash:

  • Gently wash the cells two to three times with the salt solution to remove extracellular dye.[1]

• Assay Procedure:

  • Place the plate into a fluorescence plate reader equipped with an automated injection system.

  • Measure the baseline fluorescence for a short period.

  • Inject U-46619 at various concentrations into the wells.[1]

  • Immediately begin recording the change in fluorescence intensity over time. The increase in fluorescence corresponds to a rise in [Ca²⁺]i.[1]

• Data Analysis:

  • Quantify the peak fluorescence response relative to the baseline for each concentration of U-46619 to generate a concentration-response curve and calculate the EC₅₀.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. reprocell.com [reprocell.com]
• 5. benchchem.com [benchchem.com]
• 6. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 7. benchchem.com [benchchem.com]
• 8. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols for 5-trans U-46619 in Platelet Aggregation Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-trans U-46619 is a stable, synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2.[1][2] It functions as a potent and selective agonist for the thromboxane (B8750289) A2 (TP) receptor, mimicking the physiological effects of the highly unstable endogenous ligand, thromboxane A2 (TXA2).[1][3] Due to its stability, 5-trans U-46619 is an invaluable tool for in vitro studies of TXA2-mediated processes, particularly in the context of platelet activation and aggregation.[1] This document provides detailed application notes and protocols for the use of 5-trans U-46619 in platelet aggregation assays, intended for researchers, scientists, and professionals in drug development.

Mechanism of Action

5-trans U-46619 selectively binds to and activates the TP receptor, a G-protein coupled receptor (GPCR).[1] This activation initiates a cascade of intracellular signaling events, primarily through the Gαq and Gα12/13 proteins.[1] The canonical signaling pathway involves the activation of phospholipase C (PLC), which leads to the generation of inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG).[1][2] IP₃ stimulates the release of intracellular calcium (Ca²⁺) from the dense tubular system, while DAG activates protein kinase C (PKC).[1][4] This surge in intracellular calcium and PKC activation are critical for the conformational changes in platelet surface integrins (e.g., GPIIb/IIIa), leading to platelet shape change, degranulation, and ultimately, aggregation.[5][6]

Data Presentation

The following tables summarize key quantitative data for 5-trans U-46619 in platelet function assays.

Table 1: Effective Concentrations of 5-trans U-46619 in Human Platelet Function Assays

Parameter	Species	EC₅₀	Concentration Range	Reference
Platelet Aggregation	Human	0.58 µM - 1.31 µM	1 nM - 10 µM	[1]
Platelet Shape Change	Human	0.013 µM - 0.035 µM	1 nM - 10 µM	[1]
Serotonin Release	Human	0.536 µM	Not Specified	[1]
Fibrinogen Receptor Binding	Human	0.53 µM	Not Specified	[1]
Myosin Light Chain Phosphorylation	Human	0.057 µM	Not Specified	[1]
Calcium Release (desensitized platelets)	Human	475 +/- 71 nM	Not Specified	[7]

Table 2: General Properties of 5-trans U-46619

Parameter	Value	Reference
Molecular Weight	350.5 g/mol	[1]
Purity	≥98%	[1]
Storage	Store at -20°C under desiccating conditions	[3]
Stability	≥ 2 years at -20°C	[1]
Solubility	Soluble in DMSO and ethanol (B145695). Aqueous solutions should be prepared fresh.	[1]

Experimental Protocols

Protocol 1: Preparation of 5-trans U-46619 Stock Solution

Materials:

• Vial of 5-trans U-46619 (lyophilized powder or in solvent)

• Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol

• Sterile, nuclease-free microcentrifuge tubes

• Calibrated micropipettes and sterile tips

Procedure:

• Equilibration: Allow the vial of 5-trans U-46619 to equilibrate to room temperature for at least 30 minutes before opening to prevent condensation.[1]

• Solvent Addition:

  • If supplied as a powder: Calculate the volume of solvent required to achieve a desired stock concentration (e.g., 10 mM). For a 1 mg vial (MW: 350.5 g/mol ), adding 285.3 µL of DMSO will yield a 10 mM stock solution.[1]

  • If supplied in a solvent (e.g., methyl acetate): The solvent can be evaporated under a gentle stream of nitrogen, and the residue can be redissolved in the desired solvent like DMSO or ethanol.[1]

• Dissolution: Add the calculated volume of anhydrous DMSO or ethanol to the vial. Vortex briefly to ensure complete dissolution.

• Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.[3]

Protocol 2: Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP) Preparation

Materials:

• Human whole blood

• 3.2% sodium citrate (B86180) anticoagulant tubes

• Centrifuge

Procedure:

• Blood Collection: Collect human whole blood into tubes containing 3.2% sodium citrate (9:1 blood to anticoagulant ratio).[8]

• PRP Preparation: Centrifuge the blood at 150-200 x g for 15-20 minutes at room temperature to obtain platelet-rich plasma (PRP).[8] Carefully collect the upper PRP layer.

• PPP Preparation: Centrifuge the remaining blood at 1500-2000 x g for 15 minutes to obtain platelet-poor plasma (PPP), which will serve as a blank and for setting 100% aggregation.[8]

Protocol 3: Platelet Aggregation Assay using Light Transmission Aggregometry (LTA)

Materials:

• Platelet-rich plasma (PRP)

• Platelet-poor plasma (PPP)

• 5-trans U-46619 working solutions (prepared by serially diluting the stock solution in an appropriate buffer like PBS)

• Light Transmission Aggregometer with cuvettes and stir bars

Procedure:

• Instrument Setup: Turn on the aggregometer and allow it to warm up to 37°C.

• Baseline Calibration:

  • Pipette 450 µL of PRP into an aggregometer cuvette with a stir bar and place it in the heating block to set the 0% aggregation baseline.[8]

  • Pipette 450 µL of PPP into another cuvette to set the 100% aggregation baseline.[8]

• Equilibration: Place a cuvette containing 450 µL of PRP and a stir bar into the heating block of the aggregometer at 37°C and allow it to equilibrate for at least 5 minutes with stirring.[8]

• Initiate Aggregation: Add 50 µL of the 5-trans U-46619 working solution to the PRP to achieve the desired final concentration (e.g., ranging from 1 nM to 10 µM).[8]

• Data Recording: Record the change in light transmission for a set period (typically 5-10 minutes).[8] The aggregation is quantified as the maximum percentage change in light transmission.

• Data Analysis: Generate dose-response curves by plotting the maximum aggregation percentage against the concentration of 5-trans U-46619. From this curve, the EC₅₀ value can be calculated.

Mandatory Visualizations

Caption: Signaling pathway of 5-trans U-46619-induced platelet activation.

Caption: Experimental workflow for platelet aggregation assay using 5-trans U-46619.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Effects of prostaglandins, cAMP, and changes in cytosolic calcium on platelet aggregation induced by a thromboxane A2 mimic (U46619) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Effect of the thromboxane A2 mimetic U 46619 on pial arterioles of rabbits and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for 5-trans U-46619 in In Vitro Vasoconstriction Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-trans U-46619 is a geometric isomer of the potent thromboxane (B8750289) A2 (TXA2) receptor agonist, U-46619.[1] While U-46619 is widely utilized as a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 to induce robust vasoconstriction in a variety of in vitro models, the vasoactive properties of 5-trans U-46619 are less characterized.[1][2] Often present as a minor component in commercial preparations of U-46619, understanding the activity of the 5-trans isomer is crucial for accurate interpretation of experimental results.[1] These application notes provide detailed protocols for utilizing 5-trans U-46619 in in vitro vasoconstriction studies, primarily using wire myography, and summarize the known signaling pathways involved.

Mechanism of Action

U-46619, and presumably its isomer 5-trans U-46619, exerts its vasoconstrictive effects by agonizing the thromboxane A2 (TP) receptor, a G protein-coupled receptor (GPCR) found on vascular smooth muscle cells.[2][3] Activation of the TP receptor initiates a signaling cascade that leads to an increase in intracellular calcium concentration ([Ca2+]i) and sensitization of the contractile apparatus to Ca2+, ultimately resulting in smooth muscle contraction.[4][5]

The primary signaling pathways activated by TP receptor agonists include:

• Gq/11 Pathway: Activation of Gq/11 proteins stimulates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[6] IP3 binds to its receptors on the sarcoplasmic reticulum (SR), triggering the release of stored Ca2+ into the cytoplasm.[4][7] DAG, along with the elevated Ca2+, activates protein kinase C (PKC), which contributes to the contractile response.[7][8]

• G12/13 Pathway: Activation of G12/13 proteins leads to the activation of the RhoA/Rho-kinase (ROCK) pathway.[6] Rho-kinase inhibits myosin light chain phosphatase (MLCP), leading to an increase in phosphorylated myosin light chains and enhanced smooth muscle contraction for a given level of intracellular Ca2+ (calcium sensitization).[5][7]

• Calcium Influx: In addition to intracellular release, TP receptor activation can also stimulate the influx of extracellular Ca2+ through various channels, including L-type calcium channels and store-operated calcium channels (SOCCs).[5][8]

Data Presentation

Quantitative Comparison of Vasoconstrictor Potency

The half-maximal effective concentration (EC50) is a measure of the concentration of a drug that induces a response halfway between the baseline and the maximum response. U-46619 is a highly potent vasoconstrictor with EC50 values typically in the nanomolar range across different vascular beds.[1] There is limited quantitative data available in scientific literature specifically detailing the vasoconstrictive potency of 5-trans U-46619. One study indicated that 5-trans U-46619 is approximately half as potent as the 5-cis version (U-46619) as an inhibitor of prostaglandin E synthase, suggesting a potentially different pharmacological profile.[1]

Compound	Vascular Bed	EC50 for Vasoconstriction (M)	Reference
U-46619	Human Subcutaneous Resistance Arteries	1.6 x 10⁻⁸	[9]
U-46619	Rat Aortic Rings	2.8 x 10⁻⁸	[4]
U-46619	Mouse Coronary Artery	Concentration-dependent contraction	[7]
U-46619	Human Saphenous Vein	3.7 x 10⁻⁹	[10]
5-trans U-46619	Not Available	Not Available

Experimental Protocols

In Vitro Vasoconstriction Studies Using Wire Myography

Wire myography is an in vitro technique used to measure the contractile and relaxant responses of small isolated arteries in a controlled environment.[11][12][13]

Materials:

• Isolated small resistance arteries (e.g., mesenteric, coronary, cerebral)

• Wire myograph system (e.g., DMT, Hugo Sachs)[11]

• Physiological Saline Solution (PSS), such as Krebs-Henseleit solution, maintained at 37°C and aerated with 95% O2 / 5% CO2.[12]

• High potassium physiological salt solution (KPSS) for viability testing.[12]

• 5-trans U-46619 stock solution (dissolved in a suitable solvent, e.g., ethanol (B145695) or DMSO, and then diluted in PSS)

• Acetylcholine (B1216132) (ACh) for endothelium integrity check.[12]

• Data acquisition system

Procedure:

• Vessel Dissection and Mounting:

  • Isolate the desired artery from the surrounding tissue in ice-cold PSS.[12]

  • Carefully clean the vessel of any adhering connective and adipose tissue under a dissecting microscope.

  • Cut the artery into 2 mm segments.

  • Mount each segment onto the two wires of the myograph jaws.[9]

• Normalization and Equilibration:

  • Stretch the vessel to a standardized resting tension. This is a critical step to ensure reproducibility.[11]

  • Allow the vessel to equilibrate in the PSS-filled myograph chamber for at least 30-60 minutes at 37°C, with continuous aeration.[12]

• Viability and Endothelium Integrity Check:

  • Contract the vessel with KPSS to ensure its viability and contractile capacity.[12]

  • Wash the vessel with PSS and allow it to return to baseline tension.

  • Pre-constrict the vessel with a sub-maximal concentration of a vasoconstrictor (e.g., phenylephrine (B352888) or U-46619).

  • Once a stable plateau is reached, add acetylcholine to assess endothelium-dependent relaxation. A relaxation of >50% is generally considered indicative of an intact endothelium.[12]

  • Wash the vessel thoroughly with PSS and allow it to return to baseline.

• Cumulative Concentration-Response Curve for 5-trans U-46619:

  • Once the vessel has returned to a stable baseline, add increasing concentrations of 5-trans U-46619 to the organ bath in a cumulative manner.

  • Allow the contraction to reach a stable plateau at each concentration before adding the next.

  • Record the contractile response at each concentration.

• Data Analysis:

  • Express the contractile responses as a percentage of the maximal contraction induced by KPSS.

  • Plot the concentration-response curve and calculate the EC50 value and the maximum response (Emax).

Mandatory Visualizations

Caption: Signaling pathway of 5-trans U-46619-induced vasoconstriction.

Caption: Experimental workflow for in vitro vasoconstriction studies.

References

• 1. benchchem.com [benchchem.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. Physiology, Thromboxane A2 - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Thromboxane A2 stimulated signal transduction in vascular smooth muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanism of thromboxane receptor-induced vasoconstriction in human saphenous vein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. reprocell.com [reprocell.com]
• 10. academic.oup.com [academic.oup.com]
• 11. A Guide to Wire Myography | Springer Nature Experiments [experiments.springernature.com]
• 12. reprocell.com [reprocell.com]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols for the Preparation of 5-trans U-46619 Stock Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and acts as a potent thromboxane (B8750289) A2 (TP) receptor agonist.[1][2] Due to the inherent instability of the endogenous ligand, thromboxane A2, U-46619 is a crucial tool for in vitro and in vivo studies of TP receptor-mediated signaling pathways, which play a significant role in physiological and pathological processes such as platelet aggregation and smooth muscle contraction.[3] It is important to note that the predominant and well-characterized compound used in research is the 5-cis isomer, U-46619, while 5-trans U-46619 is often a minor isomer or impurity in commercial preparations.[3] These application notes will focus on the handling and preparation of U-46619 stock solutions, which is critical for obtaining reliable and reproducible experimental results.

Physicochemical Properties and Solubility

Properly dissolving and storing U-46619 is fundamental to maintaining its biological activity. The following table summarizes its key physicochemical properties and solubility in various solvents.

Property	Value	Reference
Molecular Formula	C21H34O4	[4]
Molecular Weight	350.5 g/mol	[5]
Purity	≥98%	[4][5]
Appearance	Pale yellow oil	[6]
Storage of Supplied Solution	-20°C	[4][5]
Stability of Supplied Solution	≥ 2 years at -20°C	[4]

Solvent	Solubility	Reference
Methyl Acetate	10 mg/mL (often supplied in this solvent)	[4][5]
Ethanol	~100 mg/mL	[4][6]
Dimethyl Sulfoxide (DMSO)	~100 mg/mL	[4][6]
Dimethyl Formamide (DMF)	~100 mg/mL	[4][6]
PBS (pH 7.2)	~1-2 mg/mL	[4][6]

Experimental Protocols

Preparation of a High-Concentration Stock Solution in an Organic Solvent

This protocol describes the preparation of a concentrated stock solution of U-46619 in a suitable organic solvent. This is the recommended method for long-term storage.

Materials:

• Vial of U-46619 (typically supplied as a solution in methyl acetate)

• Anhydrous Dimethyl Sulfoxide (DMSO), Ethanol, or Dimethyl Formamide (DMF)

• Sterile, nuclease-free microcentrifuge tubes

• Calibrated micropipettes and sterile tips

• Gentle stream of nitrogen gas

Protocol:

• Solvent Evaporation: If U-46619 is supplied in methyl acetate, evaporate the solvent under a gentle stream of nitrogen gas.[4]

• Solvent Addition: Immediately add the desired volume of anhydrous organic solvent (e.g., DMSO, ethanol, or DMF) to the vial to achieve the target concentration (e.g., 10 mM).[4][7] For example, to prepare a 10 mM stock solution from 1 mg of U-46619 (MW: 350.5 g/mol ), add 285.3 µL of solvent.[7]

• Dissolution: Cap the vial tightly and vortex gently until the compound is completely dissolved. Gentle warming to 37°C or brief sonication can aid in dissolution.[7][8]

• Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.[2][7]

• Storage: Store the aliquots at -20°C or -80°C.[2][7] Stock solutions in anhydrous organic solvents are stable for several months.[2][7]

Preparation of Aqueous Working Solutions

Aqueous solutions of U-46619 are significantly less stable and should be prepared fresh for each experiment.[1]

Materials:

• High-concentration stock solution of U-46619 in an organic solvent

• Appropriate aqueous buffer (e.g., PBS, pH 7.2, or Tyrode's buffer)

• Sterile microcentrifuge tubes

• Calibrated micropipettes and sterile tips

Protocol:

• Dilution: On the day of the experiment, thaw an aliquot of the high-concentration organic stock solution at room temperature.

• Serial Dilutions: Perform serial dilutions of the stock solution into the desired aqueous buffer to achieve the final working concentration for your assay.[7]

• Important Consideration: The final concentration of the organic solvent in the aqueous working solution should be kept to a minimum to avoid any off-target effects on the biological system. A vehicle control with the same final concentration of the organic solvent should always be included in experiments.

• Stability: Do not store aqueous solutions of U-46619 for more than one day.[4]

Experimental Workflow and Signaling Pathway

The following diagrams illustrate the experimental workflow for preparing U-46619 stock solutions and the canonical signaling pathway activated by U-46619.

Caption: Workflow for preparing U-46619 stock and working solutions.

Caption: U-46619 signaling pathway via the TP receptor.

Safety Precautions

U-46619 should be considered hazardous until further information is available.[4] It is essential to handle this compound with care in a laboratory setting. Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. Avoid ingestion, inhalation, and contact with skin and eyes. Wash hands thoroughly after handling.[4] For complete safety information, refer to the Safety Data Sheet (SDS) provided by the manufacturer.[4] This product is for research use only and is not intended for human or veterinary use.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. rndsystems.com [rndsystems.com]
• 6. Enzo Life Sciences U-46619, (1mg), CAS Number: 56985-40-1, Quantity: Each | Fisher Scientific [fishersci.com]
• 7. benchchem.com [benchchem.com]
• 8. apexbt.com [apexbt.com]

Application Notes and Protocols for U-46619, a Thromboxane A₂ Receptor Agonist, in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of U-46619, a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH₂, in cell culture experiments. U-46619 is a potent and selective agonist of the thromboxane (B8750289) A₂ (TXA₂) receptor, also known as the TP receptor.[1] It is a valuable tool for investigating the physiological and pathological roles of the TXA₂ signaling pathway, which is implicated in processes such as platelet aggregation, vasoconstriction, and smooth muscle contraction.[1]

It is important to note that while the topic specifies "5-trans U-46619," this is a minor isomer and often considered an impurity in most commercial preparations of U-46619.[2][3] The predominant and well-characterized compound used in research is the 5-cis isomer, U-46619.[2] Therefore, these notes will focus on the application of the widely studied U-46619.

Data Presentation: Effective Concentrations of U-46619

The effective concentration of U-46619 varies significantly depending on the cell type and the specific cellular response being measured. The following tables summarize the half-maximal effective concentrations (EC₅₀) from various in vitro studies.

Table 1: EC₅₀ Values of U-46619 in Human Platelets

Cellular Response	EC₅₀ (µM)	Reference
Shape Change	0.035	[4][5][6]
Myosin Light Chain Phosphorylation (MLCP)	0.057	[4][6]
Serotonin Release	0.536	[4][6]
Fibrinogen Receptor Binding	0.53	[4][6]
Aggregation	1.31	[4][6]
Aggregation	0.58	[7]
Shape Change	0.013	[7]

Table 2: EC₅₀ Values of U-46619 in Other Cell and Tissue Types

Cell/Tissue Type	Species	Response	EC₅₀ (nM)	Reference
Small Airways	Rat	Bronchoconstriction	6.9	[8]
Large Airways	Rat	Bronchoconstriction	66	[8]
Platelets	Human	Shape Change	4.8	[9]
Platelets	Rat	Shape Change	6.0	[9]
Platelets	Rabbit	Shape Change	7.3	[9]
Platelets	Human	Aggregation	82	[9]
Platelets	Rat	Aggregation	145	[9]
Platelets	Rabbit	Aggregation	65	[9]
General TP Receptor Agonism	Not Specified	Not Specified	35	[10]

Signaling Pathways of U-46619

U-46619 mediates its effects primarily through the G-protein coupled thromboxane A₂ receptor (TP receptor). Activation of the TP receptor initiates several downstream signaling cascades.

Gq/Phospholipase C/Calcium Mobilization Pathway

The canonical signaling pathway involves the coupling of the TP receptor to Gq proteins.[1] This activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG).[1] IP₃ binds to its receptors on the endoplasmic reticulum, leading to the release of stored calcium (Ca²⁺) into the cytoplasm.[1] This increase in intracellular calcium is a key trigger for many cellular responses.[1]

Caption: U-46619 Gq Signaling Pathway

RhoA Activation Pathway

In addition to the Gq pathway, the TP receptor can also couple to G₁₂/₁₃ proteins, leading to the activation of the small GTPase RhoA.[1] Activated RhoA, in turn, activates Rho-associated kinase (ROCK), which is crucial for smooth muscle contraction and other cellular processes.[1]

Experimental Protocols

Preparation of U-46619 Stock Solution

U-46619 is often supplied as a solution in methyl acetate (B1210297).[4][11] To prepare a stock solution, the methyl acetate can be evaporated under a gentle stream of nitrogen, and the compound can then be dissolved in a suitable organic solvent such as ethanol, DMSO, or dimethyl formamide.[11] The solubility in these solvents is approximately 100 mg/mL.[11] U-46619 is sparingly soluble in aqueous buffers, and it is recommended not to store aqueous solutions for more than one day.[11] For experiments, the organic stock solution should be diluted in the appropriate aqueous buffer.

Protocol 1: In Vitro Platelet Aggregation Assay

This protocol describes the use of U-46619 to induce platelet aggregation in human platelet-rich plasma (PRP), measured by light transmission aggregometry.[12]

Materials:

• Human whole blood

• 3.2% sodium citrate (B86180)

• U-46619 stock solution

• Platelet-poor plasma (PPP)

• Light transmission aggregometer

Procedure:

• PRP Preparation: Collect human whole blood into tubes containing 3.2% sodium citrate (9:1 blood to anticoagulant ratio). Centrifuge the blood at 150-200 x g for 15-20 minutes at room temperature to obtain PRP.[12]

• PPP Preparation: Centrifuge the remaining blood at 1500-2000 x g for 15 minutes to obtain PPP, which will serve as a blank.[12]

• U-46619 Dilution: Prepare serial dilutions of the U-46619 stock solution in an appropriate buffer to achieve the desired final concentrations (e.g., ranging from 1 nM to 10 µM).[12]

• Aggregation Measurement:

  • Pipette 450 µL of PRP into an aggregometer cuvette with a stir bar.[12]

  • Incubate the cuvette at 37°C in the aggregometer's heating block for at least 5 minutes.[12]

  • Set the baseline (0% aggregation) with PRP and 100% aggregation with PPP.[12]

  • Add 50 µL of the U-46619 dilution to the PRP to initiate aggregation.[12]

  • Record the change in light transmission for 5-10 minutes. The increase in light transmission corresponds to platelet aggregation.[12]

Caption: Workflow for a Platelet Aggregation Assay

Protocol 2: Intracellular Calcium Mobilization Assay

This protocol outlines the measurement of U-46619-induced intracellular calcium mobilization in a cell line expressing the TP receptor (e.g., HEK293-TPα) using a fluorescent calcium indicator.[2][12]

Materials:

• HEK293 cells stably expressing the human TP receptor

• Cell culture medium (e.g., DMEM with 10% FBS)

• Hanks' Balanced Salt Solution (HBSS)

• Fluorescent calcium indicator (e.g., 5 µM Fluo-4 AM)

• Pluronic F-127 (e.g., 0.02%)

• U-46619 stock solution

• Fluorometric imaging plate reader

Procedure:

• Cell Culture: Culture HEK293-TP receptor cells in black-walled, clear-bottom 96-well plates.[2]

• Dye Loading:

  • Prepare a loading buffer containing the fluorescent calcium indicator and Pluronic F-127 in HBSS.[12]

  • Remove the culture medium, wash the cells once with HBSS, and add the loading buffer to each well.[12]

  • Incubate for 45-60 minutes at 37°C in the dark.[12]

  • Wash the cells twice with HBSS to remove excess dye.[12]

• Calcium Measurement:

  • Add 100 µL of HBSS to each well.[12]

  • Prepare serial dilutions of U-46619 in HBSS at 2x the final desired concentration.[12]

  • Place the plate in the fluorometric plate reader and establish a stable baseline fluorescence reading.[12]

  • Program the instrument to inject 100 µL of the U-46619 dilutions into the wells.[12]

  • Measure the change in fluorescence intensity over time. The increase in fluorescence is proportional to the change in intracellular calcium concentration.[12]

Protocol 3: Endothelial Cell Differentiation of hiPSCs

U-46619 can be used to improve the differentiation efficiency of human induced pluripotent stem cells (hiPSCs) into endothelial cells by activating both p38MAPK and ERK1/2 signaling pathways.[13]

Procedure:

• A study by Su et al. (2018) demonstrated that adding 1 µM U-46619 during the second or third stage of their three-stage differentiation protocol significantly improved the efficiency of hiPSC-EC differentiation, with over 85% of the differentiated cells expressing CD31.[13]

• A higher concentration of 5 µM U-46619 was found to be less effective.[13]

• The differentiation was carried out in a 3D fibrin (B1330869) scaffold.[13]

Researchers should refer to the specific differentiation protocol for detailed timelines and media compositions.

Concluding Remarks

U-46619 is a critical tool for studying the diverse roles of the thromboxane A₂ signaling pathway. The provided data and protocols offer a foundation for designing and executing robust cell culture experiments. It is always recommended to perform dose-response curves to determine the optimal concentration for a specific cell type and experimental endpoint.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. apexbt.com [apexbt.com]
• 5. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 6. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. biodatacorp.com [biodatacorp.com]
• 10. benchchem.com [benchchem.com]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]
• 12. benchchem.com [benchchem.com]
• 13. The prostaglandin H2 analog U-46619 improves the differentiation efficiency of human induced pluripotent stem cells into endothelial cells by activating both p38MAPK and ERK1/2 signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 5-trans U-46619 in Cardiovascular Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-trans U-46619 is a synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2.[1] It is an isomer of the potent and extensively studied thromboxane (B8750289) A2 (TP) receptor agonist, U-46619 (the 5-cis isomer).[1][2] While 5-trans U-46619 is often present as a minor impurity in commercial preparations of U-46619, its independent biological activity, particularly in cardiovascular research, is not as thoroughly characterized as its cis counterpart.[3][4] Therefore, these application notes will primarily focus on the well-established use of U-46619 as a selective TP receptor agonist to study thromboxane A2-mediated physiological and pathological processes, with the acknowledgment that 5-trans U-46619 is presumed to have a similar, though potentially less potent, pharmacological profile.[2][4]

U-46619 is a valuable tool in cardiovascular research due to its stability in aqueous solutions compared to the highly unstable endogenous ligand, thromboxane A2 (TXA2).[1][3] It potently mimics the effects of TXA2, including platelet aggregation and smooth muscle contraction, making it indispensable for in vitro and ex vivo studies of hemostasis, thrombosis, and vascular tone.[1][5]

Mechanism of Action and Signaling Pathways

U-46619 selectively binds to and activates the thromboxane A2 (TP) receptor, a G-protein-coupled receptor (GPCR).[6] There are two main isoforms of the TP receptor, TPα and TPβ, which arise from alternative splicing of the same gene.[3] Upon agonist binding, the TP receptor activates multiple downstream signaling cascades, primarily through coupling to Gq and G12/13 proteins.[2][6]

The key signaling pathways activated by U-46619 include:

• Gq-PLC-IP3/DAG Pathway: Activation of Gq stimulates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the sarcoplasmic reticulum, while DAG activates protein kinase C (PKC). This cascade is central to both platelet activation and smooth muscle contraction.[6][7]

• G12/13-Rho/Rho-kinase Pathway: Activation of the G12/13 pathway stimulates the small GTPase RhoA and its downstream effector, Rho-associated kinase (ROCK).[2] This pathway plays a crucial role in sensitizing the contractile apparatus to calcium and maintaining smooth muscle contraction.[6]

• Mitogen-Activated Protein Kinase (MAPK) Pathways: Studies have also shown the involvement of MAPK pathways, such as p38MAPK and ERK1/2, in cellular responses to U-46619.[6]

Caption: Signaling pathway of 5-trans U-46619 via the TP receptor.

Quantitative Data Summary

The following tables summarize the effective concentrations and key quantitative data for U-46619 in various cardiovascular assays. Data specifically for the 5-trans isomer is limited.

Table 1: Effective Concentrations of U-46619 in Platelet Function Assays

Parameter	Species	EC₅₀	Concentration Range	Reference(s)
Platelet Aggregation	Human	0.58 µM - 1.31 µM	1 nM - 10 µM	[6][8]
Platelet Shape Change	Human	0.013 µM - 0.035 µM	1 nM - 10 µM	[6][8]
Serotonin Release	Human	0.536 µM	Not Specified	[6][8]
Fibrinogen Receptor Binding	Human	0.53 µM	Not Specified	[6][8]
Myosin Light Chain Phosphorylation	Human	0.057 µM	Not Specified	[6][8]

Table 2: Effective Concentrations of U-46619 in Vasoconstriction Assays

Vascular Bed	Species	EC₅₀ / ED₅₀	Reference(s)
Human Subcutaneous Resistance Arteries	Human	16 nM	[4][9]
Rat Thoracic Aortic Rings (endothelium-intact)	Rat	6.54 nM	[10]
Rat Thoracic Aortic Rings (endothelium-denuded)	Rat	0.478 nM	[10]
Porcine Coronary Arteries	Pig	12 - 36 nM	[11]
Rat Small Airways	Rat	6.9 nM	[12]
Rat Large Airways	Rat	66 nM	[12]

Experimental Protocols

Protocol 1: In Vitro Platelet Aggregation Assay

This protocol describes the use of U-46619 to induce platelet aggregation in human platelet-rich plasma (PRP), measured by light transmission aggregometry (LTA).[1][6]

Materials:

• 5-trans U-46619 (or U-46619 standard)

• Human whole blood from healthy, consenting donors

• Anticoagulant (e.g., 3.2% sodium citrate)

• Phosphate-buffered saline (PBS) or Tyrode's buffer

• Suitable solvent for U-46619 (e.g., DMSO or ethanol)

• Light transmission aggregometer and cuvettes with stir bars

Procedure:

• Preparation of Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP):

  • Collect human whole blood into tubes containing 3.2% sodium citrate (B86180) (9:1 blood to anticoagulant ratio).[6]

  • Centrifuge the blood at 150-200 x g for 15-20 minutes at room temperature to obtain PRP.[6]

  • Carefully collect the upper PRP layer.[6]

  • Centrifuge the remaining blood at 1500-2000 x g for 15 minutes to obtain PPP, which will be used as a blank.[6]

• Preparation of U-46619 Solutions:

  • Prepare a stock solution of U-46619 in a suitable solvent (e.g., 1 mM in DMSO).[1]

  • Prepare serial dilutions of the stock solution in PBS or Tyrode's buffer to achieve the desired final concentrations (e.g., ranging from 1 nM to 10 µM).[1][6]

• Platelet Aggregation Measurement:

  • Pipette 450 µL of PRP into an aggregometer cuvette with a stir bar.[6]

  • Place the cuvette in the heating block of the aggregometer at 37°C and allow it to equilibrate for at least 5 minutes.[6]

  • Set the baseline (0% aggregation) with PRP and the 100% aggregation with PPP.[1][6]

  • Add 50 µL of the U-46619 dilution to the PRP to initiate aggregation.[6]

  • Record the change in light transmission for a set period (e.g., 5-10 minutes). The aggregation is quantified as the maximum percentage change in light transmission.[1][6]

Caption: Workflow for U-46619 induced platelet aggregation assay.

Protocol 2: Ex Vivo Vasoconstriction Assay (Wire Myography)

This protocol describes the use of U-46619 to induce contraction in isolated arterial rings, a standard method for assessing vascular reactivity.[7][10]

Materials:

• 5-trans U-46619 (or U-46619 standard)

• Experimental animal (e.g., rat, mouse) or human tissue

• Krebs-Henseleit solution (or other physiological salt solution)

• Suitable solvent for U-46619 (e.g., DMSO or ethanol)

• Wire myograph system (organ bath, force transducer, data acquisition system)

• Dissection tools

Procedure:

• Vessel Preparation:

  • Dissect the desired artery (e.g., thoracic aorta, coronary artery) in cold Krebs-Henseleit solution.[7][10]

  • Carefully clean the vessel of adhering connective and adipose tissue and cut it into rings (e.g., 2-4 mm in width).[7]

• Mounting and Equilibration:

  • Mount the vascular rings in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and bubbled with 95% O2 / 5% CO2.[7][10]

  • Apply an optimal resting tension (determined empirically for each vessel type, e.g., 1.5-2 g for rat aorta) and allow the rings to equilibrate for at least 60 minutes, replacing the bath solution every 15-20 minutes.[10]

• Experimental Procedure:

  • Test the viability of the rings by inducing a contraction with a high concentration of KCl (e.g., 60-80 mM).[10]

  • Verify the integrity of the endothelium by assessing the relaxation response to an endothelium-dependent vasodilator (e.g., acetylcholine) after pre-contraction with an agent like phenylephrine.[10]

  • After washout and return to baseline, add cumulative concentrations of U-46619 to the organ bath to construct a concentration-response curve.[7]

  • Record the isometric tension at each concentration.[10]

• Data Analysis:

  • Express the contractile responses as a percentage of the maximal contraction induced by KCl.[7]

  • Construct a concentration-response curve and calculate the EC50 value for U-46619.[7]

Caption: Workflow for ex vivo vasoconstriction assay using U-46619.

Storage and Handling

Proper storage of U-46619 is crucial for maintaining its activity. For long-term storage, it is recommended to store U-46619 at -20°C under desiccating conditions, where it can be stable for up to 12 months.[10] Stock solutions in organic solvents can be stored at -80°C for up to 6 months or at -20°C for 1 month.[10] It is advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles.[10] Aqueous solutions of U-46619 are not recommended for storage for more than one day.[1][10]

Conclusion

5-trans U-46619, and more commonly its well-characterized isomer U-46619, are indispensable tools for investigating the roles of the thromboxane A2 receptor in cardiovascular physiology and pathology. By potently inducing platelet aggregation and vasoconstriction, these compounds allow for detailed in vitro and ex vivo studies of thrombosis, hemostasis, and vascular tone regulation. The provided protocols and data serve as a comprehensive guide for researchers utilizing these powerful pharmacological agents. It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific experimental conditions.[10]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. U46619 - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. apexbt.com [apexbt.com]
• 9. reprocell.com [reprocell.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying the Effects of 5-trans U-46619

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-trans U-46619 is a synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and a stereoisomer of the more commonly studied U-46619.[1] While both isomers are known to interact with the thromboxane (B8750289) A2 (TP) receptor, 5-trans U-46619 is less extensively characterized.[2][3] U-46619 is a potent TP receptor agonist that mimics the physiological and pathological effects of thromboxane A2 (TXA2), such as inducing platelet aggregation and smooth muscle contraction.[1][4] Due to its greater stability in aqueous solutions compared to the very short-lived TXA2, U-46619 serves as an invaluable tool for in vitro and in vivo research.[1] 5-trans U-46619 is also known to inhibit microsomal prostaglandin E2 synthase, an activity that should be considered when designing experiments.[2][5] These application notes provide detailed protocols for studying the effects of 5-trans U-46619, with the understanding that much of the established methodology is based on its more potent cis-isomer, U-46619.

Signaling Pathways

Activation of the TP receptor by its agonists initiates a cascade of intracellular events. The TP receptor primarily couples to Gq and G12/13 G-proteins.[6][7] The Gq pathway activation stimulates phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[2][7] IP3 induces the release of stored intracellular calcium, while DAG activates protein kinase C (PKC).[2][7] The G12/13 pathway stimulates the RhoA/Rho-kinase signaling cascade, which plays a role in sensitizing the contractile apparatus to calcium in smooth muscle cells.[2][6] Downstream of these initial events, the activation of mitogen-activated protein kinases (MAPKs) like ERK1/2 and p38 has also been observed.[2][6]

Caption: Signaling pathway of 5-trans U-46619 via the TP receptor.

Quantitative Data

The following table summarizes the effective concentrations (EC50) of U-46619 in various in vitro functional assays. Data for the 5-trans isomer is limited, and researchers should empirically determine its potency.

Parameter	Species	Tissue/Cell Type	EC50 (µM)	Reference(s)
Platelet Shape Change	Human	Platelets	0.013 - 0.035	[6][8]
Myosin Light Chain Phosphorylation	Human	Platelets	0.057	[8][9]
Fibrinogen Receptor Binding	Human	Platelets	0.53	[6][8]
Serotonin Release	Human	Platelets	0.536	[6][8]
Platelet Aggregation	Human	Platelets	0.58 - 1.31	[6][8]
Vasoconstriction	Human	Subcutaneous Resistance Arteries	0.016	[10][11]
Bronchoconstriction (Small Airways)	Rat	Lung Slices	0.0069	[12]
Bronchoconstriction (Large Airways)	Rat	Lung Slices	0.066	[12]

Experimental Protocols

A generalized workflow for in vitro studies with 5-trans U-46619 is presented below.

Caption: General experimental workflow for in vitro U-46619 studies.

Protocol 1: In Vitro Platelet Aggregation Assay

This assay measures the ability of 5-trans U-46619 to induce platelet aggregation using light transmission aggregometry (LTA).

Materials:

• Whole blood from healthy, consenting donors.

• 3.2% sodium citrate (B86180) anticoagulant.

• 5-trans U-46619.

• Solvent for stock solution (e.g., DMSO or ethanol).[1]

• Phosphate-buffered saline (PBS) or Tyrode's buffer.

• Light transmission aggregometer.

Procedure:

• Preparation of Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP):

  • Collect whole blood into tubes containing 3.2% sodium citrate (9:1 blood to anticoagulant ratio).[6]

  • Centrifuge the blood at a low speed (e.g., 150-200 x g) for 15-20 minutes at room temperature to obtain PRP.[6]

  • Carefully transfer the upper PRP layer to a new tube.

  • Centrifuge the remaining blood at a higher speed (e.g., 1500-2000 x g) for 15 minutes to obtain PPP.[6]

• Preparation of 5-trans U-46619 Solutions:

  • Prepare a high-concentration stock solution of 5-trans U-46619 in a suitable solvent like DMSO or ethanol.[1]

  • Prepare serial dilutions of the stock solution in PBS or Tyrode's buffer to achieve the desired final concentrations for the assay (e.g., ranging from 1 nM to 10 µM).[6]

• Aggregation Measurement:

  • Set up the aggregometer according to the manufacturer's instructions.

  • Calibrate the instrument using PRP for 0% aggregation and PPP for 100% aggregation.[1]

  • Pipette a known volume of PRP (e.g., 450 µL) into a cuvette with a magnetic stir bar and place it in the aggregometer's heating block at 37°C.[6]

  • Allow the PRP to equilibrate for at least 5 minutes.[6]

  • Add a small volume (e.g., 50 µL) of the 5-trans U-46619 working solution to the PRP to initiate aggregation.[6]

  • Record the change in light transmission, which corresponds to the degree of platelet aggregation, for a set period (e.g., 5-10 minutes).[6]

• Data Analysis:

  • Determine the maximal percentage of aggregation for each concentration of 5-trans U-46619.

  • Plot a concentration-response curve and calculate the EC50 value.[2]

Protocol 2: Vasoconstriction Assay (Wire Myography)

This ex vivo assay measures the contractile response of isolated blood vessels to 5-trans U-46619.

Materials:

• Isolated blood vessels (e.g., rat thoracic aorta or human subcutaneous resistance arteries).[10][13]

• Krebs-Henseleit solution (or other physiological salt solution), maintained at 37°C and aerated with 95% O2 / 5% CO2.[3][7]

• Wire myograph system with force transducers.

• 5-trans U-46619.

• Potassium chloride (KCl) for viability testing.

Procedure:

• Tissue Preparation and Mounting:

  • Dissect the desired artery in cold, oxygenated Krebs-Henseleit solution.[13]

  • Cut the artery into rings (approximately 2 mm in length).[3]

  • Mount the arterial rings on the wires of the myograph in chambers filled with the aerated physiological salt solution at 37°C.[3]

• Equilibration and Viability Check:

  • Apply an optimal resting tension to the rings and allow them to equilibrate for at least 60 minutes, replacing the bath solution every 15-20 minutes.[13]

  • After equilibration, induce a reference contraction with a high concentration of KCl to ensure tissue viability.[13]

  • Wash the tissues and allow them to return to baseline tension.

• Experimental Procedure:

  • Add cumulative concentrations of 5-trans U-46619 to the organ bath, allowing the contractile response to stabilize at each concentration before adding the next.[3]

  • Record the isometric tension continuously.

• Data Analysis:

  • Express the contractile responses as a percentage of the maximal contraction induced by KCl.

  • Construct a concentration-response curve and calculate the EC50 value for 5-trans U-46619.[2]

Protocol 3: Radioligand Receptor Binding Assay

This assay is used to determine the binding affinity (Kd) and density (Bmax) of a radiolabeled ligand for the TP receptor, which can be competed by 5-trans U-46619.

Materials:

• Membrane preparation from platelets or cells expressing the TP receptor.

• Radiolabeled TP receptor agonist (e.g., [3H]-U-46619).[2]

• Unlabeled 5-trans U-46619.

• Binding buffer (e.g., Tris-HCl with MgCl2).[2]

• Glass fiber filters.

• Scintillation cocktail and liquid scintillation counter.

Procedure:

• Membrane Preparation:

  • Isolate platelets from whole blood or prepare microsomes from smooth muscle tissue by homogenization and centrifugation.[2]

  • Resuspend the final membrane pellet in the binding buffer and determine the protein concentration.[2]

• Binding Assay:

  • In a series of tubes, add a fixed amount of membrane protein.

  • For saturation binding, add increasing concentrations of the radiolabeled ligand.

  • For competition binding, add a fixed concentration of the radiolabeled ligand and increasing concentrations of unlabeled 5-trans U-46619.

  • To determine non-specific binding, add a high concentration of an unlabeled TP receptor agonist to a parallel set of tubes.[2]

  • Incubate the tubes at a defined temperature for a sufficient time to reach equilibrium.[2]

• Separation and Quantification:

  • Terminate the binding reaction by rapid vacuum filtration through glass fiber filters to separate bound from free radioligand.[2]

  • Wash the filters rapidly with ice-cold buffer.[2]

  • Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.[2]

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Analyze the specific binding data using non-linear regression to determine the Kd and Bmax for saturation experiments, or the IC50 (and subsequently Ki) for competition experiments.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. biodatacorp.com [biodatacorp.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. apexbt.com [apexbt.com]
• 9. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 10. reprocell.com [reprocell.com]
• 11. benchchem.com [benchchem.com]
• 12. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

Application Notes: Enhancing hiPSC Differentiation to Endothelial Cells with 5-trans U-46619

Introduction

5-trans U-46619, a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2, is a potent thromboxane (B8750289) A2 (TP) receptor agonist.[1][2] In the field of regenerative medicine, it has emerged as a valuable tool for directing the differentiation of human induced pluripotent stem cells (hiPSCs). Specifically, U-46619 has been shown to significantly improve the efficiency of differentiation of hiPSCs into endothelial cells (ECs).[3][4] This is achieved through the activation of key signaling pathways, making it a critical reagent for researchers and drug development professionals working on vascularization models, tissue engineering, and cardiovascular disease research.

Mechanism of Action

U-46619 enhances the differentiation of hiPSCs into endothelial cells by activating both the p38 mitogen-activated protein kinase (p38MAPK) and the extracellular signal-regulated kinase 1/2 (ERK1/2) signaling pathways.[3][4] This dual activation leads to a significant increase in the expression of endothelial cell markers, such as CD31, resulting in a higher yield of functional endothelial cells.[3] The resulting hiPSC-derived endothelial cells (hiPSC-ECs) exhibit typical endothelial characteristics, including the ability to form tubular structures and lumens in vitro, and they have been shown to restore perfusion and vascularity in animal models of ischemia.[3][4]

Quantitative Data Summary

The following table summarizes the key quantitative data regarding the use of 5-trans U-46619 in hiPSC-EC differentiation protocols.

Parameter	Value	Cell Line(s)	Key Findings	Reference
Optimal Concentration	Not specified, but a higher concentration of 5 µM was less effective.	PCBC16iPS and other hiPSC lines	Significantly increased differentiation efficiency to as high as 89%.	[3]
Treatment Stage	Stage 2 of a 3D differentiation protocol (24-hour treatment)	PCBC16iPS	Treatment during this window was most effective.	[3]
Differentiation Efficiency (CD31+ cells)	Up to 89%	Two established hiPSC lines	U-46619 treatment dramatically improved efficiency compared to baseline protocols.	[3][4]
Differentiation Efficiency in Patient-derived hiPSCs	>85%	Three patient-derived hiPSC lines	Demonstrates robustness of the protocol across different genetic backgrounds.	[3][4]
Effect of Higher Concentration (5 µM)	<40% CD31+ cells	Not specified	Indicates a specific optimal concentration range exists.	[3]
Inhibition of p38MAPK (with Losma)	Differentiation declined to <25%	Not specified	Confirms the essential role of the p38MAPK pathway.	[3]
Inhibition of ERK1/2 (with SCH)	Differentiation was completely blocked	Not specified	Confirms the essential role of the ERK1/2 pathway.	[3]

Signaling Pathway

The diagram below illustrates the signaling pathway activated by 5-trans U-46619 during hiPSC differentiation into endothelial cells.

Caption: U-46619 signaling pathway in hiPSC-EC differentiation.

Experimental Protocol: Differentiation of hiPSCs into Endothelial Cells using 5-trans U-46619

This protocol is adapted from a previously described 3D differentiation method and enhanced with the use of 5-trans U-46619.[3]

Materials

• Human induced pluripotent stem cells (hiPSCs)

• Fibrinogen (e.g., from bovine plasma)

• Thrombin (e.g., from bovine plasma)

• EBM2 medium (Lonza)

• B27 supplement without insulin (B600854) (Thermo Fisher Scientific)

• CHIR99021 (GSK-3α/β inhibitor)

• 5-trans U-46619 (prostaglandin H2 analog)

• 24-well and 6-well tissue culture plates

• Fluorescence-activated cell sorting (FACS) buffer

• Antibodies for FACS (e.g., anti-CD31, anti-CD144)

Experimental Workflow

The following diagram outlines the key stages of the hiPSC-EC differentiation protocol.

Caption: Workflow for hiPSC differentiation into endothelial cells.

Step-by-Step Methodology

Stage 1: Cell Seeding in 3D Fibrin Scaffold (Day -2)

• Two days before initiating differentiation, dissociate hiPSCs into single cells using your laboratory's standard protocol.

• Prepare a fibrin/thrombin scaffold. For a 24-well plate, a 0.4 mL scaffold is recommended.

• Resuspend the single hiPSCs in the fibrinogen solution.

• Add thrombin to initiate polymerization and immediately plate the cell-containing scaffold into a 24-well plate.

• After polymerization, transfer the scaffold to a 6-well plate for the subsequent differentiation steps.

Stage 2: Initiation of Differentiation with U-46619 (Day 0)

• On day 0, replace the culture medium with EBM2 medium supplemented with B27 (without insulin) and CHIR99021.

• Add 5-trans U-46619 to the differentiation medium. The optimal concentration should be determined for your specific hiPSC line, but a concentration lower than 5 µM is recommended as higher concentrations have been shown to be less effective.[3]

• Culture the cells in this medium for 24 hours.

Stage 3: Endothelial Cell Maturation and Maintenance (Day 1 onwards)

• After 24 hours, and every 2 days thereafter, change the medium. The specific composition of the medium for the remainder of the differentiation period should be based on your established endothelial differentiation protocol.

• Continue the differentiation process until day 11.

Analysis and Cell Collection (Day 11)

• On day 11, harvest the cells from the fibrin scaffold. This may require enzymatic digestion (e.g., with dispase or collagenase).

• Perform fluorescence-activated cell sorting (FACS) to determine the efficiency of differentiation by staining for endothelial markers such as CD31 and CD144.

• Collect the CD31-positive and CD31/CD144 double-positive cell populations for expansion and downstream applications.

Functional Assays for Differentiated Endothelial Cells

The functionality of the resulting hiPSC-ECs can be assessed through various in vitro and in vivo assays:

• Tube Formation Assay: Differentiated ECs can be seeded on Matrigel to assess their ability to form capillary-like structures.

• 3D Lumen Formation: Seeding hiPSC-ECs in a 3D fibrin-thrombin scaffold can be used to observe the formation of endothelial lumens.[3]

• In Vivo Vascularization Model: The therapeutic potential of the differentiated cells can be evaluated by transplanting them into a murine model of hind limb ischemia and assessing the restoration of perfusion and vascularity.[3][4]

By incorporating 5-trans U-46619 into a 3D differentiation protocol, researchers can significantly enhance the yield of functional endothelial cells from hiPSCs, providing a robust platform for disease modeling, drug screening, and the development of cell-based therapies for vascular diseases.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. The prostaglandin H2 analog U-46619 improves the differentiation efficiency of human induced pluripotent stem cells into endothelial cells by activating both p38MAPK and ERK1/2 signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The prostaglandin H2 analog U-46619 improves the differentiation efficiency of human induced pluripotent stem cells into endothelial cells by activating both p38MAPK and ERK1/2 signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: 5-trans U-46619 in Laboratory Settings

1. Introduction

5-trans U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH₂, which is a precursor to Thromboxane (B8750289) A₂ (TXA₂).[1][2] Due to the extreme instability of native TXA₂, which has a half-life of about 30 seconds in aqueous solution, U-46619 serves as an invaluable tool in laboratory research.[3][4] It is a potent and selective thromboxane A₂ receptor (TP receptor) agonist, effectively mimicking the biological actions of TXA₂.[1][5] Its primary physiological effects include the induction of platelet shape change, aggregation, and the contraction of vascular smooth muscle, making it a standard reagent for studying thrombosis, hemostasis, and cardiovascular physiology.[1][4][6]

2. Physicochemical Properties and Handling

Proper handling and storage of U-46619 are critical for maintaining its stability and activity.

Property	Data	Reference
IUPAC Name	(5Z)-7-{(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2-oxabicyclo[2.2.1]heptan-5-yl}hept-5-enoic acid	[1]
Synonyms	9,11-Dideoxy-9α,11α-methanoepoxy prostaglandin F₂α	[7]
Molecular Formula	C₂₁H₃₄O₄	[1][7]
Molecular Weight	350.5 g/mol	[7]
Purity	≥98%	[7]
Supplied As	Typically a solution in methyl acetate (B1210297) (e.g., 10 mg/mL).	[7]
Solubility	Soluble in organic solvents like DMSO, ethanol, and dimethylformamide (DMF) at ~100 mg/mL.[6][8] Sparingly soluble in aqueous buffers; solubility in PBS (pH 7.2) is approx. 1-2 mg/mL.[6][7][8]
Storage	Store the stock solution at -20°C.[6][7]
Stability	Stable for ≥2 years at -20°C in the supplied solvent.[7] Aqueous solutions should be prepared fresh and are not recommended for storage for more than one day.[7]

Solvent Exchange Protocol: To prepare a stock solution in a different solvent, the supplied methyl acetate can be evaporated under a gentle stream of nitrogen gas.[6][7] Immediately add the desired solvent, such as DMSO or ethanol, to the residual oil.[6][7] For biological experiments, further dilutions should be made into aqueous buffers immediately before use.[6]

3. Mechanism of Action & Signaling Pathway

U-46619 exerts its effects by binding to and activating the thromboxane A₂ receptor (TP), a member of the G-protein-coupled receptor (GPCR) superfamily.[9] There are two splice variants of the TP receptor, TPα and TPβ.[3][10] Upon agonist binding, the TP receptor couples to several G-protein families, primarily Gαq/11 and Gα12/13, to initiate downstream signaling cascades.[11]

• Gαq/11 Pathway: This is the major signaling route for the TP receptor.[10] Activation of Gαq stimulates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[11][12] IP₃ binds to its receptors on the sarcoplasmic reticulum, triggering the release of stored intracellular calcium (Ca²⁺).[12][13] The resulting increase in cytosolic Ca²⁺, along with DAG-mediated activation of Protein Kinase C (PKC), are key events in platelet activation and smooth muscle contraction.[14][15]

• Gα12/13 Pathway: The TP receptor also couples to Gα12/13, which activates the small GTPase RhoA.[10][11] The RhoA/Rho-kinase (ROCK) pathway plays a crucial role in sensitizing the contractile apparatus to Ca²⁺ in smooth muscle cells and is involved in regulating the actin cytoskeleton.[11][15]

• Other Pathways: Studies have also shown that TP receptor activation can stimulate mitogen-activated protein kinase (MAPK) pathways, including ERK1/2 and p38 MAPK.[16]

Caption: U-46619 signaling through the TP receptor.

4. Quantitative Data Summary

The potency of U-46619 varies depending on the species and the specific biological assay. The tables below summarize typical effective concentrations (EC₅₀) or doses.

Table 1: U-46619 Potency in Platelet Function Assays

Parameter	Species	EC₅₀ / ED₅₀ Value	Reference
Platelet Aggregation	Human	82 nM	[6]
Human	0.58 µM - 1.31 µM	[5][12][17]
Rat	145 nM	[6]
Rabbit	65 nM	[6]
Platelet Shape Change	Human	4.8 nM	[6]
Human	13 nM - 35 nM	[5][12]
Rat	6.0 nM	[6]
Rabbit	7.3 nM	[6]
Serotonin Release	Human	0.536 µM - 0.54 µM	[5][12]

Table 2: U-46619 Potency in Vasoconstriction Assays

Preparation	Species	EC₅₀ / ED₅₀ Value	Reference
Thoracic Aortic Rings	Rat	0.478 nM (endothelium-denuded)	[18]
Subcutaneous Resistance Arteries	Human	~16 nM	[19]
Pial Arterioles	Rat / Rabbit	Induces dose-dependent vasoconstriction from 10⁻¹¹ to 10⁻⁶ M	[20]

Detailed Experimental Protocols

Protocol 1: In Vitro Platelet Aggregation Assay

This protocol describes the use of U-46619 to induce platelet aggregation in human platelet-rich plasma (PRP) as measured by Light Transmission Aggregometry (LTA).

Principle: LTA measures changes in light transmission through a suspension of PRP.[21] Resting platelets in PRP create a turbid suspension with low light transmission.[21] Upon addition of an agonist like U-46619, platelets activate and form aggregates, causing the suspension to become clearer and increasing light transmission.[21] This increase is proportional to the extent of aggregation.[21]

Materials:

• Whole blood from healthy donors (collected in 3.2% sodium citrate)

• U-46619 stock solution (e.g., 1 mM in DMSO)

• Phosphate-Buffered Saline (PBS) or TRIS Buffered Saline (TBS) for dilutions[6]

• Platelet aggregometer with cuvettes and stir bars

• Centrifuge

• Pipettes and tips

Methodology:

• PRP and PPP Preparation:

  • Centrifuge whole blood at 150-200 x g for 15-20 minutes at room temperature to separate the platelet-rich plasma (PRP).[12]

  • Carefully aspirate the upper PRP layer into a new tube.[12][21]

  • Centrifuge the remaining blood at a higher speed (1500-2000 x g) for 15 minutes to obtain platelet-poor plasma (PPP).[12][21] The PPP will be used as a blank.

  • Allow the PRP to rest for at least 30 minutes at room temperature before use.[21]

• Instrument Setup:

  • Pre-warm the aggregometer to 37°C.[21]

  • Place a cuvette with 270-300 µL of PPP in the reference well to set the 100% light transmission baseline.[21]

  • Place a cuvette with an equivalent volume of PRP in the sample well to set the 0% aggregation baseline.[12]

• Aggregation Measurement:

  • Pipette 270 µL of PRP into a cuvette containing a magnetic stir bar.[21]

  • Place the cuvette in the sample well and allow it to equilibrate for 2 minutes with stirring (e.g., 1200 rpm).[21]

  • Prepare serial dilutions of U-46619 in buffer to achieve the desired final concentrations (e.g., typically ranging from 1 nM to 10 µM).[12]

  • Initiate aggregation by adding a small volume (e.g., 30 µL) of the U-46619 dilution to the PRP.[21]

  • Record the change in light transmission for 5-10 minutes.[12][21]

  • The maximum percentage of aggregation is calculated from the resulting curve.[21]

Caption: Experimental workflow for the in vitro platelet aggregation assay.

Protocol 2: Ex Vivo Vasoconstriction Assay (Aortic Ring)

This protocol outlines the measurement of U-46619-induced contraction in isolated rat thoracic aortic rings using a wire myograph system.

Principle: Isolated arterial rings are mounted in an organ bath under tension and their contractile response to an agonist is measured isometrically. This ex vivo model allows for the direct assessment of a compound's effect on vascular smooth muscle tone.

Materials:

• Rat thoracic aorta

• Krebs-Henseleit or similar physiological salt solution (PSS)

• U-46619 stock solution

• Wire myograph or organ bath system with force transducer

• Carbogen (B8564812) gas (95% O₂, 5% CO₂)

• Dissection tools

Methodology:

• Tissue Preparation:

  • Humanely euthanize a rat and carefully excise the thoracic aorta.

  • Immediately place the aorta in ice-cold PSS.

  • Under a dissecting microscope, clean the aorta of adhering fat and connective tissue.

  • Cut the aorta into rings of 2-3 mm in length. (Note: The endothelium can be mechanically removed by gently rubbing the inner surface if required for the experiment).[18]

• Mounting and Equilibration:

  • Mount the aortic rings on the wires or hooks of the organ bath system, submerged in PSS maintained at 37°C and continuously bubbled with carbogen gas.

  • Apply a resting tension (e.g., 1-2 grams) and allow the rings to equilibrate for 60-90 minutes. Replace the PSS every 15-20 minutes during this period.

  • After equilibration, test the viability of the rings by inducing a contraction with a high-potassium solution (e.g., KCl).

• Measurement of Contraction:

  • After washing out the KCl and allowing the rings to return to baseline tension, begin the experiment.

  • Construct a cumulative concentration-response curve by adding U-46619 to the organ bath in a stepwise manner (e.g., from 10⁻¹¹ M to 10⁻⁶ M).[20][22]

  • Allow the response to stabilize at each concentration before adding the next.

  • Record the change in isometric tension throughout the experiment.

• Data Analysis:

  • The contractile response is typically expressed as a percentage of the maximum contraction induced by KCl.

  • Plot the concentration of U-46619 against the response to determine the EC₅₀ and maximum effect (Emax).

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. biodatacorp.com [biodatacorp.com]
• 3. Thromboxane A2 - Wikipedia [en.wikipedia.org]
• 4. U46619 | Hart Biologicals [hartbio.co.uk]
• 5. apexbt.com [apexbt.com]
• 6. biodatacorp.com [biodatacorp.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. Enzo Life Sciences U-46619 (10mg). CAS: 56985-40-1, Quantity: Each of 1 | Fisher Scientific [fishersci.com]
• 9. Cell signalling through thromboxane A2 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Reactome | Thromboxane signalling through TP receptor [reactome.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. benchchem.com [benchchem.com]
• 13. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. The prostaglandin H2 analog U-46619 improves the differentiation efficiency of human induced pluripotent stem cells into endothelial cells by activating both p38MAPK and ERK1/2 signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 17. medchemexpress.com [medchemexpress.com]
• 18. Response of rat thoracic aortic rings to thromboxane mimetic U-46,619: roles of endothelium-derived relaxing factor and thromboxane A2 release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. reprocell.com [reprocell.com]
• 20. Effect of the thromboxane A2 mimetic U 46619 on pial arterioles of rabbits and rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. benchchem.com [benchchem.com]
• 22. Effects of magnolol on vascular contraction in rat aortic rings - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

5-trans U-46619 solubility and stability issues

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-trans U-46619. The information is designed to address common challenges related to the solubility and stability of this thromboxane (B8750289) A2 receptor agonist.

Frequently Asked Questions (FAQs)

Q1: How should I store 5-trans U-46619 upon receipt?

A1: 5-trans U-46619 is typically supplied as a solution in methyl acetate (B1210297) and should be stored at -20°C for long-term stability.[1] Under these conditions, the product is stable for at least two years.[1]

Q2: What is the recommended solvent for preparing a stock solution of 5-trans U-46619?

A2: 5-trans U-46619 is soluble in several organic solvents. For preparing a stock solution, dimethylformamide (DMF), dimethyl sulfoxide (B87167) (DMSO), and ethanol (B145695) are suitable choices.[1][2] The choice of solvent will often depend on the requirements of your specific experimental system.

Q3: How do I prepare a working solution from the methyl acetate solution it is supplied in?

A3: To prepare a solution in a different solvent, the original methyl acetate solvent should be evaporated under a gentle stream of inert nitrogen gas.[3] Immediately after evaporation, add your desired solvent. It is recommended that the new solvent be purged with an inert gas to minimize the risk of oxidation.[3]

Q4: Can I store 5-trans U-46619 in an aqueous solution?

A4: It is strongly advised not to store 5-trans U-46619 in aqueous solutions for any significant length of time. Like its isomer U-46619, it is expected to be unstable in aqueous buffers.[4] Working aqueous solutions should be prepared fresh for each experiment, and any unused solution should be discarded at the end of the day.[3][4]

Q5: What is the primary mechanism of action of 5-trans U-46619?

A5: 5-trans U-46619 is the trans isomer of the potent thromboxane A2 (TP) receptor agonist, U-46619.[1][2] It is presumed to share a similar pharmacological profile, acting as an agonist at the TP receptor.[5] This receptor is a G-protein coupled receptor that, upon activation, triggers downstream signaling cascades involving Gq and G12/13 proteins, leading to physiological responses such as platelet aggregation and vasoconstriction.[5][6]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitation of 5-trans U-46619 in aqueous buffer	Low solubility in the chosen buffer.	5-trans U-46619 is sparingly soluble in aqueous buffers.[1][2] To prepare an aqueous solution, first, evaporate the organic solvent from your stock solution under a gentle stream of nitrogen. Then, reconstitute the compound in the desired buffer.[4] Gentle warming or sonication may aid in dissolution, but be mindful of potential degradation with excessive heat.
Inconsistent experimental results	Degradation of the compound in aqueous solution.	Aqueous solutions of prostaglandin (B15479496) analogs can be unstable.[6] Always prepare fresh working solutions for each experiment from a stock solution stored in an appropriate organic solvent at -20°C or -80°C.[4] Avoid repeated freeze-thaw cycles of the stock solution by preparing single-use aliquots.[4]
Unexpected biological activity	Isomeric purity.	5-trans U-46619 is an isomer of U-46619.[5] Ensure the correct isomer is being used for your experiments. If using U-46619, be aware that 5-trans U-46619 can be present as a minor impurity in some commercial preparations.[5][6]
Difficulty dissolving the compound after evaporating the methyl acetate	Residual methyl acetate or compound instability.	Ensure all the methyl acetate has been removed before adding the new solvent. Add the new solvent immediately after the methyl acetate has evaporated to prevent the compound from oiling out or degrading.[3]

Quantitative Data Summary

Solubility Data

Compound	Solvent	Approximate Solubility	Reference
5-trans U-46619	DMF	50 mg/mL	[1][2]
DMSO	50 mg/mL	[1][2]
Ethanol	50 mg/mL	[1][2]
PBS (pH 7.2)	1 mg/mL	[1][2]
U-46619 (cis-isomer)	Ethanol	~100 mg/mL	[3][6]
DMSO	~100 mg/mL	[3][6]
DMF	~100 mg/mL	[3][6]
PBS (pH 7.2)	~1 mg/mL	[3][6]

Stability and Storage Recommendations

Compound	Formulation	Storage Temperature	Stability	Reference
5-trans U-46619	In Methyl Acetate	-20°C	≥ 2 years	[1]
U-46619 (cis-isomer)	Solid/In Organic Solvent	-20°C	≥ 2 years	[3][4]
Stock Solution in Organic Solvent	-20°C	At least 1 month	[4]
-80°C	Up to 6 months	[4]
Aqueous Solution	N/A	Not Recommended for Storage	[3][4]

Experimental Protocols

Protocol for Preparation of an Aqueous Working Solution

• Start with the 5-trans U-46619 solution in methyl acetate.

• In a clean glass vial, dispense the required volume of the methyl acetate solution.

• Place the vial under a gentle stream of inert nitrogen gas to evaporate the methyl acetate. Ensure the vial is not heated excessively.

• Once the solvent has completely evaporated, a thin film or residue of the compound should be visible.

• Immediately add the desired volume of the pre-warmed (if necessary and appropriate for the compound's stability) aqueous buffer (e.g., PBS, pH 7.2) to the vial.

• Vortex or sonicate the solution briefly to ensure complete dissolution.

• Use the freshly prepared aqueous solution in your experiment without delay.

Visualizations

References

• 1. caymanchem.com [caymanchem.com]
• 2. 5-trans U-46619 | CAS 330796-58-2 | Cayman Chemical | Biomol.com [biomol.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

preventing degradation of 5-trans U-46619 in solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the proper handling, storage, and use of the thromboxane (B8750289) A2 receptor agonist, U-46619. Adherence to these guidelines is crucial for preventing its degradation, ensuring experimental accuracy, and maintaining reproducibility.

Frequently Asked Questions (FAQs)

Q1: How should I store U-46619 upon receipt?

A1: U-46619 is typically supplied as a solid or dissolved in an organic solvent like methyl acetate. For long-term storage, the solid form should be stored at -20°C under desiccating conditions, where it can remain stable for up to two years.[1][2] If supplied in an organic solvent, it should also be stored at -20°C.[1][3]

Q2: What is the recommended solvent for preparing a stock solution of U-46619?

A2: U-46619 is soluble in several organic solvents, including methyl acetate, ethanol (B145695), dimethyl sulfoxide (B87167) (DMSO), and dimethylformamide (DMF).[2][4][5] The choice of solvent will depend on the specific requirements of your experimental system. For many biological assays, DMSO or ethanol are commonly used.[2] The solubility in these organic solvents is approximately 100 mg/mL.[4][5]

Q3: How stable are stock solutions of U-46619?

A3: To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into smaller, single-use volumes.[2][6] Stock solutions in a suitable organic solvent can be stored at -20°C for at least one month or at -80°C for up to six months.[2][6]

Q4: Can I store U-46619 in an aqueous solution?

A4: No, it is strongly advised not to store U-46619 in aqueous solutions. U-46619 is unstable in aqueous buffers. It is recommended to prepare working solutions fresh for each experiment and discard any unused aqueous solution at the end of the day.[2][5]

Q5: How do I prepare a working solution in an aqueous buffer?

A5: To prepare an aqueous working solution from a stock in an organic solvent, first, evaporate the organic solvent from the required volume of stock solution under a gentle stream of nitrogen. Then, immediately add the aqueous buffer of choice to dissolve the compound.[4][5] The solubility of U-46619 in PBS (pH 7.2) is approximately 1-2 mg/mL.[4][5]

Q6: What is the primary mechanism of action of U-46619?

A6: U-46619 is a potent and stable synthetic analog of the endoperoxide prostaglandin (B15479496) H2 (PGH2) and acts as a thromboxane A2 (TP) receptor agonist.[3][4][7] Its binding to the TP receptor activates downstream signaling cascades, including the activation of p38, ERK-1, and ERK-2, leading to physiological responses such as platelet aggregation and vasoconstriction.[1][3]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No or low biological activity	Degradation of U-46619 due to improper storage or handling.	Ensure U-46619 (solid and stock solutions) is stored at the correct temperature and protected from moisture.[1] Always prepare fresh aqueous working solutions for each experiment.[2][5]
Incorrect solvent or concentration.	U-46619 has limited solubility in aqueous buffers.[4][5] Confirm that the compound is fully dissolved in an appropriate organic solvent before preparing the final aqueous dilution. Verify the final concentration used in the assay.
Presence of the less active 5-trans isomer.	The 5-trans isomer of U-46619 can be present as an impurity and may exhibit different biological activity.[8][9] Check the certificate of analysis for the purity of your batch. If purity is a concern, consider sourcing from a different supplier.
Inconsistent EC50 values between experiments	Variability in the preparation of working solutions.	Prepare a fresh serial dilution from a single stock aliquot for each dose-response experiment to minimize variability.
Improper storage of stock solution.	Ensure stock solutions are stored at -20°C or -80°C in an appropriate organic solvent and are not subjected to frequent freeze-thaw cycles.[2][6] Use aliquots for single experiments.[2][6]
Inter-individual variability in biological samples (e.g., platelets).	Be aware that a certain percentage of the healthy population may show hypo-responsiveness to TP receptor agonists.[2] If possible, screen donors or use a larger sample size to account for biological variability.
Precipitation of U-46619 in aqueous buffer	Low solubility in the chosen buffer.	U-46619 is sparingly soluble in aqueous buffers.[5] To prepare an aqueous solution, first evaporate the organic solvent from your stock solution under a gentle stream of nitrogen and then reconstitute the compound in the desired buffer.[4][5] Sonication may aid in dissolution.[2]

Data Summary

Table 1: Storage and Stability of U-46619

Form	Solvent	Storage Temperature	Stability	Reference
Solid	N/A (Desiccate)	-20°C	Up to 12 months	[1]
Stock Solution	Methyl Acetate, DMSO, Ethanol, DMF	-20°C	At least 1 month	[6]
Stock Solution	Methyl Acetate, DMSO, Ethanol, DMF	-80°C	Up to 6 months	[6]
Aqueous Working Solution	Aqueous Buffer (e.g., PBS)	Room Temperature	Not stable; prepare fresh daily	[2][5]

Experimental Protocols

Protocol 1: Preparation of U-46619 Stock and Working Solutions

1. Materials:

• U-46619 (solid)
• Anhydrous DMSO or Ethanol
• Sterile, nuclease-free microcentrifuge tubes
• Nitrogen gas line

2. Stock Solution Preparation (e.g., 10 mM in DMSO): a. Allow the U-46619 vial to equilibrate to room temperature before opening. b. Weigh the required amount of U-46619 powder in a sterile microcentrifuge tube. c. Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration. d. Vortex thoroughly until the solid is completely dissolved. e. Aliquot the stock solution into single-use volumes in sterile microcentrifuge tubes. f. Store the aliquots at -80°C for up to 6 months.[6]

3. Aqueous Working Solution Preparation (e.g., 1 µM in PBS): a. Take one aliquot of the 10 mM stock solution from the -80°C freezer and thaw it at room temperature. b. In a new sterile tube, add the desired volume of PBS. c. To prepare an intermediate dilution, transfer a small volume of the stock solution into a separate tube and evaporate the DMSO under a gentle stream of nitrogen. d. Redissolve the U-46619 residue in a known volume of PBS to make an intermediate stock (e.g., 100 µM). e. From the intermediate stock, perform a serial dilution in PBS to achieve the final desired working concentration (e.g., 1 µM). f. Use the freshly prepared aqueous working solution immediately. Do not store.[2][5]

Visualizations

Caption: U-46619 signaling pathway leading to physiological responses.

Caption: Recommended workflow for preparing U-46619 solutions.

Caption: Troubleshooting logic for experimental issues with U-46619.

References

• 1. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 2. benchchem.com [benchchem.com]
• 3. rndsystems.com [rndsystems.com]
• 4. biodatacorp.com [biodatacorp.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. U46619 - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]
• 9. caymanchem.com [caymanchem.com]

Technical Support Center: U-46619 Platelet Aggregation Assays

Welcome to the technical support center for troubleshooting variability in platelet aggregation assays using U-46619. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and ensure reliable and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is U-46619 and how does it induce platelet aggregation?

U-46619 is a potent and stable synthetic analog of prostaglandin (B15479496) H2 (PGH2) and a selective agonist for the thromboxane (B8750289) A2 (TXA2) receptor, also known as the TP receptor.[1][2][3] Platelets have TP receptors on their surface, and when U-46619 binds to them, it mimics the action of TXA2, a natural pro-thrombotic agent.[1] This binding triggers a Gq-protein coupled signaling cascade, leading to an increase in intracellular calcium, platelet shape change, and ultimately, aggregation.[4][5]

Q2: I am observing no or very low platelet aggregation in response to U-46619. What are the possible causes?

There are several potential reasons for a lack of response:

• Reagent Integrity: The U-46619 may have degraded. It is sensitive to freeze-thaw cycles and should be stored properly at -20°C or -80°C in an appropriate solvent like methyl acetate, DMSO, or ethanol.[5][6] Always prepare fresh working solutions for each experiment.[5]

• Platelet Quality: The platelets may have been activated or become refractory during preparation. This can be caused by improper blood collection techniques, exposure to cold temperatures, or delays in processing.[7][8]

• Incorrect Concentration: The concentration of U-46619 may be too low to induce a response. It's important to perform a dose-response curve to determine the optimal concentration for your experimental conditions.

• Donor Variability: There can be significant variability in platelet responsiveness between donors.[9] Some individuals may have platelets that are naturally less sensitive to TXA2 analogs.[10]

• Presence of Inhibitors: The blood donor may have consumed medications that inhibit platelet function, such as aspirin (B1665792) or other NSAIDs, which can interfere with the TXA2 pathway.[9][11]

Q3: My platelet aggregation results with U-46619 are highly variable between experiments. How can I improve reproducibility?

High variability is a common challenge in platelet aggregation studies. To improve consistency:

• Standardize Protocols: Ensure that every step of your protocol, from blood collection to data analysis, is standardized and performed consistently in every experiment.[7] This includes centrifugation speeds and times, incubation times, and volumes of reagents.

• Control for Donor Variation: If possible, use platelets from the same healthy donor who has not taken antiplatelet medication for at least two weeks.[9] If using different donors, acknowledge this as a potential source of variability.

• Reagent Preparation: Prepare fresh agonist (U-46619) and other reagent solutions for each experiment to avoid degradation.[5][9]

• Platelet Count Standardization: Adjust the platelet count in your platelet-rich plasma (PRP) to a consistent concentration (e.g., 2.5 x 10⁸ platelets/mL) using platelet-poor plasma (PPP).[5][9]

• Instrument Calibration: Regularly calibrate your aggregometer according to the manufacturer's instructions.[12]

Q4: What is the recommended solvent and storage condition for U-46619?

U-46619 is typically supplied as a solution in methyl acetate.[6] For creating stock solutions, solvents such as DMSO, ethanol, or dimethylformamide can be used, with a solubility of approximately 100 mg/mL.[6] It is recommended to prepare aliquots of the stock solution to avoid repeated freeze-thaw cycles.[5] Stock solutions should be stored at -20°C or -80°C.[5][6]

Troubleshooting Guide

This guide provides solutions to specific issues you may encounter during your platelet aggregation experiments with U-46619.

Issue	Potential Cause	Recommended Action
No or Low Aggregation Response	Degraded U-46619: Improper storage or multiple freeze-thaw cycles.	Prepare fresh working solutions from a new aliquot of U-46619 stock for each experiment. Store stock solutions at -80°C.[5]
Poor Platelet Quality: Platelets activated or damaged during preparation.	Review blood collection and PRP preparation techniques. Ensure gentle mixing and avoid exposure to cold temperatures. Process samples promptly after collection.[7][8]
Sub-optimal Agonist Concentration: U-46619 concentration is too low.	Perform a dose-response curve to determine the EC50 for your specific platelet preparation and experimental conditions.
Donor on Antiplatelet Medication: Donor may have taken aspirin or other NSAIDs.	Screen donors for medication use that could affect platelet function. Ensure donors have been off such medications for at least two weeks.[9]
High Variability Between Replicates	Inconsistent Pipetting: Inaccurate volumes of PRP or U-46619.	Calibrate pipettes regularly and use proper pipetting techniques.
Inconsistent Sample Handling: Variations in temperature or time before starting the assay.	Standardize the resting time for PRP after preparation (e.g., 30 minutes at room temperature) and ensure all samples are handled identically.[9]
Non-homogenous Platelet Suspension: Platelets have settled in the tube.	Gently invert the PRP tube several times before taking an aliquot for each replicate to ensure a uniform platelet suspension.[12]
Unexpected Biphasic Aggregation or Secondary Aggregation Issues	Low Agonist Concentration: The initial U-46619 concentration may be on the threshold, leading to a primary wave of aggregation followed by disaggregation.	Increase the U-46619 concentration to achieve a stable, maximal aggregation response.
ADP-mediated Secondary Aggregation: U-46619-induced aggregation is partially mediated by the release of ADP from platelet-dense granules.[6][13]	This is an expected part of the physiological response. To study the direct TP-receptor mediated aggregation, an ADP receptor antagonist (e.g., a P2Y12 inhibitor) could be used.[13]
Difficulty Establishing a Stable Baseline	Instrument Malfunction: Dirty optics or a failing light source in the aggregometer.	Clean the aggregometer's optical pathways and cuvette wells according to the manufacturer's instructions. If the problem persists, contact technical support for the instrument.[12]
Poor Sample Quality: Lipemic or hemolyzed plasma can interfere with light transmission.	Visually inspect the PRP for turbidity or a reddish color. If present, a new sample from the donor may be necessary.[14]

Quantitative Data Summary

The following tables summarize key quantitative parameters for U-46619 induced platelet responses.

Table 1: EC50 Values for U-46619 Induced Platelet Responses

Response	Species	Mean EC50	Reference
Platelet Shape Change	Human	4.8 nM	[6]
Rat	6.0 nM	[6]
Rabbit	7.3 nM	[6]
Platelet Aggregation	Human	82 nM	[6]
Rat	145 nM	[6]
Rabbit	65 nM	[6]
Fibrinogen Receptor Exposure	Human	0.53 µM	[15][16]
Serotonin Release	Human	0.54 µM	[15][16]

Table 2: Recommended Concentrations and Incubation Times

Parameter	Recommended Value	Notes
U-46619 Working Concentration Range	0.1 µM to 10 µM	The optimal concentration should be determined empirically through a dose-response curve.[5]
PRP Resting Period	At least 30 minutes	Allows platelets to return to a resting state after the stress of centrifugation.[9]
Aggregation Recording Time	5-10 minutes	Sufficient time to observe the full aggregation curve.[5]
PRP Platelet Count	2.5 x 10⁸ platelets/mL	Standardizing the platelet count helps to reduce variability.[5][9]

Experimental Protocols

Protocol 1: Preparation of Platelet-Rich Plasma (PRP)

• Blood Collection: Draw whole blood from healthy, consenting donors who have not taken any antiplatelet medications for at least two weeks.[9] Use a 19-21 gauge needle and collect the blood into tubes containing 3.2% sodium citrate. The ratio of blood to anticoagulant should be 9:1. Discard the first 2-3 mL of blood to avoid tissue factor contamination.[9]

• Centrifugation: Centrifuge the blood tubes at 150-200 x g for 15-20 minutes at room temperature to separate the PRP.[9]

• PRP Isolation: Carefully aspirate the upper, straw-colored platelet-rich plasma layer using a sterile pipette and transfer it to a new polypropylene (B1209903) tube. Avoid disturbing the buffy coat layer.

• Platelet-Poor Plasma (PPP) Preparation: Centrifuge the remaining blood at a higher speed (e.g., 1500-2000 x g for 10-15 minutes) to obtain platelet-poor plasma.[5]

• Platelet Count Adjustment: Determine the platelet count in the PRP using a hematology analyzer. Adjust the platelet count to a standardized concentration (e.g., 2.5 x 10⁸ platelets/mL) using the prepared PPP.[5][9]

• Resting Period: Allow the standardized PRP to rest for at least 30 minutes at room temperature before starting the aggregation assay.[9]

Protocol 2: Light Transmission Aggregometry (LTA)

• Instrument Setup: Turn on the aggregometer and allow it to warm up to 37°C.

• Baseline Calibration: Pipette PPP into a cuvette to set the 100% aggregation baseline. Pipette the standardized PRP into another cuvette to set the 0% aggregation baseline.[9]

• Sample Preparation: In a new cuvette, add the standardized PRP and a magnetic stir bar. Place the cuvette in the heating block of the aggregometer and allow it to equilibrate for at least 2 minutes.[5]

• Initiate Aggregation: Add a small, defined volume of the U-46619 working solution to the PRP to initiate aggregation.

• Data Recording: Record the change in light transmission for a set period, typically 5-10 minutes, to generate the aggregation curve.[5]

Visualizations

Caption: U-46619 signaling pathway in platelets.

Caption: Troubleshooting workflow for U-46619 experiments.

References

• 1. biodatacorp.com [biodatacorp.com]
• 2. U46619 | Hart Biologicals [hartbio.co.uk]
• 3. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 4. Prostaglandin endoperoxide/thromboxane A2 receptor desensitization. Cross-talk with adenylate cyclase in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. biodatacorp.com [biodatacorp.com]
• 7. biodatacorp.com [biodatacorp.com]
• 8. Analysis of Platelet Aggregation by Light Transmission Aggregometry - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. academic.oup.com [academic.oup.com]
• 11. emedicine.medscape.com [emedicine.medscape.com]
• 12. benchchem.com [benchchem.com]
• 13. Augmentation of U46619 induced human platelet aggregation by aspirin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. academic.oup.com [academic.oup.com]
• 15. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 16. apexbt.com [apexbt.com]

off-target effects of high 5-trans U-46619 concentrations

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing the thromboxane (B8750289) A2 (TP) receptor agonist, U-46619, with a specific focus on addressing the off-target effects observed at high concentrations.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of U-46619?

A1: U-46619 is a stable synthetic analog of the endoperoxide prostaglandin (B15479496) H2 (PGH2) and acts as a potent and selective agonist for the thromboxane A2 (TP) receptor.[1][2][3] Activation of the G-protein coupled TP receptor initiates signaling cascades, primarily through Gq and G12/13 proteins, leading to physiological responses such as platelet aggregation and smooth muscle contraction.[2]

Q2: What are the known off-target effects of high concentrations of U-46619?

A2: While U-46619 is highly selective for the TP receptor at lower concentrations, higher concentrations have been associated with several off-target effects. These include:

• Inhibition of microsomal prostaglandin E synthase-1 (mPGES-1): This can alter the profile of prostaglandin production in your experimental system.[1]

• Potentiation of norepinephrine-induced vasoconstriction: This effect may be independent of TP receptor activation.[1][4]

• Inhibition of KCa channel activity: This has been observed in coronary arteries.[1]

• Activation of endothelin ETA and ETB receptors: In vivo studies in rats have shown that U-46619 can elicit renal cortical vasoconstriction and medullary vasodilation through these receptors.[5]

Q3: How can I differentiate between on-target TP receptor-mediated effects and off-target effects in my experiments?

A3: The most effective method is to use a selective TP receptor antagonist.[1] Commonly used antagonists include SQ29548 and GR32191.[1][6] If the observed effect of U-46619 is significantly attenuated or completely blocked in the presence of the antagonist, it is likely an on-target effect. Conversely, if the effect persists, it suggests an off-target mechanism is at play.[1]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Inconsistent or unexpected results with U-46619.	Combination of on-target and off-target effects, or experimental variability.	1. Confirm On-Target Activity: Co-incubate your system with a selective TP receptor antagonist (e.g., SQ29548) before adding U-46619. Abolition of the effect confirms TP receptor mediation.[1] 2. Perform a Dose-Response Curve: This will help identify the concentration range for on-target versus potential off-target effects.[1]
Variability in platelet aggregation response.	Platelet sensitivity to TP receptor agonists can vary between donors.[1] High concentrations of other agents, like aspirin, can paradoxically augment U-46619-induced aggregation.[1]	1. Standardize Platelet Preparation: Use a consistent protocol for preparing platelet-rich plasma (PRP) or washed platelets.[1] 2. Screen Donors: Be aware of potential donor-to-donor variability if using human platelets.[1] 3. Review Concomitant Treatments: Be mindful of other compounds in your assay that could influence platelet signaling pathways.[1]
Observed effect is not completely blocked by a TP receptor antagonist.	The effect may be mediated by an off-target mechanism.	1. Investigate mPGES-1 Inhibition: Measure levels of various prostaglandins (B1171923) (e.g., PGE2, PGF2α) in your experimental system with and without U-46619 using methods like ELISA or LC-MS/MS.[1] 2. Assess Norepinephrine (B1679862) Potentiation: If applicable to your system, test if U-46619 enhances contractions induced by norepinephrine and whether this potentiation is blocked by a TP receptor antagonist.[4]

Quantitative Data Summary

The following tables summarize the concentration-dependent effects of U-46619.

Table 1: On-Target Effects of U-46619

Effect	System	EC50 / Concentration Range	Reference
Platelet Shape Change	Human Platelets	0.035 µM	[5]
MLCP	Human Platelets	0.057 µM	[5]
Fibrinogen Receptor Binding	Human Platelets	0.53 µM	[5]
Serotonin Release	Human Platelets	0.536 µM	[5]
Platelet Aggregation	Human Platelets	1.31 µM	[5]
Platelet Aggregation	General	1 nM - 10 µM	[7]
Increased Intracellular Ca2+	Rabbit Platelets	10 nM - 10 µM	[8]
GTPase Activation	Platelet Membranes	3 nM - 10 µM	[8]
Vasoconstriction	Mouse Coronary Artery	Concentration-dependent	[9]
Vasoconstriction	Human Resistance Arteries	~0.016 µM (16 nM)	[7]
Increased Blood Pressure	Spontaneously Hypertensive Rats (in vivo)	1-100 nmol/kg	[5]

Table 2: Concentrations Associated with Potential Off-Target Effects

Effect	System	Concentration Range	Reference
Potentiation of Norepinephrine Efflux	Rabbit Vas Deferens	100 nM (maximal enhancement)	[4]
Inhibition of Noradrenaline Release	Rat Hippocampus	10-100 µM	[10]

Experimental Protocols

Protocol 1: Differentiating On-Target vs. Off-Target Effects in Vasoconstriction

Objective: To determine if the vasoconstrictor response to U-46619 is mediated by TP receptors.

Methodology:

• Tissue Preparation: Isolate segments of a suitable blood vessel (e.g., rat aorta) and mount them in a wire myograph system containing physiological salt solution, maintained at 37°C and gassed with 95% O2 / 5% CO2.[1]

• Equilibration: Allow the tissues to equilibrate under a resting tension until a stable baseline is achieved.[1]

• Control Response: Elicit a reference contraction with a standard agent (e.g., potassium chloride) to ensure tissue viability.[1]

• Experimental Groups:

  • Group 1 (On-Target): Generate a cumulative concentration-response curve for U-46619.[1]

  • Group 2 (Off-Target Control): Pre-incubate a separate set of tissues with a selective TP receptor antagonist (e.g., SQ29548) for a sufficient time before generating the U-46619 concentration-response curve.[1]

• Data Analysis: Compare the concentration-response curves between Group 1 and Group 2. A rightward shift or complete inhibition of the curve in Group 2 indicates an on-target, TP receptor-mediated effect. Any remaining response in Group 2 may be attributed to off-target actions.[1]

Protocol 2: Platelet Aggregation Assay

Objective: To evaluate the effect of U-46619 on platelet aggregation.

Methodology:

• Platelet Preparation: Prepare platelet-rich plasma (PRP) or washed platelets from whole blood and adjust the platelet count to a standardized concentration.[1]

• Instrumentation: Use a light transmission aggregometer.[1]

• Procedure:

  • Place a sample of the platelet suspension in the aggregometer cuvette and establish a baseline.

  • Add U-46619 at the desired concentration.

  • Record the change in light transmission over time, which corresponds to the degree of platelet aggregation.

• Off-Target Control: To confirm on-target effects, pre-incubate a separate aliquot of PRP with a TP receptor antagonist before the addition of U-46619.[1]

Visualizations

Caption: On-target signaling pathway of U-46619 via the Thromboxane A2 (TP) receptor.

Caption: Troubleshooting workflow for differentiating on-target vs. off-target effects of U-46619.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. U46619 - Wikipedia [en.wikipedia.org]
• 4. Thromboxane agonist (U46619) potentiates norepinephrine efflux from adrenergic nerves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. apexbt.com [apexbt.com]
• 6. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. U-46619, a selective thromboxane A2 mimetic, inhibits the release of endogenous noradrenaline from the rat hippocampus in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Improving Reproducibility of U-46619 Results

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals to enhance the reproducibility of experimental results obtained using the thromboxane (B8750289) A2 receptor agonist, U-46619. Unreliable results can stem from various factors, including reagent handling, protocol variations, and data analysis. This resource offers detailed troubleshooting guides, frequently asked questions (FAQs), standardized experimental protocols, and key data presented for easy reference.

Frequently Asked Questions (FAQs)

Q1: What is U-46619 and what is its primary mechanism of action?

A1: U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2.[1] It functions as a potent and selective agonist of the thromboxane A2 (TP) receptor, which is a G-protein coupled receptor (GPCR).[2] By mimicking the action of the endogenous, but highly unstable, thromboxane A2, U-46619 triggers downstream signaling cascades primarily through Gq and G13 proteins.[3] This activation leads to physiological responses such as platelet aggregation and smooth muscle contraction.[4]

Q2: How should U-46619 be stored to ensure its stability and activity?

A2: Proper storage is critical for maintaining the potency of U-46619. It is typically supplied as a solid or in an organic solvent such as methyl acetate. For long-term storage, the solid form should be kept at -20°C under desiccating conditions, where it can be stable for up to two years. Stock solutions in anhydrous organic solvents like DMSO or ethanol (B145695) should be aliquoted into single-use volumes to avoid repeated freeze-thaw cycles and stored at -80°C for up to six months or at -20°C for one month.[5] It is strongly advised not to store U-46619 in aqueous solutions for more than a day, as it is unstable in such media.[6]

Q3: What are the typical working concentrations for U-46619 in common assays?

A3: The effective concentration of U-46619 varies significantly depending on the experimental system and the specific response being measured. For inducing platelet aggregation in human platelet-rich plasma, the EC50 is approximately 1.31 µM. In vasoconstriction assays using isolated vascular rings, the EC50 can be much lower, for instance, around 16 nM in human resistance arteries.[7] It is always recommended to perform a full dose-response curve to determine the optimal concentration range for your specific cell type, tissue, and experimental conditions.

Q4: I am observing significant variability in my platelet aggregation results between experiments. What are the likely causes?

A4: Inter-experimental variability in platelet aggregation studies with U-46619 is a common issue. Key factors include:

• Donor Variability: Platelet reactivity can differ significantly between blood donors due to genetic factors, diet, and medication use. It is advisable to screen multiple healthy donors and establish baseline responses.

• Blood Collection and Handling: The choice of anticoagulant can impact results; 3.2% sodium citrate (B86180) is standard.[3] Avoid excessive agitation of blood tubes and process samples promptly after collection.

• Platelet Count: Standardizing the platelet count in platelet-rich plasma (PRP) for all experiments is crucial for consistent results.

• U-46619 Preparation: As mentioned, fresh dilutions of U-46619 in an appropriate buffer should be made for each experiment from a stable, frozen stock.

Q5: My vasoconstriction assay shows a diminishing response to repeated applications of U-46619. What is happening and how can I prevent it?

A5: This phenomenon is likely tachyphylaxis, or rapid desensitization of the TP receptors. To mitigate this, ensure adequate washout periods between applications of U-46619 to allow the receptors to recover. A cumulative concentration-response protocol, where the concentration is progressively increased without intermittent washouts, is often preferred to avoid this issue.[1]

Quantitative Data Summary

The potency of U-46619 is highly dependent on the biological system and the specific assay being performed. The following table summarizes key quantitative parameters for U-46619 from various studies.

Parameter	Value	System / Assay
EC50	0.035 µM	Platelet Shape Change (Human)
EC50	1.31 µM	Platelet Aggregation (Human)
EC50	0.58 µM	Platelet Aggregation (Rabbit)[7]
EC50	~16 nM	Vasoconstriction (Human Resistance Arteries)[7]
Concentration Range	0.1 - 1 µM	Increased Intracellular Ca2+ (Rat Cardiomyocytes)[7]
Concentration Range	1 nM - 10 µM	Platelet Aggregation (General)[7]

Troubleshooting Guides

Platelet Aggregation Assays

Issue	Potential Cause(s)	Recommended Solution(s)
No or weak aggregation response	1. Degraded U-46619: Improper storage or use of old aqueous solutions. 2. Low Platelet Reactivity: Donor-specific low sensitivity. 3. Incorrect Anticoagulant: Use of heparin or EDTA can interfere. 4. Aggregometer Malfunction: Incorrect calibration or temperature.	1. Prepare fresh U-46619 working solutions from a properly stored stock for each experiment. 2. Screen multiple donors; consider using a different agonist as a positive control. 3. Use 3.2% sodium citrate as the anticoagulant.[8] 4. Ensure the aggregometer is calibrated with platelet-rich and platelet-poor plasma and maintained at 37°C.[9]
High variability between replicates	1. Inconsistent Platelet Count: Variation in PRP preparation. 2. Pipetting Errors: Inaccurate dilution or addition of U-46619. 3. Pre-analytical Variables: Time from blood draw to assay, and sample temperature.	1. Standardize the centrifugation steps for PRP preparation and adjust the platelet count if necessary. 2. Use calibrated pipettes and ensure thorough mixing of solutions. 3. Process all samples consistently within a defined timeframe after collection and maintain them at room temperature.
Unexpected potentiation of aggregation	1. Interaction with other substances: For example, high concentrations of aspirin (B1665792) have been shown to paradoxically augment U-46619-induced aggregation.[10]	1. Be aware of potential interactions with other compounds in your experimental system. Review literature for known interactions.

Vasoconstriction Assays (Wire Myography)

Issue	Potential Cause(s)	Recommended Solution(s)
No or weak contraction	1. Damaged Vascular Tissue: Over-handling during dissection and mounting. 2. Endothelium-Intact Preparations: Endothelium-derived relaxing factors (e.g., nitric oxide) can counteract contraction. 3. Degraded U-46619: As with aggregation assays, improper handling leads to loss of potency.	1. Handle tissues gently and keep them in cold, oxygenated physiological salt solution during preparation. 2. Confirm the presence or absence of a functional endothelium by testing the response to an endothelium-dependent vasodilator like acetylcholine.[1] 3. Prepare fresh U-46619 solutions for each experiment.
Inconsistent dose-response curves	1. Tachyphylaxis/Receptor Desensitization: Repeated exposure to U-46619. 2. Vehicle Effects: The solvent for U-46619 (e.g., DMSO) may have vasoactive effects at higher concentrations. 3. Variability in Tissue Preparation: Differences in vessel size or mounting tension.	1. Use a cumulative concentration-response protocol and allow for adequate equilibration time.[1] 2. Keep the final concentration of the vehicle low and consistent across all experiments. Run a vehicle-only control. 3. Use vessels of similar size and apply a standardized optimal resting tension.
Irreversible Contraction	1. High U-46619 Concentration: Supramaximal concentrations can cause prolonged, difficult-to-reverse contractions.	1. Perform a dose-response curve to identify the optimal concentration range and avoid using excessively high concentrations.

Experimental Protocols

Protocol 1: Platelet Aggregation Assay using Light Transmission Aggregometry

• Preparation of Platelet-Rich Plasma (PRP) and Platelet-Poor Plasma (PPP):

  • Collect human whole blood into tubes containing 3.2% sodium citrate (9 parts blood to 1 part citrate).[9]

  • To obtain PRP, centrifuge the whole blood at room temperature for 15-20 minutes at 150-200 x g.[9]

  • Carefully transfer the upper PRP layer to a new tube.

  • To obtain PPP, centrifuge the remaining blood at a higher speed (e.g., 2000 x g for 10-15 minutes).[9]

  • Adjust the platelet count in the PRP with PPP if necessary (typically to 2.5 x 10⁸ platelets/mL).[9]

• Preparation of U-46619 Solutions:

  • Prepare a 10 mM stock solution of U-46619 in DMSO or ethanol. Aliquot and store at -80°C for up to 6 months.[9]

  • On the day of the experiment, thaw a stock aliquot and prepare serial dilutions in saline or an appropriate buffer to achieve the desired final concentrations (e.g., 0.1 µM to 10 µM).[9]

• Light Transmission Aggregometry Procedure:

  • Set the aggregometer to 37°C.[9]

  • Calibrate the aggregometer by setting 0% aggregation with PRP and 100% aggregation with PPP.[9]

  • Pipette an aliquot of PRP into a cuvette with a stir bar and allow it to equilibrate for at least 2 minutes.

  • Add a small volume of the U-46619 working solution to the PRP to initiate aggregation.

  • Record the change in light transmission for a set period (e.g., 5-10 minutes). The aggregation is measured as the maximum percentage change in light transmission.

• Data Analysis:

  • Plot the maximum aggregation percentage against the log of the U-46619 concentration to generate a dose-response curve.

  • Calculate the EC50 value, which is the concentration of U-46619 that produces 50% of the maximal aggregation response.

Protocol 2: Vasoconstriction Assay using Wire Myography

• Tissue Preparation:

  • Euthanize the animal according to approved institutional guidelines.

  • Carefully dissect the desired artery (e.g., thoracic aorta, mesenteric artery) and place it in ice-cold Krebs-Henseleit solution.[1]

  • Gently remove adhering connective and adipose tissue.

  • Cut the artery into rings of 2-4 mm in length.[1]

  • The endothelium can be removed by gently rubbing the intimal surface with a fine wire or wooden stick.[1]

• Mounting and Equilibration:

  • Mount each arterial ring between two stainless steel hooks or wires in an organ bath chamber filled with Krebs-Henseleit solution.[1]

  • Maintain the organ bath at 37°C and continuously bubble with carbogen (B8564812) gas (95% O₂ / 5% CO₂).[1]

  • Allow the tissues to equilibrate for 60-90 minutes under a standardized resting tension (e.g., 1-2 grams for rat aorta). During equilibration, wash the tissues with fresh Krebs-Henseleit solution every 15-20 minutes.[1]

• Experimental Procedure:

  • Viability Check: Contract the vessels with a high-potassium solution (e.g., 60 mM KCl) to ensure viability. Wash the vessels and allow them to return to baseline tension.[1]

  • Endothelium Integrity Check: Pre-contract the rings with an alpha-agonist like phenylephrine (B352888) and then add acetylcholine. Relaxation indicates a functional endothelium, while no change or further contraction suggests its absence or dysfunction.

  • Concentration-Response Curve: Add U-46619 to the myograph chamber in a cumulative manner, increasing the concentration stepwise (e.g., from 1 nM to 10 µM). Allow the contractile response to stabilize at each concentration before adding the next.[7]

• Data Recording and Analysis:

  • Continuously record the isometric tension.

  • Normalize the contraction data to the maximum response induced by KCl and plot the concentration-response curve to determine the EC50 and maximum effect (Emax).[7]

Mandatory Visualizations

U-46619 Signaling Pathway

References

• 1. Assessment of the endothelial function and spasm provocation test performed by intracoronary infusion of acetylcholine. Technical report from the ACI-SEC [recintervcardiol.org]
• 2. apexbt.com [apexbt.com]
• 3. benchchem.com [benchchem.com]
• 4. U46619 | Hart Biologicals [hartbio.co.uk]
• 5. medchemexpress.com [medchemexpress.com]
• 6. benchchem.com [benchchem.com]
• 7. devtoolsdaily.com [devtoolsdaily.com]
• 8. Influence of different anticoagulants on platelet aggregation in whole blood; a comparison between citrate, low molecular mass heparin and hirudin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Augmentation of U46619 induced human platelet aggregation by aspirin - PubMed [pubmed.ncbi.nlm.nih.gov]

5-trans U-46619 aqueous solution stability and storage

Welcome to the technical support center for 5-trans U-46619. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability, storage, and proper use of 5-trans U-46619 in experimental settings, ensuring data accuracy and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is 5-trans U-46619 and what is its primary mechanism of action?

A1: 5-trans U-46619 is the trans isomer of U-46619, a stable synthetic analog of the endoperoxide prostaglandin (B15479496) PGH2.[1][2] Its primary and well-characterized mechanism of action is as a selective and potent agonist for the thromboxane (B8750289) A2 (TP) receptor, which is a G-protein coupled receptor.[1][3] Activation of the TP receptor initiates signaling cascades that lead to various physiological responses, most notably platelet aggregation and smooth muscle contraction.[1][3][4]

Q2: How should I store 5-trans U-46619 upon receipt?

A2: Proper storage is critical for maintaining the integrity of 5-trans U-46619. If received as a powder, it should be stored at -20°C for long-term stability, which can extend for months to years.[5] If supplied in an organic solvent like methyl acetate, it should also be stored at -20°C.[6]

Q3: What is the recommended solvent for preparing a stock solution of 5-trans U-46619?

A3: 5-trans U-46619 is soluble in organic solvents such as ethanol (B145695), dimethylformamide (DMF), and dimethyl sulfoxide (B87167) (DMSO) at concentrations of approximately 50 mg/mL.[7] It is sparingly soluble in aqueous buffers, with a solubility of about 1 mg/mL in PBS (pH 7.2).[5][7] For most biological assays, DMSO or ethanol are common choices for preparing stock solutions.[6] To achieve maximum solubility in aqueous buffers, it is recommended to first dissolve the compound in an organic solvent and then dilute it with the aqueous buffer.[5]

Q4: Can I store 5-trans U-46619 in an aqueous solution?

A4: No, it is strongly advised not to store 5-trans U-46619 in aqueous solutions.[6] U-46619 is unstable in aqueous buffers, and it is recommended to prepare working solutions fresh for each experiment.[2][6] Any unused aqueous solution should be discarded at the end of the day.[6]

Q5: What are the known off-target effects of 5-trans U-46619?

A5: While 5-trans U-46619 is primarily a TP receptor agonist, it has been reported to exhibit off-target effects. The most documented is the inhibition of microsomal prostaglandin E synthase-1 (mPGES-1).[3][7] Studies on its cis-isomer, U-46619, suggest potential for other off-target effects, such as the potentiation of norepinephrine-induced vasoconstriction, which may be independent of TP receptor activation.[3]

Stability and Storage Data

Table 1: Recommended Storage Conditions for 5-trans U-46619

Form	Solvent/Condition	Storage Temperature	Duration
Solid (Powder)	Desiccating conditions	-20°C	≥ 2 years
Stock Solution in Organic Solvent	e.g., DMSO, Ethanol	-20°C	Up to 1 month
Stock Solution in Organic Solvent	e.g., DMSO, Ethanol	-80°C	Up to 6 months
Aqueous Solution	Aqueous Buffer	Not Recommended	Prepare fresh daily

Data compiled from multiple sources.[2][5][6][7][8]

Signaling Pathways and Workflows

U-46619 Signaling Pathway

U-46619, a thromboxane A2 receptor agonist, activates Gq-coupled proteins, leading to the activation of phospholipase C (PLC).[9] This results in the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[9] IP3 triggers the release of intracellular calcium (Ca2+) from the sarcoplasmic reticulum (SR), while DAG activates protein kinase C (PKC).[9][10] These events, along with the activation of other kinases like p38, ERK-1, and ERK-2, contribute to physiological responses such as vasoconstriction and platelet aggregation.[8][11]

Caption: U-46619 signaling cascade via the TP receptor.

Experimental Workflow: Troubleshooting U-46619 Activity

This workflow provides a logical sequence for troubleshooting unexpected or inconsistent results in experiments involving U-46619.

Caption: A logical workflow for troubleshooting U-46619 experiments.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
No or low response to U-46619	Degradation of U-46619 in aqueous working solution.	Always prepare fresh aqueous working solutions of U-46619 immediately before each experiment. Do not store U-46619 in aqueous buffers.[6]
Improper storage of stock solution.	Ensure stock solutions are stored at -20°C or -80°C in an appropriate organic solvent and are not subjected to frequent freeze-thaw cycles.[6] Use aliquots for single experiments.[6]
Inconsistent EC50 values between experiments	Variability in the preparation of working solutions.	Prepare a fresh serial dilution from a single stock aliquot for each dose-response experiment to minimize variability.
Biological variability, especially in primary cells like platelets.	Screen donors if possible or use a larger sample size to account for biological variability.
Precipitation of U-46619 in aqueous buffer	Low solubility in the chosen buffer.	U-46619 is sparingly soluble in aqueous buffers.[5] To prepare an aqueous solution, first evaporate the organic solvent from your stock solution under a gentle stream of nitrogen and then reconstitute the compound in the desired buffer.[6][12] Sonication may aid in dissolution.[6]
Unexpected off-target effects	U-46619 activating other prostanoid receptors at high concentrations.	While U-46619 is a selective TP receptor agonist, at very high concentrations, the possibility of activating other related receptors cannot be entirely ruled out.[6] Use the lowest effective concentration and confirm TP receptor mediation with a selective antagonist like SQ29548.[3][13]

Experimental Protocols

Protocol 1: Platelet Aggregation Assay

This protocol provides a general framework for assessing platelet aggregation in response to U-46619 using light transmission aggregometry.[14]

• Materials and Reagents:

  • U-46619

  • DMSO or Ethanol (for stock solution)

  • Saline or appropriate buffer for dilutions

  • Human whole blood

  • 3.2% Sodium Citrate (anticoagulant)

  • Platelet-Rich Plasma (PRP)

  • Platelet-Poor Plasma (PPP)

  • Light Transmission Aggregometer

• Preparation of U-46619 Solutions:

  • Stock Solution: Prepare a 10 mM stock solution of U-46619 in DMSO or ethanol. Aliquot and store at -80°C for up to 6 months.[6]

  • Working Solutions: On the day of the experiment, thaw a stock aliquot and prepare serial dilutions in saline or an appropriate buffer to achieve the desired final concentrations (e.g., 0.1 µM to 10 µM).[6]

• Procedure:

  • PRP Preparation: Collect human whole blood in tubes containing 3.2% sodium citrate. Centrifuge at a low speed (e.g., 200 x g) for 15 minutes at room temperature to obtain PRP.

  • PPP Preparation: Centrifuge the remaining blood at a higher speed (e.g., 2000 x g) for 10 minutes to obtain PPP, which is used to set the 100% aggregation baseline.

  • Aggregation Measurement:

    • Pipette a known volume of PRP into an aggregometer cuvette with a stir bar and allow it to equilibrate at 37°C.

    • Calibrate the aggregometer with PRP (0% aggregation) and PPP (100% aggregation).

    • Add a small volume of the U-46619 working solution to the PRP to initiate aggregation.

    • Record the change in light transmission for a set period (e.g., 5-10 minutes). The aggregation is measured as the maximum percentage change in light transmission.[14]

• Data Analysis:

  • Plot the maximum aggregation percentage against the log of the U-46619 concentration to generate a dose-response curve.

  • Calculate the EC50 value, which is the concentration of U-46619 that produces 50% of the maximal aggregation response.[6]

Protocol 2: Smooth Muscle Contraction Assay (Isolated Tissue Organ Bath)

This protocol outlines the assessment of U-46619-induced vasoconstriction in isolated arterial rings.[15]

• Materials and Reagents:

  • U-46619 stock solution (e.g., 1 mM in ethanol or DMSO)

  • Krebs-Henseleit solution

  • Carbogen (B8564812) gas (95% O₂ / 5% CO₂)

  • Isolated tissue organ bath system with force transducers

  • Data acquisition system

• Procedure:

  • Tissue Preparation: Dissect the desired artery (e.g., thoracic aorta) in ice-cold Krebs-Henseleit solution and cut it into rings of 2-4 mm in length.[15]

  • Mounting the Tissue: Suspend each arterial ring between two stainless steel hooks in an organ bath chamber filled with Krebs-Henseleit solution, maintained at 37°C and continuously bubbled with carbogen gas.[15]

  • Equilibration: Allow the tissues to equilibrate for 60-90 minutes under a resting tension, washing with fresh Krebs-Henseleit solution every 15-20 minutes.[15]

  • Viability Check: Induce a contraction with a high concentration of potassium chloride (e.g., 60-80 mM) to ensure tissue viability. A robust contraction indicates healthy tissue. Wash the tissue to return to baseline.[15]

  • Cumulative Concentration-Response Curve:

    • Once the baseline is stable, add U-46619 to the organ bath in a cumulative manner, increasing the concentration in logarithmic steps (e.g., 1 nM to 1 µM).

    • Allow the contraction to reach a stable plateau at each concentration before adding the next.[15]

    • Record the contractile force continuously.

• Data Analysis:

  • Express the contractile response as a percentage of the maximal contraction induced by KCl.

  • Plot the concentration of U-46619 against the contractile response to generate a concentration-response curve.

  • Calculate the EC₅₀ value using non-linear regression analysis.[15]

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. U46619 | Hart Biologicals [hartbio.co.uk]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. caymanchem.com [caymanchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Mechanisms of U46619-induced contraction in mouse intrarenal artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The prostaglandin H2 analog U-46619 improves the differentiation efficiency of human induced pluripotent stem cells into endothelial cells by activating both p38MAPK and ERK1/2 signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]
• 13. U-46619, a selective thromboxane A2 mimetic, inhibits the release of endogenous noradrenaline from the rat hippocampus in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]

Technical Support Center: Thromboxane Agonist Experiments

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals working with thromboxane (B8750289) agonists. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: My thromboxane agonist (e.g., U-46619) is not inducing a response in my assay. What are the possible causes?

A1: Several factors could contribute to a lack of response:

• Agonist Degradation: Thromboxane A2 (TXA2) is inherently unstable, with a half-life of about 30 seconds in aqueous solution.[1] While synthetic analogs like U-46619 are more stable, they can still degrade, especially in aqueous solutions.[2] It is strongly recommended to prepare aqueous solutions fresh for each experiment.[2][3] Stock solutions in organic solvents should be stored properly at -20°C or -80°C and aliquoted to avoid repeated freeze-thaw cycles.[4]

• Improper Reagent Preparation: Ensure the agonist is fully dissolved and at the correct final concentration in your assay buffer. For U-46619, which is often supplied dissolved in methyl acetate, ensure complete evaporation of the solvent before reconstitution.

• Inactive Receptor: The thromboxane A2 receptor (TP receptor) may be inactive or absent in your experimental system. Confirm receptor expression in your cell line or tissue preparation.

• Receptor Desensitization: Prolonged exposure to an agonist can lead to receptor desensitization, where the receptor becomes unresponsive to further stimulation. This can occur rapidly, with a half-time of 2-3 minutes.[5]

• Issues with Downstream Signaling: The signaling pathway downstream of the receptor may be compromised.

Q2: I am observing high variability in my platelet aggregation results between experiments. What could be the cause?

A2: Variability in platelet aggregation assays is a common issue. Here are some potential sources:

• Donor Variability: Platelet sensitivity to TP receptor agonists can differ between individual donors.[6]

• Pre-analytical Variables:

  • Blood Collection: Traumatic venipuncture can activate platelets. Use a 21-gauge needle and discard the first 2-3 mL of blood.[7] The ratio of blood to anticoagulant (3.2% sodium citrate) should be 9:1.[7]

  • Sample Handling: Process blood samples within 4 hours of collection and store them at room temperature, as cooling can activate platelets.[8]

  • PRP Preparation: Inconsistent centrifugation speeds and times for preparing platelet-rich plasma (PRP) can affect the platelet count. A typical method is to centrifuge citrated whole blood at 150-200 x g for 10-15 minutes at room temperature.[9]

• Pipetting Errors: Inaccurate pipetting of PRP or the agonist can lead to inconsistent results.[9]

• Agonist Instability: As mentioned, ensure your agonist solution is freshly prepared.

Q3: How can I differentiate between on-target (TP receptor-mediated) and off-target effects of my thromboxane agonist?

A3: This is a critical control in your experiments. The most effective method is to use a selective TP receptor antagonist.

• Co-incubation with an Antagonist: Pre-incubate your cells or tissue with a selective TP receptor antagonist, such as SQ29548 or GR32191, before adding the thromboxane agonist. If the observed effect is blocked or significantly reduced, it is likely an on-target effect. If the effect persists, it is likely an off-target effect.

• Dose-Response Curve: Perform a comprehensive dose-response curve. Off-target effects may only appear at higher concentrations of the agonist.

Q4: My thromboxane agonist is causing a biphasic response in my platelet aggregation assay. What does this mean?

A4: A biphasic aggregation response is often observed with agonists like ADP and epinephrine (B1671497) and can also be seen with thromboxane agonists. The initial, reversible wave of aggregation is due to the direct action of the agonist. The second, irreversible wave is typically caused by the release of endogenous agonists, such as ADP and thromboxane A2, from the activated platelets, which then further amplify the aggregation response. The stable TXA2 analog, U-46619, has been shown to induce two waves of platelet secretion, with each wave preceding a distinct wave of aggregation.[10]

Troubleshooting Guides

Platelet Aggregation Assays

Problem	Potential Cause	Recommended Solution
No or low aggregation response	Inactive agonist: Agonist solution is old or was improperly stored.	Prepare fresh agonist solution for each experiment. Aliquot stock solutions to avoid freeze-thaw cycles.[3][4]
Low platelet count: Insufficient platelets in the PRP.	Measure the platelet count in your PRP and adjust if necessary. The recommended range is typically 200-300 x 10⁹/L.[9]
Presence of inhibitors: The blood donor may be on antiplatelet medication (e.g., aspirin, clopidogrel).	Screen donors for medication use.[7]
Instrument malfunction: Incorrect settings or dirty optics on the aggregometer.	Ensure the aggregometer is calibrated and the cuvette wells and optical pathways are clean.[9]
Poor reproducibility between replicates	Inconsistent sample handling: Variations in timing, temperature, or mixing of PRP.	Standardize all pre-analytical procedures. Process samples within the same timeframe after collection.[9]
Pipetting inaccuracies: Inconsistent volumes of PRP or agonist.	Use calibrated pipettes and ensure proper pipetting technique.
Noisy or drifting baseline	Instrument issues: Dirty optics, malfunctioning light source.	Clean the aggregometer's optical pathways. Contact the service provider if the issue persists.[9]
Sample quality: Lipemic or hemolyzed plasma.	Visually inspect the PRP. A new sample may be required. Avoid high-fat meals before blood donation.[8]

Vasoconstriction Assays

Problem	Potential Cause	Recommended Solution
No or weak vasoconstriction	Inactive agonist: See "Platelet Aggregation Assays" above.	Prepare fresh agonist solution.
Damaged tissue: The blood vessel segment may have been damaged during preparation.	Handle the tissue carefully during dissection and mounting.
Endothelial dysfunction: If studying endothelium-dependent responses, the endothelium may be damaged.	Assess endothelial integrity by testing the response to an endothelium-dependent vasodilator (e.g., acetylcholine).
High background contraction	Spontaneous tone: Some vessels develop spontaneous tone.	Allow the vessel to equilibrate in the organ bath until a stable baseline is achieved.
Contaminants in buffer: Impurities in the physiological salt solution.	Use high-purity reagents and freshly prepared buffers.
Tachyphylaxis (decreasing response with repeated agonist application)	Receptor desensitization: Repeated stimulation can lead to desensitization of the TP receptor.	Allow for sufficient washout and recovery time between agonist applications.

Quantitative Data Summary

Table 1: EC50 Values for Thromboxane Agonists

Agonist	Assay	Tissue/Cell Type	EC50	Reference
U-46619	Platelet Aggregation	Human Platelets	35 nM	[11]
U-46619	Platelet Shape Change	Human Platelets	0.035 µM
I-BOP	Calcium Release	Human Platelets	10.2 ± 1.5 nM (control)	[12]
U-46619	Calcium Release	Human Platelets	275 ± 51 nM (control)	[5]
TXA2	Platelet Aggregation	Platelet-Rich Plasma	66 ± 15 nM	[13]
PGH2	Platelet Aggregation	Platelet-Rich Plasma	2.5 ± 1.3 µM	[13]
PGH2	Platelet Aggregation	Washed Platelets	45 ± 2 nM	[13]
TXA2	Platelet Aggregation	Washed Platelets	163 ± 21 nM	[13]

Table 2: Recommended Storage Conditions for U-46619

Format	Storage Temperature	Duration	Reference
Powder	-20°C	Up to 3 years	[3]
Stock Solution (in organic solvent)	-80°C	Up to 6 months	[4]
Stock Solution (in organic solvent)	-20°C	Up to 1 month	[4]
Aqueous Solution	Room Temperature or 4°C	Prepare fresh, do not store for more than one day	[2]

Experimental Protocols

Platelet Aggregation Assay (Light Transmission Aggregometry)

• Blood Collection: Draw whole blood from healthy, consenting donors who have not taken antiplatelet medications for at least two weeks. Use a 21-gauge needle and collect the blood into tubes containing 3.2% sodium citrate (B86180) (9:1 blood to anticoagulant ratio). Discard the first 2-3 mL of blood.[7]

• PRP Preparation:

  • Centrifuge the citrated whole blood at 150-200 x g for 10-15 minutes at room temperature to obtain platelet-rich plasma (PRP).[9]

  • Carefully transfer the upper PRP layer to a new plastic tube.

  • Centrifuge the remaining blood at a higher speed (e.g., 1500-2000 x g) for 15-20 minutes to obtain platelet-poor plasma (PPP).[9]

• Platelet Count Adjustment: Adjust the platelet count of the PRP to a standardized concentration (e.g., 250 x 10⁹/L) using PPP.[9]

• Aggregometer Setup:

  • Turn on the aggregometer and allow it to warm up to 37°C.

  • Set the 0% aggregation baseline using a cuvette with PRP.

  • Set the 100% aggregation baseline using a cuvette with PPP.[9]

• Aggregation Measurement:

  • Pipette PRP into a cuvette with a stir bar and place it in the aggregometer.

  • Allow the PRP to equilibrate for 2-5 minutes at 37°C.[14]

  • Add the thromboxane agonist to initiate aggregation.

  • Record the change in light transmission for a set period (e.g., 5-10 minutes).[7]

Vasoconstriction Assay (Isolated Organ Bath)

• Tissue Preparation: Dissect the desired blood vessel (e.g., aorta, mesenteric artery) in cold physiological salt solution (PSS). Cut the vessel into rings of appropriate length.

• Mounting: Mount the vessel rings in an isolated organ bath containing PSS, maintained at 37°C and bubbled with a gas mixture (e.g., 95% O2, 5% CO2).

• Equilibration: Allow the tissue to equilibrate under a resting tension for a set period (e.g., 60-90 minutes), with periodic washes with fresh PSS.

• Viability Check: Contract the vessel rings with a high potassium solution to ensure tissue viability. Assess endothelial integrity with an endothelium-dependent vasodilator.

• Agonist Stimulation:

  • Once a stable baseline is achieved, add the thromboxane agonist in a cumulative or non-cumulative manner.

  • Record the change in tension to measure the vasoconstrictor response.

• Data Analysis: Express the contractile response as a percentage of the maximum contraction induced by the high potassium solution or as a change in tension (in grams or millinewtons).

Visualizations

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. selleckchem.com [selleckchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Regulation of thromboxane receptor activation in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. benchchem.com [benchchem.com]
• 8. Platelet Function Testing: Light Transmission Aggregometry [practical-haemostasis.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 12. Homologous desensitization of human platelet thromboxane A2/prostaglandin H2 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pharmacologyeducation.org [pharmacologyeducation.org]
• 14. Platelet Aggregation | HE [hematology.mlsascp.com]

minimizing variability in smooth muscle contraction assays with 5-trans U-46619

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize variability in smooth muscle contraction assays using 5-trans U-46619.

Frequently Asked Questions (FAQs)

Q1: What is 5-trans U-46619 and what is its primary mechanism of action?

A1: 5-trans U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2.[1] It functions as a potent thromboxane (B8750289) A2 (TP) receptor agonist.[2][3][4] By binding to TP receptors, which are G-protein coupled receptors, U-46619 mimics the effects of the highly unstable endogenous thromboxane A2 (TXA2).[1][5] This activation triggers a cascade of intracellular signaling events, primarily leading to smooth muscle contraction and platelet aggregation.[1][6]

Q2: How should 5-trans U-46619 be stored to ensure its stability?

A2: Proper storage of U-46619 is critical for maintaining its activity. For long-term storage, it is recommended to store U-46619 as a powder at -20°C under desiccating conditions, where it can be stable for up to 12 months.[1] Stock solutions in organic solvents such as DMSO, ethanol, or methyl acetate (B1210297) can be stored at -80°C for up to 6 months or at -20°C for 1 month.[1][7] It is highly advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles.[1] Aqueous solutions of U-46619 are significantly less stable and it is strongly recommended that they are prepared fresh for each experiment and not stored for more than one day.[1][8]

Q3: What are the typical working concentrations for 5-trans U-46619 in smooth muscle contraction assays?

A3: The effective concentration of U-46619 varies depending on the specific tissue, species, and experimental conditions. It is always recommended to perform a cumulative concentration-response curve to determine the optimal concentration range for your specific experimental setup.[9] However, some typical effective concentrations are provided in the table below.

Data Presentation

Table 1: Potency of U-46619 in Various Smooth Muscle Preparations

Tissue	Species	Preparation	EC₅₀ / ED₅₀	Reference
Thoracic Aorta	Rat	Endothelium-Intact Rings	6.54 nM	[1]
Thoracic Aorta	Rat	Endothelium-Denuded Rings	0.478 nM	[1]
Coronary Artery	Mouse	Concentration-dependent contraction	[10]
Stem Villous Arteries	Human	pD2 values correlate with diameter	[11]
Small Airways (diameter <250 µm)	Rat	Precision-Cut Lung Slices	6.9 nM	[12]
Large Airways (diameter >420 µm)	Rat	Precision-Cut Lung Slices	66 nM	[12]
Saphenous Vein	Dog	Rings with Endothelium	-	[13]

Table 2: Recommended Storage Conditions for U-46619

Format	Storage Temperature	Duration	Recommendations	Reference
Powder	-20°C	Up to 12 months	Store under desiccating conditions.	[1]
Stock Solution (in organic solvent)	-80°C	Up to 6 months	Aliquot to avoid freeze-thaw cycles.	[1][7]
Stock Solution (in organic solvent)	-20°C	Up to 1 month	Aliquot to avoid freeze-thaw cycles.	[1][7]
Aqueous Solution	Room Temperature or 4°C	Not recommended for > 1 day	Prepare fresh for each experiment.	[1][8]

Troubleshooting Guides

Issue 1: High Variability in Contraction Response Between Tissues

• Possible Cause 1: Inconsistent Tissue Preparation. Damage to the smooth muscle or endothelium during dissection can significantly alter the contractile response.

  • Solution: Use sharp dissection tools and handle tissues gently. Ensure the physiological salt solution (e.g., Krebs-Henseleit) is kept cold during dissection.[1][6]

• Possible Cause 2: Variation in Optimal Resting Tension. Each tissue type has an optimal length-tension relationship for maximal contraction.

  • Solution: Perform a length-tension curve for each new tissue type to determine the optimal resting tension before starting experiments. This is a critical step for reproducibility.[14][15]

• Possible Cause 3: Endothelial Integrity. The presence or absence of a functional endothelium can modulate the contractile response to U-46619.

  • Solution: Verify the integrity or removal of the endothelium for each tissue preparation. This can be done by assessing the relaxation response to an endothelium-dependent vasodilator (e.g., acetylcholine) after pre-contraction with an agonist like phenylephrine.[1]

Issue 2: No or Weak Contraction Response

• Possible Cause 1: Degraded U-46619. Improper storage or handling of U-46619 can lead to loss of potency.

  • Solution: Ensure U-46619 is stored correctly (see Table 2). Prepare fresh aqueous dilutions for each experiment from a properly stored stock solution.[1][8]

• Possible Cause 2: Unhealthy Tissue. The tissue may not be viable due to issues during dissection, mounting, or equilibration.

  • Solution: After the equilibration period, test the viability of the tissue by inducing a contraction with a high concentration of potassium chloride (KCl), typically 60-80 mM. A robust and sustained contraction indicates healthy tissue.[9]

• Possible Cause 3: Incorrect Buffer Composition or Conditions. The physiological salt solution must be correctly prepared and maintained.

  • Solution: Double-check the composition and pH of your Krebs-Henseleit or other physiological salt solution.[16] Ensure the solution is continuously bubbled with carbogen (B8564812) gas (95% O₂ / 5% CO₂) and maintained at 37°C.[9][14]

Issue 3: Inconsistent EC₅₀ Values Across Experiments

• Possible Cause 1: Inconsistent Equilibration Time. Insufficient or variable equilibration time can lead to unstable baselines and inconsistent responses.

  • Solution: Allow tissues to equilibrate for a consistent and adequate period, typically 60-90 minutes, under the determined optimal resting tension. Wash the tissues with fresh physiological salt solution every 15-20 minutes during equilibration.[9][15]

• Possible Cause 2: Variability in Cumulative Dosing. Inconsistent timing between additions of U-46619 can affect the cumulative concentration-response curve.

  • Solution: Allow the contraction to reach a stable plateau at each concentration before adding the next dose.[9]

• Possible Cause 3: Solvent Effects. High concentrations of the solvent used for the U-46619 stock solution (e.g., DMSO, ethanol) can affect tissue contractility.

  • Solution: Ensure the final concentration of the organic solvent in the organ bath is minimal (typically <0.1%) and does not affect the baseline tension. Run a solvent control to confirm.

Experimental Protocols

Protocol 1: Isolated Organ Bath for Vascular Smooth Muscle Rings

• Tissue Preparation:

  • Euthanize the animal according to approved institutional guidelines.

  • Carefully dissect the desired artery (e.g., thoracic aorta, mesenteric artery) and place it in cold Krebs-Henseleit solution.[9]

  • Clean the vessel of adhering connective and adipose tissue.

  • Cut the artery into rings of 2-4 mm in width.[6]

• Mounting and Equilibration:

  • Mount the vascular rings in an isolated organ bath system containing Krebs-Henseleit solution, maintained at 37°C and continuously bubbled with 95% O₂ / 5% CO₂.[9][17]

  • Apply the predetermined optimal resting tension (e.g., 1-2 grams for rat aorta).[9]

  • Allow the tissues to equilibrate for 60-90 minutes, washing with fresh Krebs-Henseleit solution every 15-20 minutes.[6][9]

• Viability Check:

  • Induce a contraction with a high concentration of KCl (60-80 mM) to assess tissue health.[9]

  • Wash the tissue with fresh Krebs-Henseleit solution to allow it to return to the baseline tension.[9]

• Cumulative Concentration-Response Curve:

  • Once the baseline is stable, add U-46619 to the organ bath in a cumulative manner, increasing the concentration in logarithmic steps (e.g., 1 nM to 1 µM).[9]

  • Allow the contraction to reach a stable plateau at each concentration before adding the next.[9]

  • Record the contractile force continuously using a data acquisition system.

• Data Analysis:

  • Express the contractile response as a percentage of the maximal contraction induced by KCl.[9]

  • Plot the logarithm of the U-46619 concentration against the contractile response to generate a concentration-response curve.

  • Calculate the EC₅₀ value using non-linear regression analysis.[9]

Visualizations

Caption: U-46619 signaling pathway in smooth muscle cells.

Caption: Organ bath experimental workflow for U-46619.

Caption: Troubleshooting workflow for inconsistent U-46619 results.

References

• 1. benchchem.com [benchchem.com]
• 2. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 3. U46619 - Wikipedia [en.wikipedia.org]
• 4. selleckchem.com [selleckchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Sensitivity to the thromboxane A2 analog U46619 varies with inner diameter in human stem villous arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Effects of the thromboxane receptor agonist U46619 and endothelin-1 on large and small airways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Effects of U46619 on contractions to 5-HT, sumatriptan and methysergide in canine coronary artery and saphenous vein in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. youtube.com [youtube.com]
• 15. Measurement of Smooth Muscle Function in the Isolated Tissue Bath-applications to Pharmacology Research - PMC [pmc.ncbi.nlm.nih.gov]
• 16. journals.physiology.org [journals.physiology.org]
• 17. dmt.dk [dmt.dk]

identifying degradation products of 5-trans U-46619

Welcome to the technical support center for 5-trans U-46619. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the proper handling, use, and troubleshooting of 5-trans U-46619 in experimental settings, with a focus on identifying and mitigating its degradation.

Frequently Asked Questions (FAQs)

Q1: What is 5-trans U-46619 and how does it differ from U-46619?

5-trans U-46619 is the trans isomer of U-46619, a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH₂.[1] U-46619 is a potent thromboxane (B8750289) A₂ (TXA₂) receptor agonist, mimicking the biological effects of the highly unstable endogenous TXA₂, such as platelet aggregation and vasoconstriction.[1] The 5-trans isomer can be present as an impurity in U-46619 preparations and may exhibit different biological activity.[2]

Q2: How should I store 5-trans U-46619 to ensure its stability?

Proper storage is critical to maintaining the integrity of 5-trans U-46619. The recommended storage conditions are summarized below.

Form	Storage Temperature	Duration	Recommendations
Powder	-20°C	Up to 2 years	Store under desiccating conditions.[2]
Stock Solution in Organic Solvent	-20°C or -80°C	Up to 6 months at -80°C	Aliquot into single-use volumes to avoid repeated freeze-thaw cycles.[2]
Aqueous Solution	Not Recommended for Storage	Use immediately	Prepare fresh for each experiment and discard any unused solution daily.[2]

Q3: What solvents are recommended for preparing stock solutions of 5-trans U-46619?

5-trans U-46619 is soluble in organic solvents such as ethanol, dimethylformamide (DMF), and dimethyl sulfoxide (B87167) (DMSO) at concentrations around 50 mg/mL. It is sparingly soluble in aqueous buffers like PBS (pH 7.2), with a solubility of approximately 1 mg/mL.[2] For aqueous-based experiments, it is best to first dissolve the compound in an organic solvent and then dilute it with the aqueous buffer.[2]

Q4: What is the primary mechanism of action of 5-trans U-46619?

5-trans U-46619 is a thromboxane receptor agonist. It binds to and activates the thromboxane A₂ (TP) receptor, a G-protein coupled receptor (GPCR). This activation initiates downstream signaling cascades, including the activation of phospholipase C (PLC) and RhoA, leading to an increase in intracellular calcium, which in turn triggers physiological responses like platelet aggregation and smooth muscle contraction.[2]

Troubleshooting Guides

Issue 1: Inconsistent or No Biological Response in Experiments

Possible Cause 1: Degradation of 5-trans U-46619

• Explanation: 5-trans U-46619 is known to be unstable in aqueous solutions.[2] If you are observing a diminished or absent biological effect, the compound may have degraded.

• Recommended Solution:

  • Always prepare fresh aqueous working solutions for each experiment.[2]

  • If using a stock solution in an organic solvent, ensure it has been stored properly in aliquots at -80°C to minimize freeze-thaw cycles.[2]

  • Verify the stability of your compound using a stability-indicating method like HPLC (see Experimental Protocols section).

Possible Cause 2: Incorrect Concentration

• Explanation: Due to its limited aqueous solubility, 5-trans U-46619 may precipitate out of solution, leading to a lower effective concentration.

• Recommended Solution:

  • Ensure the compound is fully dissolved in an organic solvent before diluting with your experimental buffer.[2]

  • Visually inspect your final working solution for any signs of precipitation.

  • Confirm the concentration of your stock solution, if possible, using a calibrated analytical method.

Possible Cause 3: Presence of Isomers or Impurities

• Explanation: The presence of the cis isomer (U-46619) or other impurities could affect the expected biological response.

• Recommended Solution:

  • Check the certificate of analysis for the purity of your specific batch of 5-trans U-46619.

  • If isomer-specific effects are a concern, consider using analytical techniques like chiral chromatography to resolve the isomers.

Issue 2: Identifying Potential Degradation Products

While the exact chemical structures of 5-trans U-46619 degradation products are not extensively documented in the literature, hydrolysis is the most probable degradation pathway in aqueous solutions. This would likely involve the opening of the 2-oxabicyclo[2.2.1]heptane ring system, leading to the formation of more polar, di-hydroxy compounds, analogous to the conversion of Thromboxane A₂ to the inactive Thromboxane B₂.

Troubleshooting Workflow for Degradation Product Identification

Caption: Troubleshooting workflow for identifying degradation of 5-trans U-46619.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method

This protocol provides a general method to assess the stability of 5-trans U-46619 and detect the appearance of potential degradation products.

1. Preparation of Solutions:

• Stock Solution: Prepare a 1 mg/mL stock solution of 5-trans U-46619 in a suitable organic solvent (e.g., acetonitrile (B52724) or ethanol).

• Working Solution: Dilute the stock solution with the aqueous buffer of your experiment to the desired concentration.

2. Incubation:

• Incubate the aqueous working solution under the same conditions as your experiment (e.g., temperature, pH).

• Take aliquots at various time points (e.g., 0, 1, 2, 4, 8, 24 hours) for analysis.

3. HPLC Analysis:

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).[2]

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% trifluoroacetic acid).[2]

• Flow Rate: 1.0 mL/min.[2]

• Detection: UV at an appropriate wavelength (e.g., 210 nm).[2]

• Injection Volume: 10-20 µL.[2]

4. Data Analysis:

• Monitor the peak area of the 5-trans U-46619 peak over time. A decrease in peak area indicates degradation.

• Observe the appearance of new peaks in the chromatogram, which are likely degradation products. Degradation products formed through hydrolysis are expected to be more polar and thus have shorter retention times.

Parameter	Recommended Condition
Column	C18 reverse-phase (e.g., 4.6 x 250 mm, 5 µm)[2]
Mobile Phase	Acetonitrile and water with 0.1% TFA (gradient)[2]
Flow Rate	1.0 mL/min[2]
Detection	UV at ~210 nm[2]
Injection Volume	10-20 µL[2]

Protocol 2: Tentative Identification of Degradation Products by LC-MS

1. Sample Preparation:

• Prepare and incubate the aqueous solution of 5-trans U-46619 as described in the HPLC protocol to generate degradation products.

2. LC-MS Analysis:

• Use an LC-MS system with an electrospray ionization (ESI) source.

• Employ the same chromatographic conditions as the HPLC method to separate the parent compound from its degradation products.

• Acquire mass spectra in both positive and negative ion modes.

3. Data Interpretation:

• Confirm the molecular weight of the parent 5-trans U-46619 (expected [M-H]⁻ at m/z 349.2).

• Determine the molecular weights of the new peaks observed in the chromatogram. For a hydrolysis product, you would expect an increase in mass corresponding to the addition of a water molecule (H₂O), resulting in an expected molecular weight of approximately 368.5.

Mandatory Visualizations

Signaling Pathway of U-46619

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]

Technical Support Center: The Impact of Endothelium on U-46619-Induced Vasoconstriction

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the impact of the endothelium on U-46619-induced vasoconstriction.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for U-46619-induced vasoconstriction?

A1: U-46619 is a stable synthetic analog of the endoperoxide prostaglandin (B15479496) H2 (PGH2) and acts as a potent thromboxane (B8750289) A2 (TP) receptor agonist.[1][2] The activation of these G-protein coupled receptors on vascular smooth muscle cells (VSMCs) initiates a signaling cascade leading to vasoconstriction.[3] This cascade primarily involves the Gq protein, which activates phospholipase C (PLC).[3][4] PLC then generates inositol (B14025) triphosphate (IP3) and diacylglycerol (DAG), which increase intracellular calcium ([Ca2+]i) and activate protein kinase C (PKC), respectively.[3]

Q2: How does the endothelium modulate U-46619-induced vasoconstriction?

A2: A functional endothelium counteracts U-46619-induced vasoconstriction by releasing several vasodilatory factors:

• Nitric Oxide (NO): NO is a potent vasodilator that diffuses to the underlying smooth muscle cells, activates soluble guanylate cyclase, increases cGMP, and promotes relaxation. The presence of endothelium can attenuate the contractile response to U-46619 through the release of NO.[5] In some contexts, thromboxane A2 has been shown to have an inhibitory effect on the expression of inducible nitric oxide synthase (iNOS).[6]

• Prostacyclin (PGI2): U-46619 can stimulate the synthesis and release of PGI2 from the endothelium, which is a vasodilator that acts via increasing cAMP levels in smooth muscle cells.[7]

• Endothelium-Derived Hyperpolarizing Factor (EDHF): EDHF causes hyperpolarization of the vascular smooth muscle cell membrane, leading to the closure of voltage-gated calcium channels and subsequent relaxation.[8][9] The contribution of EDHF is often more pronounced in smaller resistance arteries.[9]

Removal or dysfunction of the endothelium, therefore, leads to an enhanced contractile response to U-46619.[10][11]

Q3: Why is the contractile response to U-46619 stronger in endothelium-denuded vessels?

A3: The enhanced contraction in endothelium-denuded vessels is due to the absence of endothelium-derived relaxing factors (NO, PGI2, and EDHF) that normally oppose vasoconstriction.[10] Additionally, the signaling pathways activated by U-46619 can differ in the absence of the endothelium. For instance, in rat pulmonary arteries, the removal of the endothelium allows the TP receptor to inhibit voltage-gated potassium (Kv) channels, a mechanism that is not apparent when the endothelium is intact.[12] This inhibition of K+ channels leads to membrane depolarization, activation of voltage-operated Ca2+ channels, and a stronger contraction.[12]

Troubleshooting Guide

Issue 1: Inconsistent or weaker-than-expected vasoconstriction in response to U-46619.

• Possible Cause 1: Endothelium Integrity. Your vessel preparation may have a partially or fully intact and functional endothelium which is releasing vasodilators.

  • Troubleshooting Step: Confirm the status of your endothelium. This is typically done by assessing the relaxation response to an endothelium-dependent vasodilator like acetylcholine (B1216132) or bradykinin (B550075) after pre-constriction.[10] Successful removal of the endothelium is confirmed by the absence of this relaxation.[10]

• Possible Cause 2: U-46619 Degradation. U-46619 is unstable in aqueous solutions.[13]

  • Troubleshooting Step: Always prepare fresh working solutions of U-46619 for each experiment from a frozen stock solution.[13] Stock solutions should be prepared in an organic solvent like DMSO or ethanol (B145695) and stored at -20°C or -80°C in small, single-use aliquots to avoid repeated freeze-thaw cycles.[13]

• Possible Cause 3: Off-target effects. While primarily a TP receptor agonist, off-target effects of U-46619 have been reported.[1]

  • Troubleshooting Step: To confirm that the observed effect is mediated by TP receptors, perform experiments in the presence of a selective TP receptor antagonist, such as SQ-29548 or GR32191.[1][14] The abolition of the response in the presence of the antagonist confirms on-target activity.[1]

Issue 2: High variability in results between different experiments or vessel preparations.

• Possible Cause 1: Biological Variability. The sensitivity of blood vessels to U-46619 can vary between different animals, vascular beds, and even along the same vascular tree.

  • Troubleshooting Step: Standardize your experimental conditions as much as possible. Always perform a reference contraction with a standard agent like potassium chloride (KCl) to ensure tissue viability and to normalize your U-46619-induced contractions.[1]

• Possible Cause 2: Inconsistent preparation of working solutions.

  • Troubleshooting Step: Prepare a fresh serial dilution from a single stock aliquot for each dose-response experiment to minimize variability.[13]

Quantitative Data

The following table summarizes the effect of the endothelium on the potency (pEC50) and maximal contraction (Emax) of U-46619 in rat pulmonary arteries.

Condition	pEC50 (-log M)	Emax (% of KCl max)
Endothelium-Intact (E+)	7.63 ± 0.06	134 ± 7
Endothelium-Denuded (E-)	8.16 ± 0.06	179 ± 9

Data adapted from Gurney et al., Br J Pharmacol, 2009.[10] As shown, the removal of the endothelium (E-) results in a significant increase in both the potency and the maximum contractile response to U-46619.

Experimental Protocols

Protocol 1: Isometric Tension Recording in Isolated Arterial Rings (Wire Myography)

This protocol is used to assess the contractile response of isolated blood vessels to U-46619.

• Vessel Dissection and Mounting:

  • Euthanize the animal according to approved institutional protocols.

  • Carefully dissect the desired artery (e.g., aorta, pulmonary artery, mesenteric artery) and place it in cold physiological salt solution (PSS).[10]

  • Clean the vessel of adhering fat and connective tissue and cut it into small rings (2-3 mm in length).

  • For endothelium-denuded preparations, gently rub the luminal surface of the ring with a fine wire or forceps.

  • Mount the arterial rings on two small wires in a wire myograph chamber. One wire is attached to a force transducer and the other to a micrometer.[15]

• Equilibration and Viability Check:

  • The myograph chamber is filled with PSS, maintained at 37°C, and continuously gassed with 95% O2 / 5% CO2.[10]

  • Allow the vessels to equilibrate for at least 60 minutes under a standardized resting tension.[16]

  • To check for viability, contract the vessels with a high-potassium solution (e.g., 60 mM KCl).[16] Only vessels that show a robust contraction are used.

• Confirmation of Endothelium Status:

  • After washing out the KCl and returning to baseline, pre-constrict the vessels with an agonist like phenylephrine.

  • Add an endothelium-dependent vasodilator (e.g., acetylcholine). Relaxation indicates a functional endothelium, while its absence confirms denudation.[10]

• Concentration-Response Curve:

  • After washing and returning to baseline, add U-46619 to the myograph chamber in a cumulative manner, increasing the concentration stepwise (e.g., from 1 nM to 10 µM).[16]

  • Record the isometric tension at each concentration until a maximal response is achieved.

• Data Analysis:

  • The contractile responses are typically expressed as a percentage of the maximal contraction induced by KCl.

  • Plot the contractile response against the log concentration of U-46619 to generate a concentration-response curve and calculate the pEC50 and Emax values.

Signaling Pathway Visualizations

Caption: U-46619 signaling pathway in vascular smooth muscle cells.

Caption: Endothelium-derived factors that modulate vasoconstriction.

Caption: General experimental workflow for vascular reactivity studies.

References

• 1. benchchem.com [benchchem.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. ahajournals.org [ahajournals.org]
• 5. researchgate.net [researchgate.net]
• 6. Thromboxane A2 regulates vascular tone via its inhibitory effect on the expression of inducible nitric oxide synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Thromboxane A2 analogue (U-46619) stimulates vascular PGI2 synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Endothelium-derived hyperpolarizing factor and endothelium-dependent relaxations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Endothelium-derived hyperpolarizing factor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Mechanisms of U46619-induced contraction of rat pulmonary arteries in the presence and absence of the endothelium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Thromboxane A2-induced contraction of rat caudal arterial smooth muscle involves activation of Ca2+ entry and Ca2+ sensitization: Rho-associated kinase-mediated phosphorylation of MYPT1 at Thr-855, but not Thr-697 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. reprocell.com [reprocell.com]
• 16. benchchem.com [benchchem.com]

Technical Support Center: 5-trans U-46619 Dose-Response Curve Optimization

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing dose-response curves using 5-trans U-46619. Our goal is to address specific experimental challenges to ensure accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is 5-trans U-46619 and its primary mechanism of action?

A1: 5-trans U-46619 is the trans isomer of U-46619, a stable synthetic analog of the endoperoxide prostaglandin (B15479496) H2 (PGH2). Its primary, well-characterized mechanism of action is as a selective and potent agonist for the thromboxane (B8750289) A2 (TP) receptor, which is a G-protein coupled receptor (GPCR).[1][2][3] Activation of the TP receptor initiates a signaling cascade leading to various physiological responses, most notably platelet aggregation and smooth muscle contraction.[1][4][5]

Q2: What are the downstream signaling pathways activated by TP receptor agonists like U-46619?

A2: Upon binding to the TP receptor, U-46619 activates several intracellular signaling pathways. The TP receptor primarily couples to the Gq alpha subunit, which activates Phospholipase C (PLC).[5] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[5] This leads to an increase in intracellular calcium concentrations and the activation of the RhoA/Rho-kinase pathway, ultimately resulting in smooth muscle contraction and platelet aggregation.[5][6] Additionally, U-46619 has been shown to activate the p38MAPK and ERK1/2 signaling pathways.[6][7]

Q3: How should I prepare and store 5-trans U-46619?

A3: 5-trans U-46619 is typically supplied as a solution in an organic solvent like methyl acetate.[8][9] For long-term storage, it is recommended to store the solution at -20°C, where it can be stable for up to two years.[8][10] To prepare working solutions, the organic solvent can be evaporated under a gentle stream of nitrogen, and the compound can be redissolved in a suitable solvent such as ethanol, DMSO, or dimethylformamide (DMF).[8] Stock solutions in these organic solvents can be stored at -80°C for up to six months or at -20°C for one month.[11] It is highly recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles.[10][11] Aqueous solutions of U-46619 are not stable and should be prepared fresh for each experiment; they are not recommended for storage for more than one day.[8][11][12]

Q4: What are the typical effective concentrations for U-46619 in in vitro assays?

A4: The effective concentration of U-46619 varies depending on the experimental system and the response being measured. It is always recommended to perform a dose-response curve to determine the optimal concentration range for your specific application.[2][11] The following table provides some reported EC50 values for on-target effects.

Data Presentation

Table 1: Reported EC50 Values for U-46619

Biological Response	Species/System	Mean EC50	Reference
Platelet Shape Change	Human Platelets	4.8 nM	[4]
Platelet Shape Change	Rat Platelets	6.0 nM	[4]
Platelet Shape Change	Rabbit Platelets	7.3 nM	[4]
Platelet Aggregation	Human Platelets	82 nM	[4]
Platelet Aggregation	Rat Platelets	145 nM	[4]
Platelet Aggregation	Rabbit Platelets	65 nM	[4]
Vasoconstriction	Rat Thoracic Aorta (Endothelium-Intact)	6.54 nM	[11]
Vasoconstriction	Rat Thoracic Aorta (Endothelium-Denuded)	0.478 nM	[11]

Note: While this data is for U-46619, it provides a useful starting point for designing dose-response experiments for its 5-trans isomer. Empirical determination of potency for 5-trans U-46619 in your specific system is crucial.

Troubleshooting Guides

Issue 1: High Variability or No Response in Platelet Aggregation Assays

• Potential Cause: Incorrect concentration of 5-trans U-46619.

  • Solution: Perform a comprehensive dose-response curve to determine the EC50 in your specific assay conditions.[11]

• Potential Cause: Poor stability of 5-trans U-46619 in aqueous solution.

  • Solution: Always prepare fresh working solutions from a frozen stock for each experiment. Do not store aqueous solutions for more than a day.[10][11]

• Potential Cause: Variability in platelet sensitivity between donors.

  • Solution: If possible, use platelets from a consistent donor pool or increase the number of donors to account for biological variability.

• Potential Cause: Improper storage of stock solutions.

  • Solution: Ensure stock solutions are aliquoted and stored at -80°C to avoid repeated freeze-thaw cycles.[10][11]

Issue 2: Inconsistent EC50 Values in Vascular Smooth Muscle Contraction Assays

• Potential Cause: Variability in tissue preparation and equilibration.

  • Solution: Standardize the dissection and mounting of blood vessel segments. Ensure a stable baseline is achieved during the equilibration period before adding the agonist.[2]

• Potential Cause: Degradation of 5-trans U-46619 in the organ bath.

  • Solution: Prepare fresh dilutions for each experiment. Minimize the time the compound spends in the physiological salt solution before addition to the tissue bath.

• Potential Cause: Presence or absence of endothelium.

  • Solution: The presence of endothelium can influence the response to vasoconstrictors. Ensure the endothelial layer is either intentionally removed and its absence confirmed, or consistently present across all experiments. Note that EC50 values can differ significantly between endothelium-intact and denuded vessels.[11]

Issue 3: Suspected Off-Target Effects

• Potential Cause: 5-trans U-46619 may have off-target activities, especially at higher concentrations. The cis-isomer, U-46619, has been reported to potentiate norepinephrine-induced vasoconstriction independently of TP receptor activation.[2]

  • Solution: To confirm that the observed effect is mediated by the TP receptor, perform experiments in the presence of a selective TP receptor antagonist, such as SQ29548 or GR32191.[2] If the antagonist blocks the response to 5-trans U-46619, it confirms an on-target effect.

• Potential Cause: The 5-trans isomer of U-46619 has been documented to inhibit microsomal prostaglandin E synthase-1 (mPGES-1).[2]

  • Solution: If your experimental system is sensitive to changes in prostaglandin levels, consider this potential off-target effect. You can measure prostaglandin E2 (PGE2) levels to assess if mPGES-1 is being inhibited.[2]

Experimental Protocols

Protocol 1: In Vitro Platelet Aggregation Assay

Objective: To measure the ability of 5-trans U-46619 to induce platelet aggregation in vitro.

Methodology:

• Platelet Preparation:

  • Collect whole blood from healthy donors into tubes containing an anticoagulant (e.g., 3.2% sodium citrate).

  • Prepare platelet-rich plasma (PRP) by centrifuging the whole blood at a low speed (e.g., 200 x g) for 15 minutes.

  • Prepare platelet-poor plasma (PPP) by centrifuging the remaining blood at a higher speed (e.g., 2000 x g) for 15 minutes.[11]

  • Adjust the platelet count in the PRP to a standardized concentration.

• Aggregation Measurement:

  • Use a light transmission aggregometer. Pre-warm the cuvettes containing a stir bar and PRP to 37°C.

  • Calibrate the aggregometer using PRP for 0% aggregation and PPP for 100% aggregation.

  • Add varying concentrations of 5-trans U-46619 to the PRP to initiate aggregation.

  • Record the change in light transmission for 5-10 minutes.

• Data Analysis:

  • Plot the maximum percentage of aggregation against the logarithm of the 5-trans U-46619 concentration to generate a dose-response curve.

  • Calculate the EC50 value, which is the concentration that produces 50% of the maximal aggregation response.[10]

Protocol 2: Vascular Smooth Muscle Contraction Assay

Objective: To assess the contractile effect of 5-trans U-46619 on isolated blood vessels.

Methodology:

• Tissue Preparation:

  • Isolate segments of a suitable blood vessel (e.g., rat aorta) and place them in a cold physiological salt solution.

  • Cut the vessel into rings of a standardized length.

  • Mount the rings in an organ bath or wire myograph system containing physiological salt solution, maintained at 37°C and gassed with 95% O2 / 5% CO2.[2]

• Equilibration and Viability Test:

  • Allow the vessel rings to equilibrate under a resting tension until a stable baseline is achieved (e.g., 60-90 minutes).

  • Elicit a reference contraction with a standard agent (e.g., potassium chloride) to ensure tissue viability.[2]

• Concentration-Response Curve Generation:

  • After a washout period and return to baseline, add 5-trans U-46619 to the organ bath in a cumulative manner, increasing the concentration stepwise (e.g., from 1 nM to 10 µM).

  • Record the contractile response at each concentration until a maximal response is achieved.

• Data Analysis:

  • Plot the contractile response (as a percentage of the reference contraction) against the logarithm of the 5-trans U-46619 concentration.

  • Calculate the EC50 value from the resulting sigmoidal curve.

Mandatory Visualization

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. scbt.com [scbt.com]
• 4. biodatacorp.com [biodatacorp.com]
• 5. benchchem.com [benchchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. The prostaglandin H2 analog U-46619 improves the differentiation efficiency of human induced pluripotent stem cells into endothelial cells by activating both p38MAPK and ERK1/2 signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. rndsystems.com [rndsystems.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Enzo Life Sciences U-46619, (1mg), CAS Number: 56985-40-1, Quantity: Each | Fisher Scientific [fishersci.com]

Reference Data & Comparative Studies

A Comparative Guide to the Thromboxane A₂ Receptor Agonists: 5-trans U-46619 and U-46619

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the synthetic thromboxane (B8750289) A₂ (TXA₂) receptor agonist U-46619 and its geometric isomer, 5-trans U-46619. While U-46619 is a well-characterized and potent tool in cardiovascular and physiological research, data directly comparing the potency and activity of 5-trans U-46619 is notably limited in scientific literature. This document summarizes the available experimental data, details the signaling pathways, and provides established experimental protocols for the evaluation of these compounds.

Introduction to U-46619 and 5-trans U-46619

U-46619 is a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH₂ and acts as a potent and selective agonist of the thromboxane A₂ (TP) receptor.[1][2] Its activation of the TP receptor in various cell types, particularly platelets and vascular smooth muscle cells, leads to robust physiological responses, including platelet aggregation and vasoconstriction, making it an invaluable tool in cardiovascular research.[1]

5-trans U-46619 is a geometric isomer of U-46619 and is often present as a minor impurity (2-5%) in commercial preparations of U-46619.[1] Due to its nature as an impurity and being a less-studied compound, there is a significant lack of quantitative data specifically detailing its potency as a TP receptor agonist.[1][3] One study has suggested that 5-trans U-46619 is about half as potent as the 5-cis version (U-46619) as an inhibitor of prostaglandin E synthase, indicating a potentially different pharmacological profile.[1] However, its direct effects on TP receptor activation remain to be thoroughly characterized.[1]

Quantitative Comparison of Potency

The following table summarizes the available quantitative data on the potency of U-46619 in various functional assays. It is important to note the absence of corresponding data for 5-trans U-46619 in the reviewed literature.

Compound	Assay	Tissue/Cell Type	EC₅₀ (M)	Reference
U-46619	Vasoconstriction	Human Subcutaneous Resistance Arteries	1.6 x 10⁻⁸	[1]
Vasoconstriction	Not Specified	3.5 x 10⁻⁸	[1]
Platelet Aggregation	Human Platelets	5.8 x 10⁻⁷	[3]
Platelet Shape Change	Human Platelets	3.5 x 10⁻⁸	[4]
5-trans U-46619	Vasoconstriction	Not Available	Not Available	[1]
Platelet Aggregation	Not Available	Not Available

Signaling Pathways of TP Receptor Activation

U-46619, as a TP receptor agonist, primarily signals through two main G-protein-coupled pathways: the Gq/Phospholipase C (PLC) pathway and the G₁₂/₁₃/RhoA pathway.[5]

Gq/PLC Pathway

Activation of the Gq protein stimulates Phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ binds to its receptors on the endoplasmic reticulum, leading to the release of stored intracellular calcium (Ca²⁺). The subsequent increase in cytosolic Ca²⁺ is a key trigger for cellular responses like smooth muscle contraction and platelet activation. DAG, in conjunction with Ca²⁺, activates Protein Kinase C (PKC).

Caption: U-46619 Gq Signaling Pathway.

G₁₂/₁₃/RhoA Pathway

The TP receptor can also couple to G₁₂/₁₃ proteins, which leads to the activation of the small GTPase RhoA. Activated RhoA stimulates Rho-associated kinase (ROCK). ROCK, in turn, inhibits myosin light chain phosphatase (MLCP), which increases the phosphorylation of the myosin light chain. This leads to a sustained contractile response in smooth muscle cells, a phenomenon known as calcium sensitization.

Caption: U-46619 RhoA Activation Pathway.

Experimental Protocols

Detailed methodologies for key experiments used to characterize the activity of TP receptor agonists are provided below.

Vasoconstriction Assay (Wire Myography)

This assay measures the ability of a compound to induce contraction in isolated blood vessel segments.

Workflow:

Caption: Workflow for Vasoconstriction Assay.

Protocol:

• Tissue Preparation: Isolate arterial segments (e.g., rat aorta, human subcutaneous resistance arteries) and mount them in a wire myograph system containing a physiological salt solution (e.g., Krebs-Henseleit solution) at 37°C and gassed with 95% O₂ / 5% CO₂.

• Equilibration: Allow the tissues to equilibrate under a set resting tension.

• Viability Test: Contract the vessels with a high-potassium solution (e.g., 60 mM KCl) to ensure tissue viability. Wash the vessels and allow them to return to baseline tension.

• Concentration-Response Curve: Add the test compound (U-46619 or 5-trans U-46619) to the myograph chamber in a cumulative manner, with stepwise increases in concentration (e.g., from 1 nM to 10 µM).

• Data Recording and Analysis: Continuously record the isometric tension. Plot the concentration of the compound against the contractile response to generate a concentration-response curve and calculate the EC₅₀ value.

Platelet Aggregation Assay (Light Transmission Aggregometry)

This assay measures the ability of a compound to induce platelet aggregation in vitro.

Workflow:

Caption: Workflow for Platelet Aggregation Assay.

Protocol:

• Blood Collection: Draw venous blood from healthy donors into tubes containing an anticoagulant (e.g., 3.2% sodium citrate).

• Platelet-Rich Plasma (PRP) Preparation: Centrifuge the blood at a low speed (e.g., 200 x g for 15 minutes) to separate the PRP.

• Assay Procedure: Place the PRP in an aggregometer cuvette with a stir bar at 37°C. Add the test compound at various concentrations.

• Data Recording and Analysis: Record the change in light transmission over time. An increase in light transmission corresponds to platelet aggregation. Determine the maximum percentage of aggregation for each concentration to generate a concentration-response curve and calculate the EC₅₀.

Conclusion

U-46619 is a potent and well-characterized TP receptor agonist with a wealth of supporting experimental data. Its primary actions, including vasoconstriction and platelet aggregation, are mediated through the Gq/PLC and G₁₂/₁₃/RhoA signaling pathways. In stark contrast, its geometric isomer, 5-trans U-46619, remains poorly characterized with respect to its activity at the TP receptor. The available literature indicates a significant knowledge gap, with no direct comparative studies on its potency as a TP receptor agonist. While one report suggests a different pharmacological profile related to prostaglandin E synthase inhibition, further research is imperative to fully elucidate the pharmacological properties of 5-trans U-46619 and its potential differences from U-46619. For researchers investigating the thromboxane pathway, U-46619 remains the standard tool, while the activity of 5-trans U-46619 warrants dedicated investigation.

References

• 1. benchchem.com [benchchem.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. benchchem.com [benchchem.com]

Validating U-46619 Effects: A Comparative Guide to TP Receptor Antagonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of commonly used thromboxane (B8750289) A2 (TP) receptor antagonists in validating the effects of the stable TP receptor agonist, U-46619. U-46619 is a potent synthetic analog of prostaglandin (B15479496) H2 that reliably mimics the physiological actions of thromboxane A2, including platelet aggregation and vasoconstriction.[1][2] The specificity of these effects is routinely confirmed by demonstrating their reversal or inhibition by selective TP receptor antagonists.

This document outlines the experimental data supporting the use of several key antagonists—SQ 29,548, Ifetroban, Terutroban (B1683094), and Ramatroban—and provides detailed protocols for validating U-46619's activity in platelet aggregation and vascular smooth muscle contraction assays.

Comparative Efficacy of TP Receptor Antagonists

The following tables summarize the inhibitory potency of various TP receptor antagonists against U-46619-induced physiological responses.

Inhibition of U-46619-Induced Platelet Aggregation

Antagonist	IC50 (nM)	Species	Comments
SQ 29,548	28	Human	Demonstrates high potency in inhibiting platelet aggregation.
Ramatroban	30	Human	Shows strong competitive antagonism at the TP receptor.[3]
Ifetroban	Data not available	-	While known to inhibit platelet-tumor cell adhesion, specific IC50 values for U-46619-induced platelet aggregation were not readily available in the reviewed literature.[4]
Terutroban	Not applicable	Human	All tested dosages (2.5, 5, and 10 mg) almost completely inhibited U-46619-induced platelet aggregation.[5][6]

Inhibition of U-46619-Induced Vasoconstriction

Antagonist	pA2 / Kb Value	Tissue	Species	Comments
SQ 29,548	Data not available	-	-	Recognized as a competitive antagonist of U-46619-induced vasoconstriction, but specific pA2 values were not consistently reported across compared studies.[7]
Ifetroban	Data not available	-	-	Characterized as a potent and selective TP receptor antagonist effective in various vascular models, though specific pA2 values against U-46619 were not found.
Terutroban	Data not available	-	-	Known for its antivasoconstrictive properties, but a specific pA2 value from a Schild analysis against U-46619 was not identified in the literature reviewed.
Ramatroban	7.0 - 8.5	-	-	Demonstrates competitive antagonism of TP receptor-mediated responses.[8]

Experimental Protocols

Detailed methodologies for validating the effects of U-46619 with TP receptor antagonists are provided below.

Platelet Aggregation Assay (Light Transmission Aggregometry)

This in vitro assay measures the ability of U-46619 to induce platelet aggregation, which is quantified by an increase in light transmission through a platelet suspension.

Materials:

• Freshly drawn venous blood collected in 3.2% sodium citrate (B86180) tubes.

• U-46619 stock solution.

• TP receptor antagonist of interest.

• Phosphate-buffered saline (PBS).

• Light transmission aggregometer.

Procedure:

• Preparation of Platelet-Rich Plasma (PRP): Centrifuge whole blood at a low speed (e.g., 200 x g) for 15 minutes at room temperature to separate the PRP.

• Preparation of Platelet-Poor Plasma (PPP): Centrifuge the remaining blood at a higher speed (e.g., 2000 x g) for 10 minutes to obtain PPP, which is used to set the 100% aggregation baseline.

• Platelet Count Adjustment: Adjust the platelet count in the PRP to approximately 2.5 x 10⁸ platelets/mL using PPP.

• Assay Performance:

  • Pre-warm the PRP samples to 37°C.

  • To test for antagonism, pre-incubate the PRP with the desired concentration of the TP receptor antagonist for a specified time before adding the agonist.

  • Add U-46619 (typically in the nanomolar to low micromolar range) to initiate aggregation.

  • Record the change in light transmission for 5-10 minutes.

• Data Analysis: The percentage of aggregation is calculated relative to the PPP baseline. For antagonist studies, the IC50 value can be determined by measuring the concentration of the antagonist that produces 50% inhibition of the U-46619-induced aggregation.

Vasoconstriction Assay (Wire Myography)

This ex vivo assay assesses the contractile response of isolated blood vessels to U-46619 and its inhibition by TP receptor antagonists.

Materials:

• Isolated blood vessel segments (e.g., rat aorta, human subcutaneous resistance arteries).[1][9]

• Krebs-Henseleit solution or similar physiological salt solution.

• U-46619 stock solution.

• TP receptor antagonist of interest.

• Potassium chloride (KCl) solution.

• Wire myograph system.

Procedure:

• Tissue Preparation: Dissect and clean the desired blood vessel and cut it into small rings (2-3 mm in length).

• Mounting: Mount the vessel rings on the wires of the myograph in a tissue bath containing oxygenated physiological salt solution maintained at 37°C.

• Equilibration: Allow the tissues to equilibrate under a resting tension for at least 60 minutes.

• Viability Check: Contract the vessels with a high concentration of KCl (e.g., 60 mM) to ensure tissue viability. Wash the tissues to return to baseline tension.

• Antagonist Incubation: For antagonist studies, pre-incubate the tissues with the TP receptor antagonist for a defined period.

• Cumulative Concentration-Response Curve: Add U-46619 to the tissue bath in a cumulative manner, increasing the concentration stepwise (e.g., from 1 nM to 10 µM). Record the isometric tension at each concentration until a stable plateau is reached.

• Data Analysis: The contractile response is measured as the increase in tension. For antagonist studies, the data can be used to perform a Schild analysis to determine the pA2 value, which quantifies the affinity of a competitive antagonist.

Visualizing the Mechanisms

The following diagrams illustrate the key pathways and experimental logic involved in validating U-46619's effects.

Caption: U-46619 activates the TP receptor, leading to downstream signaling and physiological responses.

References

• 1. reprocell.com [reprocell.com]
• 2. Desensitization of platelet thromboxane A2/prostaglandin H2 receptors by the mimetic U46619 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antagonism of prostaglandin-mediated responses in platelets and vascular smooth muscle by 13-azaprostanoic acid analogs. Evidence for selective blockade of thromboxane A2 responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thromboxane Antagonism with terutroban in Peripheral Arterial Disease: the TAIPAD study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Daily administration of the TP receptor antagonist terutroban improved endothelial function in high-cardiovascular-risk patients with atherosclerosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Influence of thromboxane A2 receptor antagonism on pulmonary vasoconstrictor responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. U46619 - Wikipedia [en.wikipedia.org]
• 8. Ramatroban-Based Analogues Containing Fluorine Group as Potential 18F-Labeled Positron Emission Tomography (PET) G-Protein Coupled Receptor 44 (GPR44) Tracers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Ramatroban (BAY u 3405): a novel dual antagonist of TXA2 receptor and CRTh2, a newly identified prostaglandin D2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to 5-trans U-46619 Specificity for Thromboxane Receptors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of 5-trans U-46619, a potent thromboxane (B8750289) A2 (TXA2) receptor (TP receptor) agonist, with other relevant compounds. It includes supporting experimental data, detailed methodologies for key experiments, and visualizations of associated signaling pathways and experimental workflows to aid in the research and development of novel therapeutics targeting the thromboxane pathway.

Introduction to Thromboxane Receptors and Agonists

Thromboxane A2 is a highly labile eicosanoid that plays a crucial role in hemostasis and thrombosis.[1] Its biological effects are mediated through the thromboxane A2 receptor, a G-protein coupled receptor (GPCR).[1] Activation of the TP receptor, primarily through the Gq alpha subunit, initiates a signaling cascade leading to platelet aggregation, vasoconstriction, and smooth muscle cell proliferation.

Due to the inherent instability of TXA2, stable synthetic analogs have been developed to study the physiological and pathophysiological roles of the TP receptor. Among these, 5-trans U-46619 is a widely used and potent TP receptor agonist.[2] This guide focuses on the specificity of U-46619 for thromboxane receptors and compares its performance with other known TP receptor agonists, such as I-BOP and STA-2, as well as the antagonist SQ29548. Understanding the specific binding affinities and functional potencies of these compounds is critical for designing experiments and interpreting results in the field of pharmacology and drug discovery.

Data Presentation: Quantitative Comparison of Thromboxane Receptor Ligands

The following table summarizes the binding affinities (Kd/Ki) and functional potencies (EC50) of U-46619 and other key thromboxane receptor ligands. This data provides a quantitative basis for comparing their specificity and efficacy.

Compound	Ligand Type	Receptor	Assay Type	Parameter	Value (nM)	Species/System
U-46619	Agonist	Thromboxane (TP)	Radioligand Binding	Kd	11 ± 4	Washed Human Platelets
Radioligand Binding	Kd	20 ± 7	Washed Human Platelets
Platelet Shape Change	EC50	35	Human Platelets[3][4]
Myosin Light Chain Phosphorylation	EC50	57	Human Platelets[3]
Serotonin Release	EC50	536	Human Platelets[3]
Platelet Aggregation	EC50	1310	Human Platelets[3]
Calcium Release	EC50	275 ± 51	Human Platelets[5]
I-BOP	Agonist	Thromboxane (TP)	Radioligand Binding	Kd	1.12 ± 0.08	Baboon Platelets[5]
Calcium Increase	EC50	0.209 ± 0.024	Human Platelets[6]
Platelet Shape Change	EC50	0.263 ± 0.065	Human Platelets[6]
Platelet Aggregation	EC50	4.4 ± 0.5	Human Platelets[6]
Platelet Aggregation	EC50	10 ± 4	Baboon Platelets[5]
STA-2	Agonist	Thromboxane (TP)	Platelet Aggregation	-	-	Human Platelets[7]
SQ29548	Antagonist	Thromboxane (TP)	Radioligand Binding	Ki	-	-

Mandatory Visualizations

Thromboxane A2 Receptor Signaling Pathway

Caption: Thromboxane A2 receptor signaling cascade initiated by an agonist.

Experimental Workflow for Assessing Agonist Specificity

Caption: Workflow for determining the specificity of thromboxane receptor agonists.

Experimental Protocols

Radioligand Binding Assay

This protocol is used to determine the binding affinity (Kd or Ki) of a compound for the thromboxane receptor.

a. Materials:

• Cell membranes expressing thromboxane receptors (e.g., from platelets or transfected cell lines)

• Radiolabeled ligand (e.g., [³H]U-46619 or a radiolabeled antagonist)

• Unlabeled competitor ligands (U-46619, I-BOP, etc.)

• Binding buffer (e.g., Tris-HCl with MgCl₂)

• Glass fiber filters

• Scintillation fluid and counter

b. Method:

• Incubation: Incubate the cell membranes with a fixed concentration of the radiolabeled ligand and varying concentrations of the unlabeled competitor ligand in the binding buffer.

• Equilibration: Allow the binding to reach equilibrium (e.g., 30-60 minutes at room temperature).

• Separation: Rapidly separate the bound from free radioligand by vacuum filtration through glass fiber filters. The filters will trap the membranes with the bound radioligand.

• Washing: Quickly wash the filters with ice-cold binding buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the amount of bound radioligand as a function of the competitor concentration. The IC50 (concentration of competitor that inhibits 50% of specific binding) can be determined and used to calculate the Ki value using the Cheng-Prusoff equation.

Platelet Aggregation Assay

This functional assay measures the ability of an agonist to induce platelet aggregation.

a. Materials:

• Freshly drawn human blood anticoagulated with sodium citrate

• Platelet-rich plasma (PRP) and platelet-poor plasma (PPP)

• Agonist solutions (e.g., U-46619) at various concentrations

• Platelet aggregometer

b. Method:

• PRP Preparation: Centrifuge the anticoagulated blood at a low speed (e.g., 200 x g) for 15 minutes to obtain PRP. Centrifuge the remaining blood at a higher speed (e.g., 2000 x g) for 10 minutes to obtain PPP.

• Standardization: Adjust the platelet count in the PRP using PPP. The PPP is used to set the 100% aggregation baseline in the aggregometer.

• Assay: Place a cuvette with PRP in the aggregometer and establish a baseline reading.

• Agonist Addition: Add a known concentration of the agonist to the PRP and record the change in light transmission over time as the platelets aggregate.

• Dose-Response: Repeat the assay with a range of agonist concentrations to generate a dose-response curve.

• Data Analysis: Determine the EC50 value, which is the concentration of the agonist that produces 50% of the maximal aggregation response.

Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration following receptor activation, a key event in Gq-coupled receptor signaling.

a. Materials:

• Cells expressing the thromboxane receptor

• Calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM)

• Physiological salt solution (e.g., Hanks' Balanced Salt Solution)

• Agonist solutions at various concentrations

• Fluorescence plate reader with an injection system

b. Method:

• Cell Plating: Plate the cells in a multi-well plate and allow them to adhere and grow.

• Dye Loading: Load the cells with a calcium-sensitive fluorescent dye by incubating them in a solution containing the dye.

• Baseline Measurement: Measure the baseline fluorescence of the cells before adding the agonist.

• Agonist Injection: Inject the agonist at various concentrations into the wells.

• Fluorescence Measurement: Immediately and continuously measure the change in fluorescence intensity over time. An increase in fluorescence indicates a rise in intracellular calcium.

• Data Analysis: Plot the peak fluorescence response against the agonist concentration to generate a dose-response curve and determine the EC50 value.

References

• 1. Physiology, Thromboxane A2 - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. apexbt.com [apexbt.com]
• 4. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 5. Regulation of thromboxane receptor activation in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The affinities of prostaglandin H2 and thromboxane A2 for their receptor are similar in washed human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Elevation of platelet cyclic AMP level by thromboxane A2/prostaglandin H2 receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Effects of thromboxane A2 agonist STA2 on rapidly adapting pulmonary stretch receptors in vagotomized rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Reactivity of 5-trans U-46619 with Prostanoid Receptors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 5-trans U-46619's cross-reactivity profile with other prostanoid receptors. Due to the limited availability of direct experimental data on 5-trans U-46619, this guide leverages data from its well-characterized cis-isomer, U-46619, as a primary reference for its on-target and off-target activities at prostanoid receptors. All quantitative data is presented in structured tables, and detailed experimental methodologies for key assays are provided to support further research.

Introduction to 5-trans U-46619 and Prostanoid Receptor Selectivity

5-trans U-46619 is a geometric isomer of the potent and stable thromboxane (B8750289) A2 (TP) receptor agonist, U-46619. U-46619 is widely used in research to mimic the physiological and pathological effects of thromboxane A2, a key mediator in thrombosis, vasoconstriction, and bronchoconstriction. The selectivity of any pharmacological tool is critical for the accurate interpretation of experimental results. This guide explores the extent to which 5-trans U-46619 and its related compound, U-46619, interact with other members of the prostanoid receptor family, including the prostaglandin (B15479496) E (EP), prostaglandin D (DP), prostaglandin F (FP), and prostacyclin (IP) receptors.

It is important to note that while U-46619 is a highly selective TP receptor agonist, some off-target effects have been reported for its isomers. Notably, 5-trans U-46619 has been identified as an inhibitor of microsomal prostaglandin E synthase-1 (mPGES-1).

Comparative Pharmacological Data

The following tables summarize the available quantitative data on the binding affinity and functional activity of U-46619 across a panel of human and rat prostanoid receptors. This data serves as the best available proxy for the expected selectivity profile of 5-trans U-46619, with the understanding that subtle differences in isomeric conformation may lead to variations in receptor interaction.

Table 1: Comparative Binding Affinities (pKi) of U-46619 at Human and Rat Prostanoid Receptors

Receptor Subtype	Species	pKi Value	Reference
TP	Human	7.5	[1]
TP	Mouse	7.2	[1]
FP	Human	6.6	[1]
FP	Mouse	6.0	[1]
EP4	Human	5.7	[1]
EP4	Rat	5.6	[1]
DP1	Human	5.4 - 5.9	[1]
DP2	Human	5.5	[1]
EP1	Rat	5.2	[1]
EP2	Rat	5.1	[1]
EP2	Human	4.9	[1]
EP3	Human	4.9	[1]
EP3	Rat	4.8	[1]
EP1	Human	4.5	[1]
IP	Human	4.2	[1]

Higher pKi values indicate stronger binding affinity.

Table 2: Comparative Functional Activities (pEC50) of U-46619 at Prostanoid Receptors

Receptor Subtype	Species	Functional Assay	pEC50 Value	Reference
TP	Human	Platelet Shape Change	7.46	[2]
TP	Human	Myosin Light Chain Phosphorylation	7.24	[2]
TP	Human	Serotonin Release	6.27	[2]
TP	Human	Platelet Aggregation	5.88	[2]
TP	Human	Fibrinogen Receptor Binding	6.28	[2]
EP3	Rat	Unknown	6.8	[1]

Higher pEC50 values indicate greater potency.

Signaling Pathways of Prostanoid Receptors

The diverse physiological effects of prostanoids are mediated through the activation of distinct intracellular signaling pathways upon binding to their cognate G protein-coupled receptors (GPCRs). U-46619, acting on the TP receptor, primarily signals through Gq and G12/13 proteins. The following diagrams illustrate the signaling cascades associated with different prostanoid receptors.

TP Receptor Signaling Pathway

References

• 1. U46619 | Ligand page | IUPHAR/BPS Guide to IMMUNOPHARMACOLOGY [guidetoimmunopharmacology.org]
• 2. apexbt.com [apexbt.com]

A Comparative Analysis of 5-trans U-46619 and Other Prostaglandin Analogs: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the stable thromboxane (B8750289) A2 analog, U-46619, and its isomer, 5-trans U-46619, with other key prostaglandin (B15479496) analogs. This document synthesizes experimental data to evaluate their performance, details relevant experimental protocols, and illustrates the key signaling pathways.

Prostaglandins are a class of physiologically active lipid compounds with diverse hormone-like effects in animals. Synthetic prostaglandin analogs are valuable tools in research and drug development due to their ability to selectively target specific prostaglandin receptors, thereby eliciting precise physiological responses. This guide focuses on the comparative pharmacology of 5-trans U-46619, its more extensively studied isomer U-46619, and other prostaglandin analogs that target different receptor subtypes.

Introduction to U-46619 and 5-trans U-46619

U-46619 is a stable synthetic analog of the endoperoxide prostaglandin PGH2 and functions as a potent thromboxane A2 (TP) receptor agonist.[1][2][3] It is widely used in research to mimic the effects of the highly unstable endogenous ligand, thromboxane A2 (TXA2), which plays a critical role in vasoconstriction and platelet aggregation.[2][3] 5-trans U-46619 is the geometric isomer of U-46619.[4] While it is known to be present as an impurity in some preparations of U-46619, there is limited publicly available data on its specific pharmacological activity. One study has indicated that it inhibits microsomal prostaglandin E2 synthase (mPGES) at a concentration of 10 µM.[4] Due to the scarcity of data on 5-trans U-46619, this guide will focus on the well-characterized pharmacology of U-46619 as a reference for TP receptor agonism and compare it with other classes of prostaglandin analogs.

Quantitative Comparison of Prostaglandin Analogs

The following tables summarize the quantitative data on the potency and receptor binding affinity of U-46619 and other representative prostaglandin analogs. These values are essential for selecting the appropriate analog for a specific research application.

Table 1: Potency (EC50) of U-46619 in Various Functional Assays

Assay	Species	EC50 (nM)
Platelet Shape Change	Human	4.8
Platelet Shape Change	Rat	6.0
Platelet Shape Change	Rabbit	7.3
Platelet Aggregation	Human	82
Platelet Aggregation	Rat	145
Platelet Aggregation	Rabbit	65
Serotonin Release	Human	536
Fibrinogen Receptor Binding	Human	530
Myosin Light Chain Phosphorylation	Human	57

Data compiled from multiple sources.[3][5][6]

Table 2: Comparative Receptor Binding Affinities (Ki, nM) of Various Prostaglandin Analogs

Compound	Primary Receptor Target	TP Receptor	FP Receptor	EP1 Receptor	EP2 Receptor	EP3 Receptor	DP Receptor	IP Receptor
U-46619	TP	Potent Agonist	-	-	-	-	-	-
5-trans U-46619	Unknown (mPGES inhibitor)	-	-	-	-	-	-	-
Latanoprost Acid	FP	>10,000	2.6	1,280	>10,000	1,120	>10,000	>10,000
Travoprost Acid	FP	>10,000	3.2	1,400	>10,000	2,500	>10,000	>10,000
Bimatoprost Acid	FP	>10,000	22	1,600	>10,000	2,000	>10,000	>10,000
PGE2	EP	1,600	46	13	4.8	0.3	2,500	2,000
Iloprost	IP	1,300	4,800	2,000	>10,000	4,000	>10,000	1.1

Signaling Pathways

Prostaglandin analogs exert their effects by binding to specific G-protein coupled receptors (GPCRs), initiating intracellular signaling cascades. The diagrams below, generated using Graphviz, illustrate the primary signaling pathways for the Thromboxane (TP) receptor, activated by U-46619, and the Prostaglandin F (FP) receptor, the target of several analogs used in glaucoma treatment.

References

• 1. benchchem.com [benchchem.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. biodatacorp.com [biodatacorp.com]
• 4. caymanchem.com [caymanchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]

Confirming On-Target Effects of 5-trans U-46619 In Vitro: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of 5-trans U-46619 and its more common isomer, U-46619, a potent thromboxane (B8750289) A2 (TP) receptor agonist. The information herein, supported by experimental data and detailed methodologies, is intended to assist researchers in selecting the appropriate compound and designing experiments to validate its on-target effects in vitro.

U-46619 is a stable synthetic analog of the endoperoxide prostaglandin (B15479496) PGH2 and serves as a selective agonist for the thromboxane A2 (TP) receptor.[1][2] Its activation of the TP receptor in vascular smooth muscle cells and platelets leads to robust vasoconstriction and aggregation, respectively, making it a valuable tool in cardiovascular research.[3][4] The 5-trans U-46619 isomer is often found as a minor impurity in commercial preparations of U-46619.[3] While the vasoconstrictive properties of U-46619 are well-documented, data directly comparing the vasoactive effects of 5-trans U-46619 are limited.[3]

Quantitative Comparison of Agonist Potency

The following table summarizes the half-maximal effective concentration (EC50) values for U-46619 in various in vitro assays. Limited quantitative data is available in the scientific literature for the 5-trans U-46619 isomer.

Compound	Assay	System/Tissue	EC50	Reference
U-46619	TP Receptor Agonism	Not Specified	0.035 µM	[5]
Platelet Shape Change	Human	0.035 µM	[5]
Platelet Aggregation	Rabbit	0.58 µM	[5]
Platelet Aggregation	Human	1.31 µM	[6]
Serotonin Release	Human Platelets	0.536 µM	[6]
Fibrinogen Receptor Binding	Human Platelets	0.53 µM	[6]
Vasoconstriction	Human Resistance Arteries	~0.016 µM (16 nM)	[5][7]
Intracellular Ca2+ Increase	Rat Cardiomyocytes	0.1 - 1 µM (Concentration Range)	[5][8]
Intracellular Ca2+ Increase	HEK 293 cells (expressing TP receptor)	56 ± 7 nM	[9]
5-trans U-46619	Vasoconstriction	Not Available	Not Available	[3]

Signaling Pathway and Experimental Workflow

Activation of the thromboxane A2 (TP) receptor by U-46619 initiates a well-characterized signaling cascade. The primary route involves the coupling of the receptor to Gq and G13 proteins.[10][11] This leads to the activation of phospholipase C (PLC), resulting in an increase in intracellular calcium levels and subsequent physiological responses like vasoconstriction and platelet aggregation.[10][12]

U-46619 Signaling Pathway

A typical experimental workflow to confirm the on-target effects of U-46619 or its analogs involves a series of in vitro assays to measure key physiological responses.

Experimental Workflow for On-Target Effect Confirmation

Experimental Protocols

To facilitate the replication and comparison of findings, detailed methodologies for key experiments are provided below.

Platelet Aggregation Assay

This assay measures the ability of a test compound to induce platelet aggregation in vitro, a key function mediated by TP receptors.[5]

• Objective: To determine the potency (EC50) and efficacy of U-46619 and its analogs in inducing platelet aggregation.

• Materials:

  • Venous blood from healthy, consenting donors collected into tubes containing 3.2% sodium citrate.[5]

  • Platelet-rich plasma (PRP) and platelet-poor plasma (PPP) prepared by centrifugation.[2]

  • Platelet aggregometer.[2]

  • Test compound stock solutions.

• Procedure:

  • Prepare PRP by centrifuging whole blood at 200 x g for 15 minutes at room temperature.[5] Prepare PPP by centrifuging the remaining blood at 2000 x g for 10 minutes.[5]

  • Adjust the platelet count in the PRP to a final concentration of 2.5 x 10⁸ platelets/mL using PPP.[5]

  • Calibrate the aggregometer with PRP (0% aggregation) and PPP (100% aggregation).[2]

  • Pipette 450 µL of adjusted PRP into a glass aggregometer cuvette with a magnetic stir bar.[5]

  • Incubate the cuvette at 37°C for 5 minutes.[5]

  • Add 50 µL of the test compound solution at the desired final concentration.[5]

  • Record the change in light transmission for 5-10 minutes.[5]

• Data Analysis: Determine the maximum percentage of aggregation for each concentration and calculate the EC50 from the resulting concentration-response curve.[5]

Vasoconstriction Assay (Wire Myography)

This ex vivo assay assesses the contractile effect of a test compound on isolated blood vessels.[5]

• Objective: To determine the potency (EC50) and efficacy of U-46619 and its analogs in inducing smooth muscle contraction.[2]

• Materials:

  • Isolated resistance arteries (e.g., human subcutaneous or rat mesenteric arteries).[5]

  • Krebs-Henseleit solution, maintained at 37°C and aerated with 95% O2 / 5% CO2.[5]

  • Wire myograph system with force transducers.[7]

  • Data acquisition system.

  • Test compound stock solutions.

• Procedure:

  • Isolate resistance arteries and place them in cold, oxygenated Krebs-Henseleit solution.[5]

  • Cut the artery into rings (approximately 2 mm in length) and mount them on two fine wires in a wire myograph chamber.[5]

  • Allow the vessels to equilibrate for 60 minutes under a standardized resting tension.[5]

  • Contract the vessels with a high-potassium solution (e.g., 60 mM KCl) to ensure viability.[5]

  • Add the test compound to the myograph chamber in a cumulative manner, increasing the concentration stepwise.[5]

  • Continuously record the isometric tension.[5]

• Data Analysis: Normalize the contraction data to the maximum response induced by KCl and plot the concentration-response curve to determine the EC50 and maximum effect (Emax).[5]

Intracellular Calcium Mobilization Assay

This assay measures the increase in cytosolic free calcium ([Ca2+]i) in response to TP receptor activation.[5]

• Objective: To quantify the increase in intracellular calcium in response to U-46619 and its analogs.

• Materials:

  • Cultured cells expressing the TP receptor (e.g., HEK 293 cells).

  • Calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).[5]

  • Fluorescence plate reader with an automated injection system.[5]

  • Test compound stock solutions.

• Procedure:

  • Prepare a loading buffer containing the calcium-sensitive fluorescent dye in a physiological salt solution.[5]

  • Incubate the cells with the dye-loading buffer at 37°C for 45-60 minutes.[5]

  • Wash the cells to remove extracellular dye.[5]

  • Place the plate into a fluorescence plate reader and measure the baseline fluorescence.[5]

  • Inject the test compound at various concentrations into the wells.[5]

  • Immediately record the change in fluorescence intensity over time.[5]

• Data Analysis: The increase in fluorescence corresponds to a rise in intracellular calcium. Analyze the data to determine the EC50 for the response.[9]

Alternatives and Antagonists for Comparative Studies

To confirm that the observed effects of U-46619 or 5-trans U-46619 are specifically mediated by the TP receptor, experiments should be repeated in the presence of a selective TP receptor antagonist.

• SQ29548: A specific TXA2 receptor antagonist that can be used to abolish the effects of U-46619.[13][14]

• GR32191: Another specific antagonist of the PGH2/TxA2 receptor.[15]

For broader comparisons, other prostaglandin analogs with different receptor selectivities can be utilized:

• Prostaglandin E2 (PGE2) and Prostaglandin F2α (PGF2α): These exhibit different tissue selectivities compared to U-46619.[2]

• Iloprost: A potent inhibitor of platelet aggregation, providing a contrasting effect to U-46619.[2]

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. U46619 | Hart Biologicals [hartbio.co.uk]
• 5. benchchem.com [benchchem.com]
• 6. apexbt.com [apexbt.com]
• 7. reprocell.com [reprocell.com]
• 8. Alterations by a thromboxane A2 analog (U46619) of calcium dynamics in isolated rat cardiomyocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Reactome | Thromboxane signalling through TP receptor [reactome.org]
• 11. researchgate.net [researchgate.net]
• 12. The thromboxane synthase and receptor signaling pathway in cancer: an emerging paradigm in cancer progression and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. U-46619, a selective thromboxane A2 mimetic, inhibits the release of endogenous noradrenaline from the rat hippocampus in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. U46619, a thromboxane A2 agonist, inhibits KCa channel activity from pig coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Prostaglandin endoperoxide/thromboxane A2 receptor desensitization. Cross-talk with adenylate cyclase in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Use of SQ29548 for Blocking U-46619 Activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of SQ29548 in blocking the activity of the thromboxane (B8750289) A2 (TP) receptor agonist, U-46619. We will delve into the experimental data, detailed protocols, and the underlying signaling pathways to offer a clear perspective on the efficacy and utility of SQ29548 in thromboxane receptor research.

Introduction to U-46619 and SQ29548

U-46619 is a stable synthetic analog of the endoperoxide prostaglandin (B15479496) PGH2 and acts as a potent thromboxane A2 (TP) receptor agonist.[1] Its activation of the TP receptor, a G-protein coupled receptor, triggers a cascade of intracellular events leading to physiological responses such as platelet aggregation and smooth muscle contraction.

SQ29548 is a highly selective and potent TP receptor antagonist. It is widely used in research to competitively inhibit the actions of TP receptor agonists like U-46619, thereby allowing for the elucidation of thromboxane-mediated signaling pathways and the screening of potential therapeutic agents.

Comparative Efficacy of TP Receptor Antagonists

The efficacy of a receptor antagonist is often quantified by its pA2 value, which represents the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift to the right in an agonist's concentration-response curve. A higher pA2 value indicates a more potent antagonist.

Antagonist	Agonist	Preparation	pA2 Value	Reference
SQ29548	U-46619	Human Umbilical Vein	8.22 ± 0.11	[2]
EP 169	U-46619	Human Platelets	> AH 23848	[1]
AH 23848	U-46619	Human Platelets	> EP 092	[1]
EP 092	U-46619	Human Platelets	> ONO 11120	[1]
ONO 11120	U-46619	Human Platelets	> EP 115	[1]

This table is a compilation from different studies and should be interpreted with caution as experimental conditions may vary.

U-46619 Signaling Pathway

Activation of the TP receptor by U-46619 initiates a complex signaling cascade. The receptor couples to Gq and G12/13 proteins, leading to the activation of phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, causing the release of stored calcium ions into the cytoplasm. The resulting increase in intracellular calcium, along with the activation of protein kinase C (PKC) by DAG, contributes to the physiological response. Furthermore, the G12/13 pathway activates Rho-GEFs, leading to the activation of the small GTPase RhoA and its downstream effector Rho-kinase (ROCK), which plays a crucial role in smooth muscle contraction by inhibiting myosin light chain phosphatase.

References

• 1. Heterogeneity of thromboxane A2 (TP-) receptors: evidence from antagonist but not agonist potency measurements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]

A Head-to-Head Comparison of Thromboxane Mimetics in Platelet Studies

For Researchers, Scientists, and Drug Development Professionals

Thromboxane (B8750289) A2 (TxA2) is a potent, yet highly unstable, lipid mediator that plays a crucial role in platelet activation and aggregation. Its short half-life necessitates the use of stable synthetic analogs, known as thromboxane mimetics, in research settings to investigate the physiological and pathological roles of the TxA2 receptor (TP receptor). This guide provides a head-to-head comparison of three commonly used thromboxane mimetics: U-46619, I-BOP, and STA2, focusing on their performance in platelet studies. The information presented here is compiled from various experimental data to aid researchers in selecting the most appropriate mimetic for their specific research needs.

Introduction to Thromboxane Mimetics

Thromboxane mimetics are stable synthetic molecules that bind to and activate the TP receptor, mimicking the actions of the endogenous ligand, TxA2.[1] These compounds are indispensable tools for studying the downstream signaling pathways of TP receptor activation, which are implicated in hemostasis, thrombosis, and cardiovascular diseases. The three mimetics compared in this guide—U-46619, I-BOP, and STA2—are widely used TP receptor agonists, each with distinct characteristics in terms of potency and receptor interaction.

U-46619 is a well-characterized and potent TP receptor agonist, often considered the "gold standard" in platelet research.[2] It reliably induces platelet shape change, aggregation, and granule secretion.[3][4]

I-BOP is another potent thromboxane mimetic known for its high affinity for the TP receptor.

STA2 is also a stable TxA2 analog used to study TP receptor-mediated platelet activation and calcium mobilization.[5]

Data Presentation: Quantitative Comparison of Thromboxane Mimetics

The following tables summarize the quantitative data on the potency and receptor binding affinity of U-46619, I-BOP, and STA2 in human platelet studies. It is important to note that values can vary between studies due to different experimental conditions.

Thromboxane Mimetic	Assay	Parameter	Value	Species/Platelet Prep.	Reference
U-46619	Platelet Aggregation	EC50	0.18 - 0.90 µM (TAC)	Human PRP	[6]
Platelet Aggregation	EC50	1.31 µM	Human	[2]
Platelet Shape Change	EC50	0.035 µM	Human	[2]
Receptor Binding	Ki	16 +/- 5 nM ([3H]U46619)	Human Platelets	[7]
Receptor Binding	Ki	17 +/- 3 nM ([125I]PTA-OH)	Human Platelets	[7]
I-BOP	Inhibition of Aggregation (by PBT-3)	IC50	0.6 x 10⁻⁷ M	Washed Human Platelets	[8]
STA2	Calcium Mobilization	-	Significantly increased	Human Platelets	[5]

EC50: Half-maximal effective concentration; IC50: Half-maximal inhibitory concentration; Ki: Inhibitory constant; TAC: Threshold aggregating concentration; PRP: Platelet-Rich Plasma.

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action and experimental procedures, the following diagrams are provided in Graphviz DOT language.

Thromboxane A2 Receptor Signaling Pathway

This diagram illustrates the primary signaling cascade initiated by the binding of a thromboxane mimetic to the TP receptor on the platelet surface. Activation of the Gq and G12/13 pathways leads to downstream events culminating in platelet activation and aggregation.

Caption: Thromboxane A2 receptor signaling cascade in platelets.

Experimental Workflow for Platelet Aggregation Assay

This diagram outlines the typical workflow for a light transmission aggregometry (LTA) experiment to assess the effect of thromboxane mimetics on platelet aggregation.

Caption: Workflow for a platelet aggregation assay using LTA.

Experimental Protocols

Detailed methodologies for key experiments cited are provided below. These protocols are generalized and may require optimization for specific laboratory conditions.

Platelet Aggregation Assay (Light Transmission Aggregometry)

This assay measures the increase in light transmission through a suspension of platelet-rich plasma (PRP) as platelets aggregate in response to an agonist.[9][10]

1. Preparation of Platelet-Rich Plasma (PRP):

• Draw whole blood from healthy, consenting donors into tubes containing 3.2% sodium citrate.

• Centrifuge the blood at a low speed (e.g., 200 x g) for 15-20 minutes at room temperature to separate the PRP.

• Carefully collect the upper PRP layer.

• Prepare platelet-poor plasma (PPP) by centrifuging the remaining blood at a higher speed (e.g., 2000 x g) for 10-15 minutes. The PPP is used to set the 100% aggregation baseline.

• Adjust the platelet count in the PRP to a standardized concentration (e.g., 2.5 x 10⁸ platelets/mL) using PPP.

2. Aggregation Measurement:

• Pre-warm the PRP and PPP samples to 37°C.

• Place a cuvette with PPP in the aggregometer to calibrate for 100% light transmission.

• Place a cuvette with PRP in the aggregometer and establish a stable baseline (0% aggregation).

• Add a known concentration of the thromboxane mimetic (e.g., U-46619) to the PRP cuvette with constant stirring.

• Record the change in light transmission for a set period (e.g., 5-10 minutes).

• The extent of aggregation is quantified as the maximum percentage change in light transmission.

Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration ([Ca²⁺]i) in platelets upon stimulation with a thromboxane mimetic, often using a fluorescent calcium indicator like Fura-2 AM.[11][12]

1. Platelet Preparation and Loading:

• Prepare washed platelets from PRP by centrifugation and resuspension in a suitable buffer (e.g., Tyrode's buffer).

• Incubate the washed platelets with a fluorescent calcium indicator (e.g., Fura-2 AM) in the dark at 37°C for 30-60 minutes to allow for dye loading.

• Wash the platelets to remove extracellular dye and resuspend them in the appropriate buffer.

2. Fluorescence Measurement:

• Place the dye-loaded platelet suspension in a fluorometer cuvette with stirring at 37°C.

• Record the baseline fluorescence at dual excitation wavelengths (e.g., 340 nm and 380 nm for Fura-2) and a single emission wavelength (e.g., 510 nm).

• Add the thromboxane mimetic to the cuvette and continue recording the fluorescence changes.

• The ratio of fluorescence intensities at the two excitation wavelengths is used to calculate the intracellular calcium concentration.

Radioligand Binding Assay

This assay is used to determine the affinity (Kd) and the number of binding sites (Bmax) of a thromboxane mimetic for the TP receptor on platelets.[13][14]

1. Platelet Membrane Preparation:

• Isolate platelets and prepare platelet membranes by sonication or homogenization followed by centrifugation to pellet the membranes.

• Resuspend the membrane pellet in a suitable binding buffer.

2. Binding Reaction:

• In a series of tubes, incubate a fixed amount of platelet membrane protein with increasing concentrations of a radiolabeled thromboxane mimetic (e.g., [³H]U-46619).

• To determine non-specific binding, a parallel set of tubes is prepared containing a high concentration of the corresponding unlabeled mimetic.

• Incubate the tubes at a specific temperature for a time sufficient to reach equilibrium.

3. Separation and Counting:

• Separate the bound from free radioligand by rapid vacuum filtration through glass fiber filters.

• Wash the filters quickly with ice-cold buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

4. Data Analysis:

• Calculate specific binding by subtracting non-specific binding from total binding.

• Analyze the specific binding data using Scatchard analysis or non-linear regression to determine the Kd and Bmax values.

Conclusion

The choice of a thromboxane mimetic for platelet studies depends on the specific research question. U-46619 is a well-established and potent agonist suitable for a wide range of platelet function assays. I-BOP and STA2 are also valuable tools, and their specific properties may be advantageous in certain experimental contexts. This guide provides a comparative overview to assist researchers in making an informed decision. It is recommended to consult the primary literature for detailed experimental conditions and further characterization of these compounds.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. apexbt.com [apexbt.com]
• 3. Different effects of two thromboxane A2/prostaglandin H2 receptor ligands, U46619 and S-145, on rabbit platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thromboxane A2/prostaglandin H2 directly stimulates platelet shape change independent of secreted ADP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]
• 6. Effects of any epoxymethano stable analogue of prostaglandin endoperoxides (U-46619) on human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparison of the actions of U-46619, a prostaglandin H2-analogue, with those of prostaglandin H2 and thromboxane A2 on some isolated smooth muscle preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Platelet Function Testing: Light Transmission Aggregometry [practical-haemostasis.com]
• 10. tandfonline.com [tandfonline.com]
• 11. Platelet granule secretion and calcium mobilization measurements [bio-protocol.org]
• 12. Insufficient mobilization of calcium by early breakdown of phosphatidylinositol 4,5-bisphosphate for aggregation of human platelets by collagen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. giffordbioscience.com [giffordbioscience.com]
• 14. The affinities of prostaglandin H2 and thromboxane A2 for their receptor are similar in washed human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Vasoconstriction: A Comparative Guide to U-46619 and its Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the vasoconstrictive effects of the thromboxane (B8750289) A2 (TP) receptor agonist U-46619, its geometric isomer 5-trans U-46619, and other commonly used vasoconstrictors. The information presented is supported by experimental data to aid in the selection of appropriate compounds for cardiovascular and related research.

U-46619, a stable synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2, is a potent agonist of the TP receptor.[1][2] Its activation of TP receptors in vascular smooth muscle cells (VSMCs) triggers a robust vasoconstrictive response, making it a valuable tool in the study of vascular physiology and pharmacology.[1] In contrast, 5-trans U-46619 is a geometric isomer of U-46619 and is often found as a minor impurity in commercial preparations of U-46619.[1] While the vasoconstrictive properties of U-46619 are well-documented, there is a significant lack of quantitative data in scientific literature specifically detailing the vasoconstrictive potency of 5-trans U-46619.[1]

Quantitative Comparison of Vasoconstrictor Potency

The half-maximal effective concentration (EC50) is a common measure of a drug's potency, representing the concentration at which 50% of its maximal effect is observed.[3] The following table summarizes the available EC50 values for U-46619 and two alternative vasoconstrictors, phenylephrine (B352888) and endothelin-1 (B181129), in various vascular beds.

Compound	Vascular Bed	EC50 for Vasoconstriction (M)	Reference
U-46619	Human Subcutaneous Resistance Arteries	1.6 x 10⁻⁸	[1]
Not Specified	3.5 x 10⁻⁸	[1][4]
5-trans U-46619	Not Available	Not Available	[1]
Phenylephrine	Rat Saphenous Arteries (Control)	5.07 x 10⁻⁶	[5]
Endothelin-1	Porcine Coronary Arteries	4.0 x 10⁻¹⁰	[6]
Human Resistance Vessels	6.5 x 10⁻⁹	[7]
Rat Mesenteric Artery	4.7 x 10⁻⁹	[8]
Rat Thoracic Aorta	6.8 x 10⁻⁹	[9]

Note: The potency of vasoconstrictors can vary depending on the specific vascular bed and experimental conditions.

Signaling Pathways of U-46619-Induced Vasoconstriction

U-46619 mediates its vasoconstrictive effects primarily through the activation of Gq and G12/13 signaling pathways upon binding to the thromboxane A2 (TP) receptor on vascular smooth muscle cells.[10]

• Gq Pathway: Activation of the Gq protein stimulates phospholipase C (PLC), leading to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the sarcoplasmic reticulum, while DAG activates protein kinase C (PKC).[10][11]

• G12/13 Pathway: This pathway involves the activation of the small GTPase RhoA and its downstream effector, Rho-kinase (ROCK). ROCK inhibits myosin light chain phosphatase (MLCP), which leads to an increase in the phosphorylation of the myosin light chain, resulting in smooth muscle contraction.[12]

Caption: U-46619 Signaling Pathway for Vasoconstriction.

Experimental Protocol: Wire Myography for Vasoconstriction Assessment

Wire myography is a standard in vitro technique to assess the contractility of small arteries and veins in response to pharmacological agents.[13][14]

Objective: To determine the concentration-response relationship and EC50 value of a test compound for inducing vasoconstriction in isolated arterial segments.

Materials:

• Isolated arterial segments (e.g., mesenteric, coronary, or subcutaneous arteries)

• Wire myograph system (e.g., Danish Myo Technology)[15]

• Physiological Saline Solution (PSS), such as Krebs-Henseleit solution, aerated with 95% O2 and 5% CO2[13]

• High potassium solution (KPSS) for vessel viability testing[13]

• Test compound (e.g., U-46619) and vehicle control

• Acetylcholine or other endothelium-dependent vasodilator to check endothelium integrity[13]

Procedure:

• Vessel Isolation and Mounting:

  • Dissect arteries from the surrounding tissue in ice-cold PSS.[13]

  • Cut the isolated vessel into 2 mm segments.[13]

  • Mount each segment on two fine stainless-steel wires in the myograph chamber.[14][15]

• Equilibration and Normalization:

  • Allow the mounted vessels to equilibrate in the myograph chamber filled with aerated PSS at 37°C for approximately 30-40 minutes.[13][15]

  • Stretch the vessels to a physiologically relevant preload.[13]

• Viability and Endothelium Integrity Check:

  • Test the viability of the tissue by inducing contraction with a high potassium solution (KPSS).[13]

  • Assess endothelium integrity by pre-contracting the vessel with a submaximal concentration of a vasoconstrictor (e.g., U-46619 or phenylephrine) and then adding an endothelium-dependent vasodilator like acetylcholine. A significant relaxation indicates intact endothelium.[13][15]

• Concentration-Response Curve:

  • After washing and re-equilibration, add the test compound in a cumulative manner, increasing the concentration in a stepwise fashion.

  • Record the isometric tension generated by the vessel at each concentration until a maximal response is achieved.

• Data Analysis:

  • Express the contractile response as a percentage of the maximal contraction induced by KPSS.

  • Plot the concentration-response curve and calculate the EC50 value using appropriate software (e.g., GraphPad Prism).

Caption: Experimental Workflow for Wire Myography.

Comparison of U-46619 with Alternatives

Due to the lack of data on 5-trans U-46619, a direct comparison of its vasoconstrictive properties is not possible at this time. However, a logical comparison can be made between U-46619 and other well-characterized vasoconstrictors.

Caption: Comparison of Vasoconstrictor Characteristics.

References

• 1. benchchem.com [benchchem.com]
• 2. U46619 - Wikipedia [en.wikipedia.org]
• 3. EC50 - Wikipedia [en.wikipedia.org]
• 4. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. Reduced vascular response to phenylephrine during exposure to lipopolysaccharide in vitro involves nitric oxide and endothelin 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Endothelium-derived endothelin-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Vasoconstrictor actions of endothelin-1 in human resistance vessels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Endothelin-1 and endothelin-2 initiate and maintain contractile responses by different mechanisms in rat mesenteric and cerebral arteries - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development of agonists of endothelin-1 exhibiting selectivity towards ETA receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Thromboxane A2-induced contraction of rat caudal arterial smooth muscle involves activation of Ca2+ entry and Ca2+ sensitization: Rho-associated kinase-mediated phosphorylation of MYPT1 at Thr-855, but not Thr-697 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. reprocell.com [reprocell.com]
• 14. Guidelines for the measurement of vascular function and structure in isolated arteries and veins - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Myograph experiments [bio-protocol.org]

A Researcher's Guide to Assessing the Purity of 5-trans U-46619 Preparations

For researchers, scientists, and drug development professionals, the purity of bioactive compounds is paramount to the validity and reproducibility of experimental results. This guide provides a comprehensive comparison of analytical methods for assessing the purity of 5-trans U-46619, a potent and stable thromboxane (B8750289) A2 (TP) receptor agonist. We present detailed experimental protocols, comparative data, and an evaluation of alternative agonists to ensure the integrity of your research.

5-trans U-46619, a synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2, is a critical tool in cardiovascular research due to its ability to mimic the effects of thromboxane A2, a key mediator in thrombosis and hemostasis.[1] However, the presence of impurities, particularly its geometric isomer, can significantly impact experimental outcomes. This guide offers a framework for the rigorous purity assessment of 5-trans U-46619 preparations.

Comparative Analysis of Purity Assessment Methods

Several analytical techniques can be employed to determine the purity of 5-trans U-46619. The choice of method will depend on the specific requirements of the analysis, including the need for quantitative or qualitative data, and the available instrumentation. High-Performance Liquid Chromatography (HPLC) is the most common method cited by commercial suppliers, with purity levels typically stated as ≥98%.[2] For more precise quantification, Quantitative Nuclear Magnetic Resonance (qNMR) offers a primary analytical method. Mass Spectrometry (MS) is invaluable for impurity identification.

Analytical Method	Principle	Advantages	Limitations	Typical Reported Purity
High-Performance Liquid Chromatography (HPLC)	Separation based on differential partitioning between a stationary and mobile phase.	Widely available, high resolution for separating isomers, quantitative.	Requires a reference standard for quantification, method development can be time-consuming.	≥98%[2]
Quantitative Nuclear Magnetic Resonance (qNMR)	Signal intensity is directly proportional to the number of nuclei.	Primary quantitative method (no need for a specific reference standard of the analyte), provides structural information.[3][4][5]	Lower sensitivity than HPLC, requires specialized equipment and expertise.	Can provide highly accurate purity values.
Mass Spectrometry (MS)	Separation of ions based on their mass-to-charge ratio.	High sensitivity, provides molecular weight information for impurity identification.	Typically coupled with a separation technique (e.g., LC-MS), quantification can be complex.	Used for identification rather than routine purity quantification.

Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This protocol outlines a reverse-phase HPLC method for the separation and quantification of 5-trans U-46619 and its potential impurities.

Instrumentation and Materials:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)

• HPLC-grade acetonitrile, water, and trifluoroacetic acid (TFA)

• 5-trans U-46619 reference standard of known purity

• Analytical balance and volumetric flasks

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% TFA in water

  • Mobile Phase B: 0.1% TFA in acetonitrile

• Standard Preparation:

  • Accurately weigh and dissolve the 5-trans U-46619 reference standard in the mobile phase to prepare a stock solution of 1 mg/mL.

  • Prepare a series of dilutions to create a calibration curve (e.g., 10, 25, 50, 100, 250 µg/mL).

• Sample Preparation:

  • Accurately weigh and dissolve the 5-trans U-46619 sample to be tested in the mobile phase to a final concentration within the calibration curve range.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 20 µL

  • Column Temperature: 25°C

  • Detection: UV at 210 nm

  • Gradient Program:

    • 0-20 min: 30-90% Mobile Phase B

    • 20-25 min: 90% Mobile Phase B

    • 25-30 min: 30% Mobile Phase B (re-equilibration)

• Data Analysis:

  • Integrate the peak areas of the chromatograms.

  • Construct a calibration curve by plotting the peak area of the reference standard against its concentration.

  • Determine the concentration of 5-trans U-46619 in the sample using the calibration curve.

  • Calculate the purity by dividing the concentration of 5-trans U-46619 by the initial concentration of the sample and multiplying by 100.

Protocol 2: Quantitative NMR (qNMR) for Absolute Purity Determination

This protocol provides a general guideline for determining the absolute purity of 5-trans U-46619 using qNMR with an internal standard.

Instrumentation and Materials:

• NMR spectrometer (e.g., 400 MHz or higher)

• High-precision NMR tubes

• Deuterated solvent (e.g., DMSO-d6)

• Internal standard of known purity (e.g., maleic acid, dimethyl sulfone)

• Analytical balance (accurate to 0.01 mg)

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the 5-trans U-46619 sample into a clean vial.

  • Accurately weigh a suitable amount of the internal standard into the same vial. The molar ratio of the internal standard to the analyte should be roughly 1:1.

  • Dissolve the mixture in a precise volume of the deuterated solvent.

  • Transfer the solution to an NMR tube.

• NMR Data Acquisition:

  • Acquire a 1H NMR spectrum with parameters optimized for quantification, including a long relaxation delay (D1) of at least 5 times the longest T1 of the signals of interest.

  • Ensure a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 250:1 for signals to be integrated).

• Data Processing:

  • Apply appropriate phasing and baseline correction to the spectrum.

  • Integrate a well-resolved signal of 5-trans U-46619 and a well-resolved signal of the internal standard.

• Purity Calculation:

  • Calculate the purity of the 5-trans U-46619 sample using the following equation:

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • W = Weight

  • P = Purity of the internal standard

  • analyte = 5-trans U-46619

  • IS = Internal Standard

Protocol 3: Mass Spectrometry (MS) for Impurity Identification

This protocol describes a general approach for identifying potential impurities in a 5-trans U-46619 sample using LC-MS.

Instrumentation and Materials:

• LC-MS system (e.g., with ESI source)

• HPLC system and column as described in Protocol 1

Procedure:

• LC Separation:

  • Perform an HPLC separation of the 5-trans U-46619 sample as described in Protocol 1.

• MS Data Acquisition:

  • Direct the eluent from the HPLC column to the MS detector.

  • Acquire mass spectra in full scan mode over a relevant mass range (e.g., m/z 100-1000).

  • If necessary, perform tandem MS (MS/MS) on the parent ions of suspected impurities to obtain fragmentation patterns for structural elucidation.

• Data Analysis:

  • Analyze the mass spectra of any peaks other than the main 5-trans U-46619 peak.

  • Determine the molecular weights of the potential impurities.

  • Propose potential structures for the impurities based on their molecular weights and knowledge of the synthetic route. Common impurities may include the cis-isomer (U-46619), unreacted starting materials, or byproducts from side reactions such as incomplete oxidation or Wittig reaction byproducts.[6][7]

Comparison with Alternative Thromboxane A2 Receptor Agonists

While 5-trans U-46619 is a widely used TP receptor agonist, other compounds can be considered for specific applications. A direct comparison of their biological activity is crucial for selecting the appropriate tool.

Agonist	Chemical Class	Reported EC50 for Platelet Aggregation (Human)	Key Features
5-trans U-46619	Prostaglandin H2 analog	~1.31 µM[8]	Stable and potent TP receptor agonist.
I-BOP	Prostaglandin H2 analog	Not directly reported in a comparable study, but is a potent agonist.	Iodinated analog, often used in radioligand binding studies.
U-46619 (cis-isomer)	Prostaglandin H2 analog	~0.035 µM[9]	The more potent and commonly used isomer.

Note: EC50 values can vary significantly between different studies and experimental conditions. A direct, head-to-head comparison in the same assay system is recommended for accurate potency determination.

Mandatory Visualizations

Caption: Experimental workflow for the purity assessment of 5-trans U-46619.

Caption: Simplified signaling pathway of 5-trans U-46619 via the TP receptor.

Caption: The importance of purity for reliable experimental outcomes.

References

• 1. U46619 - Wikipedia [en.wikipedia.org]
• 2. U46619 | Hart Biologicals [hartbio.co.uk]
• 3. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 4. emerypharma.com [emerypharma.com]
• 5. Wittig reaction - Wikipedia [en.wikipedia.org]
• 6. Lactones in the Synthesis of Prostaglandins and Prostaglandin Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. prod-ms-be.lib.mcmaster.ca [prod-ms-be.lib.mcmaster.ca]
• 8. apexbt.com [apexbt.com]
• 9. U-46619, Thromboxane A2 receptor agonist (CAS 56985-40-1) | Abcam [abcam.com]

A Comparative Guide to the Differential Effects of 5-trans U-46619 and its cis-Isomer, U-46619

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the pharmacological and physiological effects of the potent thromboxane (B8750289) A₂ (TP) receptor agonist, U-46619, and its lesser-studied geometric isomer, 5-trans U-46619. While U-46619 is a well-characterized tool in cardiovascular and physiological research, its 5-trans isomer is often found as a minor impurity in commercial preparations and its distinct biological activities are not as extensively documented.[1][2] This document aims to objectively present the available experimental data, detail relevant experimental methodologies, and visualize key signaling pathways to aid researchers in understanding the nuanced differences between these two compounds.

Quantitative Comparison of Biological Activity

The available quantitative data predominantly focuses on the activity of U-46619. Direct comparative data for 5-trans U-46619 is limited, particularly concerning its potency as a TP receptor agonist.

Compound	Assay	Tissue/Cell Type	Parameter	Value	Reference
U-46619 (cis-isomer)	Vasoconstriction	Human Subcutaneous Resistance Arteries	EC₅₀	1.6 x 10⁻⁸ M	[1]
Vasoconstriction	Not Specified	EC₅₀	3.5 x 10⁻⁸ M	[1]
Platelet Aggregation	Human Platelets	EC₅₀	1.31 µM	[3]
Platelet Shape Change	Human Platelets	EC₅₀	0.035 µM	[3][4]
TP Receptor Binding	Pig Aorta Smooth Muscle Membranes	Kᴅ	42-68 nM	[5]
5-trans U-46619	Prostaglandin (B15479496) E Synthase Inhibition	Not Specified	Potency vs. cis-isomer	~ half as potent	[1][2]
Vasoconstriction	Not Available	EC₅₀	Not Available	[1]
TP Receptor Binding	Not Available	Kᴅ	Not Available

Note: The lack of extensive quantitative data for 5-trans U-46619's activity on the TP receptor highlights a significant gap in the current understanding of its pharmacology.

Differential Signaling Pathways and Mechanisms of Action

U-46619 (cis-isomer): A Potent TP Receptor Agonist

U-46619 is a stable synthetic analog of the prostaglandin endoperoxide PGH₂ and acts as a potent and selective agonist for the thromboxane A₂ (TP) receptor.[1][6] Its binding to the TP receptor, a G-protein coupled receptor (GPCR), initiates downstream signaling cascades that are primarily mediated by Gq and G₁₂/₁₃ proteins.[7]

• Gq Pathway: Activation of the Gq alpha subunit stimulates phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of intracellular calcium (Ca²⁺) from the sarcoplasmic reticulum, while DAG activates protein kinase C (PKC).[8]

• G₁₂/₁₃ Pathway: Activation of the G₁₂/₁₃ pathway leads to the stimulation of the small GTPase RhoA and its downstream effector, Rho-associated kinase (ROCK).[9] This pathway contributes to the sensitization of the contractile machinery to Ca²⁺.

These signaling events culminate in robust physiological responses, including platelet aggregation and smooth muscle contraction, making U-46619 a valuable tool for studying these processes.[1][10]

Caption: U-46619 signaling pathway in platelets and smooth muscle cells.

5-trans U-46619: A Less Characterized Isomer with Potential Off-Target Effects

The 5-trans isomer of U-46619 is presumed to share a similar on-target pharmacological profile with its cis-counterpart, acting as an agonist at the TP receptor. However, direct evidence and detailed characterization of its interaction with the TP receptor and subsequent signaling are lacking.

A notable difference is the reported off-target effect of 5-trans U-46619 as an inhibitor of microsomal prostaglandin E synthase-1 (mPGES-1).[2] One study indicated that it is approximately half as potent as U-46619 in this inhibitory role.[1][2] This suggests a distinct pharmacological profile that could lead to different overall physiological effects compared to the cis-isomer.

Caption: Presumed on-target and known off-target effects of 5-trans U-46619.

Experimental Protocols

Detailed methodologies are crucial for the accurate comparison of these compounds. Below are protocols for key experiments used to characterize their effects.

Vascular Smooth Muscle Contraction Assay

This assay determines the potency and efficacy of the compounds in inducing smooth muscle contraction.

Objective: To generate a cumulative concentration-response curve for U-46619 or 5-trans U-46619-induced vasoconstriction.

Methodology:

• Tissue Preparation: Isolate vascular smooth muscle tissue (e.g., aortic rings) and mount in an organ bath containing a physiological salt solution (e.g., Krebs-Henseleit solution) maintained at 37°C and aerated with 95% O₂ / 5% CO₂.

• Equilibration: Allow the tissue to equilibrate under a resting tension for 60-90 minutes, with washes every 15-20 minutes.

• Viability Check: Assess tissue viability by inducing a contraction with a high concentration of potassium chloride (KCl).

• Concentration-Response Curve: After washout and return to baseline, add the test compound in a cumulative manner, increasing the concentration in logarithmic steps. Allow the contraction to plateau at each concentration before adding the next.

• Data Analysis: Record the contractile force at each concentration and plot a concentration-response curve to determine the EC₅₀ value.

Caption: Experimental workflow for a vascular smooth muscle contraction assay.

Platelet Aggregometry

This is the standard method for assessing the effects of compounds on platelet function.

Objective: To measure the ability of U-46619 or 5-trans U-46619 to induce platelet aggregation.

Methodology:

• Sample Preparation: Prepare platelet-rich plasma (PRP) and platelet-poor plasma (PPP) from citrated whole blood by differential centrifugation.

• Calibration: Calibrate the aggregometer using PRP (0% aggregation) and PPP (100% aggregation).

• Assay: Place a known volume of PRP in a cuvette with a stir bar at 37°C in the aggregometer.

• Agonist Addition: Add the test compound at various concentrations and record the change in light transmission over time, which corresponds to the degree of aggregation.

• Data Analysis: Determine the maximum aggregation percentage for each concentration and calculate the EC₅₀ for agonists.

Caption: Experimental workflow for platelet aggregometry.

Conclusion

U-46619 is a well-established and potent TP receptor agonist with a clearly defined signaling pathway leading to platelet aggregation and vasoconstriction. In contrast, its 5-trans isomer is significantly less studied. While it is presumed to have some activity at the TP receptor, the limited available data suggests a potentially different pharmacological profile, including off-target inhibition of mPGES-1. The scarcity of direct comparative studies underscores the need for further research to fully elucidate the distinct biological activities of 5-trans U-46619. For researchers investigating thromboxane signaling, it is crucial to be aware of the potential for differential effects when using commercial preparations of U-46619 that may contain the 5-trans isomer as an impurity. Future studies should focus on direct, quantitative comparisons of the two isomers in various functional assays to provide a clearer understanding of their respective contributions to physiological and pathophysiological processes.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. apexbt.com [apexbt.com]
• 4. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
• 5. Characterization of [3H]U46619 binding in pig aorta smooth muscle membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. U46619 - Wikipedia [en.wikipedia.org]
• 7. The G protein coupled to the thromboxane A2 receptor in human platelets is a member of the novel Gq family - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Signalling pathway of U46619-induced vascular smooth muscle contraction in mouse coronary artery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. U46619 | Hart Biologicals [hartbio.co.uk]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of 5-trans U-46619

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of 5-trans U-46619, a potent thromboxane (B8750289) A2 receptor agonist. Adherence to these procedures is vital for maintaining a safe laboratory environment, ensuring regulatory compliance, and minimizing environmental impact. As a potent bioactive small molecule, all waste generated from the use of 5-trans U-46619 must be treated as hazardous chemical waste.

I. Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to handle 5-trans U-46619 with appropriate personal protective equipment (PPE) to prevent accidental exposure.

Required Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile). Gloves should be inspected before use and changed immediately upon contamination.

• Body Protection: A lab coat or chemical-resistant apron.

• Respiratory Protection: When handling the compound outside of a certified chemical fume hood, or if there is a risk of aerosolization, a properly fitted respirator is necessary.

All handling of 5-trans U-46619, including the preparation of waste streams, should be conducted within a certified chemical fume hood to minimize inhalation exposure.

II. Step-by-Step Disposal Procedures

The fundamental principle for the disposal of 5-trans U-46619 is the segregation of waste streams and their collection as hazardous chemical waste. Do not dispose of 5-trans U-46619 down the drain or in the regular trash.

Step 1: Waste Segregation

Proper segregation at the point of generation is critical. Prepare designated and clearly labeled hazardous waste containers for each type of waste.

• Liquid Waste:

  • Collect all unused or expired solutions of 5-trans U-46619 (both stock solutions in organic solvents like methyl acetate, DMSO, or ethanol (B145695), and freshly prepared aqueous solutions) in a dedicated, leak-proof, and chemically compatible container.[1]

  • The first rinse of any glassware or container that held 5-trans U-46619 must also be collected as hazardous liquid waste.[2][3]

  • Segregate halogenated and non-halogenated solvent waste streams if required by your institution.

• Solid Waste:

  • Collect all materials contaminated with 5-trans U-46619, such as pipette tips, weighing papers, and contaminated PPE (gloves, bench paper), in a designated plastic bag or container clearly labeled as hazardous solid waste.[4]

  • Do not mix with non-hazardous trash.

• Sharps Waste:

  • Dispose of any needles, syringes, or other sharps contaminated with 5-trans U-46619 immediately into a designated, puncture-resistant sharps container labeled for hazardous chemical waste.

Step 2: Waste Containment and Labeling

• Use containers that are compatible with the chemical waste being collected (e.g., glass for organic solvents, polyethylene (B3416737) for aqueous solutions).[3]

• Ensure all waste containers have secure, tight-fitting lids and are kept closed except when adding waste.[3][5]

• Label every waste container clearly with "Hazardous Waste" and the full chemical name: "5-trans U-46619". List all components of the waste, including solvents and their approximate concentrations.[2]

Step 3: Storage of Waste

• Store waste containers in a designated, secure area within the laboratory, away from general work areas and incompatible materials.[2]

• Liquid waste containers should be stored in secondary containment to prevent spills.[3]

Step 4: Scheduling Waste Pickup

• Once a waste container is full, or as per your institution's guidelines, contact your Environmental Health and Safety (EHS) office to schedule a waste pickup.[2] Do not allow hazardous waste to accumulate in the laboratory.

III. Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and contamination.

• Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill area.

• Wear Appropriate PPE: Before cleaning the spill, don the required PPE, including respiratory protection.

• Contain and Absorb the Spill: For liquid spills, cover with an inert, non-combustible absorbent material (e.g., sand or vermiculite). For powder spills, gently cover with absorbent paper to avoid raising dust, and then wet the paper before cleaning.

• Collect Cleanup Materials: Carefully collect all contaminated absorbent material and any other cleanup debris into a designated hazardous waste container.

• Decontaminate the Area: Ventilate the area and wash the spill site thoroughly after the material has been removed.

• Dispose of Waste: All cleanup materials must be disposed of as hazardous solid waste.

IV. Quantitative Data Summary

Specific quantitative disposal limits for 5-trans U-46619 are not publicly available and are subject to local, state, and federal regulations. The following table provides general guidelines for hazardous waste accumulation that are often applied in research settings. Always confirm the specific limits with your institution's EHS department.

Parameter	General Guideline
Maximum Volume of Hazardous Waste in a Lab	10 gallons
Maximum Volume of Acutely Hazardous Waste	1 quart
Waste Container Fill Level	Do not fill beyond 75-80% capacity

Note: These are general guidelines and may not reflect the specific regulations applicable to your institution.[2][3][5]

V. Experimental Protocol: General Waste Handling and Decontamination

This protocol outlines the general procedure for handling and decontaminating labware contaminated with 5-trans U-46619.

Objective: To safely collect and prepare for disposal all waste streams generated from experiments involving 5-trans U-46619.

Materials:

• Designated hazardous liquid waste container (chemically compatible, with secure lid)

• Designated hazardous solid waste container (e.g., lined pail or labeled box)

• Hazardous waste labels

• Personal Protective Equipment (PPE)

• Secondary containment for liquid waste

Procedure:

• Preparation: Before starting experimental work, ensure all necessary, properly labeled hazardous waste containers are accessible within the chemical fume hood.

• Liquid Waste Collection: During and after the experiment, collect all solutions containing 5-trans U-46619 and the first solvent rinse of any container directly into the designated hazardous liquid waste container.

• Solid Waste Collection: Place all contaminated disposable items (pipette tips, gloves, etc.) directly into the hazardous solid waste container.

• Decontamination of Reusable Labware:

  • Perform an initial rinse of the contaminated labware with a suitable solvent (e.g., ethanol or acetone). Collect this first rinsate as hazardous liquid waste. [2][3]

  • Subsequent rinses may also need to be collected depending on local regulations.[3]

  • After the initial hazardous rinses, wash the labware with soap and water.

• Final Steps: Securely close all waste containers. Ensure they are properly labeled with all constituents and an approximate percentage. Move the containers to the designated waste storage area in your lab to await pickup by EHS.

VI. Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of waste generated from the use of 5-trans U-46619.

Caption: Workflow for the proper disposal of 5-trans U-46619 waste.

References

• 1. benchchem.com [benchchem.com]
• 2. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 3. vumc.org [vumc.org]
• 4. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 5. clinicallab.com [clinicallab.com]

Essential Safety and Operational Protocols for Handling 5-trans U-46619

For Research Use Only. Not for human or veterinary use.

This document provides crucial safety and logistical guidance for researchers, scientists, and drug development professionals handling 5-trans U-46619. It is imperative to supplement this information with a thorough review of the compound-specific Safety Data Sheet (SDS) provided by the supplier and to adhere to all institutional and national safety regulations.[1] 5-trans U-46619 is a potent synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and acts as a thromboxane (B8750289) A2 (TP) receptor agonist.[2] Due to its biological activity, it should be handled with care, utilizing appropriate engineering controls and personal protective equipment to minimize exposure.

Physicochemical and Hazard Information

A summary of the key physicochemical properties of 5-trans U-46619 is presented below. This information is critical for understanding its handling and storage requirements.

Property	Value	References
IUPAC Name	(5E)-7-{(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2-oxabicyclo[2.2.1]heptan-5-yl}hept-5-enoic acid	[2]
CAS Number	330796-58-2	[2][3]
Molecular Formula	C₂₁H₃₄O₄	[2][3]
Molecular Weight	350.5 g/mol	[2]
Appearance	Typically supplied as a solution in methyl acetate.	[2][3]
Purity	≥98%	[2]
Solubility	Soluble in DMF (50 mg/ml), DMSO (50 mg/ml), and Ethanol (50 mg/ml).	[2][3]
Storage	Store at -20°C for long-term stability.	[4]

Hazard Statement: This material should be considered hazardous until further information becomes available. Do not ingest, inhale, get in eyes, on skin, or on clothing. Wash thoroughly after handling.[5]

Personal Protective Equipment (PPE) and Engineering Controls

Due to its potency, a multi-layered approach to safety, combining engineering controls and personal protective equipment, is mandatory.

Engineering Controls:

• Primary Containment: All work involving 5-trans U-46619, especially when handling the neat compound or preparing stock solutions, should be conducted in a certified chemical fume hood, a Class II Biological Safety Cabinet (BSC), or a glove box to minimize inhalation exposure.[1][6]

• Ventilation: The laboratory should have a single-pass air system with proper air-pressure differentials to prevent cross-contamination.[6] Exhaust air should be appropriately filtered.[6]

Personal Protective Equipment (PPE):

The following PPE should be worn at all times when handling 5-trans U-46619:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves (e.g., nitrile). Double gloving is recommended.

• Body Protection: A lab coat or a disposable gown.

• Respiratory Protection: For operations with a higher risk of aerosol generation, a powered air-purifying respirator (PAPR) may be necessary.[7][8]

Operational Plan: Handling and Experimental Procedures

Receiving and Storage:

• Upon receipt, visually inspect the container for any damage or leaks.

• Store the compound at -20°C in a clearly labeled, designated area for potent compounds, accessible only to authorized personnel.[1][4]

Solution Preparation:

• Stock Solutions: Prepare stock solutions in a suitable organic solvent such as DMSO or ethanol.[9] It is recommended to prepare aliquots of the stock solution to avoid repeated freeze-thaw cycles.[9] Stock solutions in organic solvents can be stored at -80°C for up to six months.[9]

• Aqueous Solutions: 5-trans U-46619 is unstable in aqueous solutions.[9] Therefore, it is strongly advised to prepare aqueous working solutions fresh for each experiment and not to store them.[5][9]

Experimental Protocol: Platelet Aggregation Assay

This protocol outlines a general procedure for a platelet aggregation assay, a common application for TP receptor agonists.

• Preparation of Platelet-Rich Plasma (PRP):

  • Collect human whole blood in tubes containing an anticoagulant (e.g., 3.2% sodium citrate).

  • Centrifuge the blood at a low speed (e.g., 150-200 x g) for 15-20 minutes at room temperature to separate the PRP.

  • Carefully transfer the upper PRP layer to a new tube.

• Preparation of 5-trans U-46619 Working Solutions:

  • On the day of the experiment, thaw a stock aliquot and prepare serial dilutions in a suitable buffer to achieve the desired final concentrations.

• Platelet Aggregation Measurement:

  • Use a light transmission aggregometer.

  • Pipette an aliquot of PRP into a cuvette with a stir bar and allow it to equilibrate.

  • Add the 5-trans U-46619 working solution to the PRP to initiate aggregation.

  • Record the change in light transmission over a set period.

• Data Analysis:

  • Plot the maximum aggregation percentage against the log of the 5-trans U-46619 concentration to generate a dose-response curve and calculate the EC₅₀ value.[9]

Disposal Plan

All waste contaminated with 5-trans U-46619 must be treated as hazardous waste.

Waste Type	Disposal Procedure
Contaminated Sharps (needles, syringes)	Dispose of in a puncture-resistant, leak-proof sharps container labeled "Hazardous Drug Waste". Do not recap, bend, or break needles.[1]
Contaminated PPE (gloves, gowns, etc.)	Place in a designated hazardous waste bag (e.g., yellow) within a covered container.[1]
Empty Vials and Containers	Place in the designated hazardous waste bag.[1]
Bulk Quantities and Unused Solutions	Dispose of as hazardous chemical waste according to institutional and local regulations.

Signaling Pathway and Workflow Diagrams

The following diagrams illustrate the signaling pathway of 5-trans U-46619 and the recommended workflow for its safe handling.

Caption: Signaling pathway of 5-trans U-46619 via the Thromboxane A2 receptor.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. benchchem.com [benchchem.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. escopharma.com [escopharma.com]
• 7. Freund-Vector’s Approach to Safely Processing Potent Compounds - Freund [freundglobal.com]
• 8. aiha.org [aiha.org]
• 9. benchchem.com [benchchem.com]